Nobelium

• CAS: 10028-14-5

Core Science & Biosynthesis

The Contentious Christening of Element 102: A Technical History of Nobelium's Discovery and the Ensuing Naming Controversy

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The discovery of nobelium (No), element 102, represents a complex and contentious chapter in the history of synthetic elements. This technical guide provides an in-depth analysis of the competing discovery claims from research groups in Sweden, the United States, and the Soviet Union throughout the 1950s and 1960s. It meticulously details the experimental protocols, including nuclear reactions, chemical separation techniques, and detection methodologies, employed by each team. The ensuing "Transfermium Wars" over naming rights are dissected, culminating in the definitive 1992 ruling by the Transfermium Working Group (TWG) of the International Union of Pure and Applied Chemistry (IUPAC) and the International Union of Pure and Applied Physics (IUPAP). This paper presents all quantitative data in structured tables for comparative analysis and utilizes logical diagrams to elucidate experimental workflows and the progression of the naming dispute, offering a comprehensive resource for professionals in the scientific community.

Introduction

The quest to synthesize and identify new, superheavy elements is a fundamental pursuit in nuclear physics and chemistry. Element 102, later named nobelium, was a focal point of intense international competition during the Cold War era. The initial announcement of its discovery in 1957 was met with subsequent refutations and counterclaims, leading to a prolonged and often bitter dispute over scientific priority and the right to name the new element. This document aims to provide a detailed technical account of the pivotal experiments and the ultimate resolution of the controversy, serving as a valuable historical and scientific reference.

The Initial Claim: Nobel Institute of Physics, Stockholm (1957)

In 1957, a team of scientists at the Nobel Institute of Physics in Stockholm, Sweden, published the first claim of the discovery of element 102.[1][2][3][4] They proposed the name nobelium (No) in honor of Alfred Nobel.[2][4]

Experimental Protocol

The Swedish team's experiment involved the bombardment of a curium-244 (

$^{244}$ Cm) target with carbon-13 ( $^{13}$ C) ions using a cyclotron.[3][5][6] The reported nuclear reaction was intended to produce an isotope of element 102.

A key feature of their methodology was the use of ion-exchange chromatography for chemical separation, which was performed in intervals between the bombardments.[1][2] The team reported the detection of alpha particles with an energy of 8.5 ± 0.1 MeV and a half-life of approximately 10 minutes, which they attributed to either

$^{251}$ No or $^{253}$ No.[1][2]

Outcome and Subsequent Retraction

The results from the Nobel Institute could not be replicated by other laboratories.[7] Later investigations suggested that the observed alpha activity was likely from isotopes of lighter elements produced in competing nuclear reactions. The Swedish scientists eventually retracted their claim.[1]

The Berkeley Counterclaim: Lawrence Radiation Laboratory (1958)

A year after the Stockholm announcement, a team at the Lawrence Radiation Laboratory (now Lawrence Berkeley National Laboratory) in Berkeley, California, led by Albert Ghiorso, attempted to reproduce the Swedish experiment.[5] Unable to confirm the 10-minute, 8.5 MeV alpha activity, they conducted their own experiments and announced the first definitive identification of an isotope of element 102.[8]

Experimental Protocol

The Berkeley group utilized the newly commissioned Heavy Ion Linear Accelerator (HILAC), which provided a more intense and stable beam of heavy ions compared to the cyclotrons of the era.[9][10][11]

• Nuclear Reaction: They bombarded a curium target, consisting of 95%

  $^{244}$ Cm and 4.5% $^{246}$ Cm, with carbon-12 ( $^{12}$ C) ions.[6][10][11] The primary reaction of interest was $^{246}$ Cm( $^{12}$ C, 4n) $^{254}$ No.[6][10][11]

• Double-Recoil Technique: A novel and crucial aspect of the Berkeley experiment was the "double-recoil" method, a physical separation technique that did not rely on chemistry.[6][10][11]

  • First Recoil: The initial nuclear reaction produced a

    $^{254}$ No atom, which recoiled out of the thin curium target. These recoiling atoms were collected on a moving catcher foil.

  • Alpha Decay and Second Recoil: The captured

    $^{254}$ No atoms would then undergo alpha decay, emitting an alpha particle and transforming into a fermium-250 ( $^{250}$ Fm) nucleus. This decay imparted a recoil momentum to the $^{250}$ Fm nucleus, causing it to eject from the first catcher foil.

  • Collection and Identification: A second catcher foil, placed behind the first, collected these recoiling

    $^{250}$ Fm nuclei. The second foil was then analyzed for the presence of $^{250}$ Fm, which was identified by its own characteristic alpha decay (7.43 MeV, 30-minute half-life).

This technique allowed for the unambiguous identification of the parent isotope (

$^{254}$ No) through the definitive identification of its known daughter ( $^{250}$ Fm).

Results and Proposed Name

The Berkeley team identified the daughter product,

$^{250}$ Fm, providing strong evidence for the production of the parent, $^{254}$ No. They measured the half-life of the parent isotope to be approximately 3 seconds.[3] Despite their refutation of the original Swedish claim, the Berkeley group suggested retaining the name "nobelium" (No).[6]

The Dubna Contributions: Joint Institute for Nuclear Research (1960s)

Throughout the 1960s, a group at the Joint Institute for Nuclear Research (JINR) in Dubna, Soviet Union, led by Georgy Flerov, conducted extensive research on element 102. They initially could not reproduce the Stockholm results but were able to confirm the work of the Berkeley group.[3] Their subsequent, more detailed experiments played a crucial role in the final attribution of the discovery.

Experimental Protocols

The Dubna team utilized their U-300 cyclotron, a powerful heavy-ion accelerator.[7] They employed a variety of nuclear reactions and detection methods.

• Nuclear Reactions: The JINR group synthesized several isotopes of nobelium through various reactions, including:

  • $^{238}$ U( $^{22}$ Ne, 6n) $^{254}$ No[2]

  • ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

    $^{243}$ Am( $^{15}$ N, 4n) $^{254}$ No[2]

  • Bombardment of plutonium isotopes with oxygen ions.[2]

• Chemical Identification: In 1969, the Dubna scientists performed chemical experiments on a nobelium isotope.[12] They used cation-exchange chromatography to study its elution behavior. Their findings demonstrated that nobelium exhibited properties of a heavier homologue to ytterbium, showing a preference for the +2 oxidation state in aqueous solution, which is unusual for actinides that typically favor the +3 state.[1]

Key Findings and Proposed Name

In 1966, the Dubna group published what would later be considered the first complete and incontrovertible report on the detection of element 102.[1] They reported a half-life of approximately 50 ± 10 seconds for

$^{254}$ No, a value significantly different from the initial Berkeley measurement but later confirmed to be more accurate.[2] The Soviet scientists proposed the name "joliotium" (Jo) in honor of the French physicist Frédéric Joliot-Curie, thus formally initiating the naming controversy.[13]

Data Presentation: Summary of Key Discovery Experiments

Research Group	Year	Target Isotope(s)	Projectile Ion	Accelerator	Claimed Product Isotope	Reported Half-life	Reported Alpha Energy (MeV)	Separation/Identification Method
Nobel Institute, Stockholm	1957	$^{244}$ Cm	$^{13}$ C	Cyclotron	$^{251}$ No or $^{253}$ No	~10 minutes	8.5 ± 0.1	Ion-Exchange Chromatography
Lawrence Lab, Berkeley	1958	$^{244}$ Cm (95%), $^{246}$ Cm (4.5%)	$^{12}$ C	HILAC	$^{254}$ No	~3 seconds	(Inferred from daughter)	Double-Recoil Technique
JINR, Dubna	1966	$^{238}$ U, $^{243}$ Am	$^{22}$ Ne, $^{15}$ N	U-300 Cyclotron	$^{254}$ No	50 ± 10 seconds	(Consistent with $^{254}$ No)	Chemical Separation, Alpha Spectroscopy

The Naming Controversy and IUPAC Resolution

The conflicting claims and proposed names led to a period known as the "Transfermium Wars," where the American and Soviet research groups disputed the priority of discovery for several elements, including 102.[13] Each group used its own proposed name in publications, leading to confusion in the scientific literature.

To resolve these disputes, the IUPAC and IUPAP established the Transfermium Working Group (TWG) in 1986.[13] The TWG was tasked with establishing criteria for the discovery of a new element and applying these criteria to the historical claims.[3]

TWG Criteria for Discovery

The TWG established that a discovery claim must be based on experiments that are reproducible and provide definitive proof of the atomic number of the new element. This proof could come from:

• Chemical Identification: Demonstrating that the element's chemical properties are consistent with its predicted position in the periodic table.

• Genetic Relationships: Identifying a known daughter or granddaughter nuclide in the decay chain of the new element.

• Cross-Bombardments: Producing the same nuclide through different, predictable nuclear reactions.

The 1992 Verdict on Element 102

• The 1957 Stockholm claim was dismissed as it could not be reproduced and was likely based on the misidentification of other nuclides.

• The 1958 Berkeley work, while innovative, was not considered fully conclusive at the time of its publication due to the very short half-life and the reliance on the identification of the daughter product.

• The TWG concluded that the series of experiments conducted at Dubna between 1964 and 1966, culminating in the 1966 publication, provided the first "complete and incontrovertible" evidence for the synthesis and identification of element 102.[1][2] The Dubna team was therefore officially recognized as the discoverers.[2]

Despite crediting the Dubna group with the discovery, the IUPAC recommended in 1997 that the name "nobelium" (No) be retained.[4] The reasoning was that the name had been in widespread use for over 30 years and had become entrenched in the scientific literature.[1] This decision, while a compromise, officially ended the decades-long controversy over the name of element 102.

Mandatory Visualizations

Caption: Timeline of Nobelium Discovery and Naming Controversy.

Caption: Workflow of the Double-Recoil Technique used at Berkeley.

Conclusion

The history of nobelium's discovery is a salient example of the rigorous and sometimes contentious nature of scientific progress. The initial, ultimately erroneous, claim from Stockholm spurred further research that led to innovative experimental techniques, such as the double-recoil method developed at Berkeley. The comprehensive and systematic work by the Dubna group ultimately provided the irrefutable evidence required for official discovery. The final resolution by the Transfermium Working Group, which separated the credit for discovery from the established nomenclature, highlights the importance of both scientific rigor and the stability of scientific language. This intricate history underscores the collaborative and self-correcting mechanisms inherent in the scientific process, even amidst intense international competition.

References

• 1. Nobelium | Synthetic, Radioactive, Actinide | Britannica [britannica.com]
• 2. Nobelium - Wikipedia [en.wikipedia.org]
• 3. publications.iupac.org [publications.iupac.org]
• 4. scienceinfo.com [scienceinfo.com]
• 5. webqc.org [webqc.org]
• 6. researchgate.net [researchgate.net]
• 7. 60 years since U-300 cyclotron’s launch – Joint Institute for Nuclear Research [jinr.ru]
• 8. escholarship.org [escholarship.org]
• 9. Science: Hilac | TIME [time.com]
• 10. ortec-online.com [ortec-online.com]
• 11. Periodic Table of Elements: Los Alamos National Laboratory [periodic.lanl.gov]
• 12. bibliotekanauki.pl [bibliotekanauki.pl]
• 13. The Transfermium Wars: Scientific Brawling and Name-Calling during the Cold War | Science History Institute [sciencehistory.org]

fundamental chemical properties of nobelium in aqueous solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nobelium (No), the 102nd element of the periodic table, is a synthetic actinide whose chemical properties in aqueous solution are of significant interest due to its unique and stable divalent oxidation state.[1][2][3] Unlike most other actinides that predominantly exhibit a +3 charge in solution, nobelium's preference for the No²⁺ ion ([Rn]5f¹⁴ electron configuration) provides a fascinating case study in the effects of electron shell stability on chemical behavior.[1][4] This guide provides a comprehensive overview of the fundamental chemical properties of nobelium in aqueous solution, detailing experimental methodologies and presenting key quantitative data.

Core Chemical Properties in Aqueous Solution

The chemistry of nobelium is primarily investigated using tracer amounts of its isotopes, most commonly ²⁵⁵No (half-life: 3.1 minutes) and ²⁵⁹No (half-life: 58 minutes).[1][2] These isotopes are typically produced in particle accelerators through the bombardment of actinide targets, such as californium-249 or curium-248, with carbon-12 ions.[1][3]

Oxidation States and Redox Potentials

Nobelium is unique among the f-block elements in that its most stable oxidation state in aqueous solution is +2.[1] The +3 state also exists but is a strong oxidizing agent, readily reducing to the more stable divalent ion.[1][4] This stability is attributed to the filled 5f¹⁴ electron subshell in No²⁺.[1][4]

The redox behavior of nobelium has been characterized by its standard reduction potentials, which are crucial for understanding its stability and reactivity in different chemical environments.

Redox Couple	Standard Reduction Potential (E°)	Reference(s)
No³⁺/No²⁺	~ +0.75 V to +1.5 V	[1][4]
No²⁺/No⁰	-2.61 V	[4]
No³⁺/No⁰	-1.26 V	[4]

Ionic Radii

The ionic radius of nobelium ions in aqueous solution dictates their behavior in complexation and ion-exchange processes. Experimental and estimated values for the hexacoordinate ions are presented below. The ionic radius of No²⁺ is notably between that of Ca²⁺ and Sr²⁺.[4]

Ion	Ionic Radius (pm)	Reference(s)
No³⁺	~90	[5]
No²⁺	~100	[4]

Hydrolysis

Complexation

The ability of nobelium to form complexes with various ligands in aqueous solution has been investigated, primarily for the more stable No²⁺ ion. Studies have shown that nobelium(II) forms complexes with carboxylate ions such as citrate, oxalate, and acetate in a 0.5 M ammonium nitrate medium.[1][4] Its complexing ability with these ligands is intermediate between that of calcium and strontium, being more similar to strontium.[1][4] The complexing behavior of nobelium with chloride ions is reported to be similar to that of barium.[1] Specific stability constants for these complexes are not widely published due to the experimental challenges.

Experimental Protocols

The study of nobelium's aqueous chemistry relies on sophisticated and rapid experimental techniques due to its short half-life and the atom-at-a-time scale of production.

Ion-Exchange Chromatography

Ion-exchange chromatography is a primary technique used to investigate the charge and size of nobelium ions in solution.

Cation-Exchange Chromatography:

• Objective: To determine the elution behavior of No²⁺ and compare it to other divalent and trivalent ions.

• Stationary Phase: Cation-exchange resin.

• Mobile Phase (Eluent): Typically, solutions of hydrochloric acid (HCl) or other mineral acids are used. In some experiments, complexing agents are added to the eluent to study complex formation.

• Procedure:

  • Nobelium atoms, produced from a nuclear reaction, are collected and dissolved in a suitable aqueous medium.

  • The solution is loaded onto the top of the cation-exchange column.

  • The eluent is passed through the column at a constant flow rate.

  • Fractions of the eluate are collected over time.

  • The amount of nobelium in each fraction is determined by detecting its characteristic alpha decay.

  • The elution position of nobelium is compared to that of other elements (e.g., Ca²⁺, Sr²⁺, Ba²⁺, and trivalent actinides) run under the same conditions to infer its charge and ionic radius.[4]

Anion-Exchange Chromatography:

• Objective: To study the formation of anionic complexes of nobelium.

• Stationary Phase: Anion-exchange resin (e.g., MCI GEL CA08Y).[6]

• Mobile Phase (Eluent): Solutions of high concentrations of acids like HCl (e.g., 4 M and 11.5 M) and HNO₃ (e.g., 8 M) have been used.[6][7]

• Procedure: Similar to cation-exchange chromatography, but the stationary phase is positively charged, and the formation of anionic complexes (e.g., with chloride ions) is investigated by observing the retention of nobelium on the column.

Solvent Extraction

Solvent extraction is employed to study the complexation and distribution of nobelium between two immiscible liquid phases.

• Objective: To investigate the formation of neutral complexes that are soluble in an organic solvent.

• Aqueous Phase: An aqueous solution containing nobelium ions and typically a complexing agent (e.g., citrate, oxalate, acetate) at a controlled pH and ionic strength (e.g., 0.5 M NH₄NO₃).[1][4]

• Organic Phase: An organic solvent (e.g., dodecane) containing an extractant such as bis-(2-ethylhexyl) phosphoric acid (HDEHP).[8][9]

• Procedure:

  • The aqueous and organic phases are vigorously mixed to facilitate the transfer of the nobelium complex into the organic phase.

  • The two phases are separated by centrifugation.

  • The amount of nobelium in each phase is measured by alpha spectroscopy.

  • The distribution coefficient (the ratio of the concentration of nobelium in the organic phase to that in the aqueous phase) is calculated. This provides information on the stability of the formed complex.

Electrochemical Methods

Electrochemical techniques have been developed to probe the redox properties of nobelium at the tracer scale.

Radiopolarography:

• Objective: To determine the half-wave potential for the reduction of No²⁺ to No⁰.

• Working Electrode: Mercury (Hg) pool electrode.

• Procedure:

  • A solution containing a few hundred to a thousand atoms of ²⁵⁵No is used.

  • The potential of the Hg pool electrode is varied.

  • The decrease in the concentration of nobelium in the solution is measured as a function of the applied potential as it is deposited into the mercury.

  • This allows for the estimation of the half-wave potential.

Flow Electrolytic Column Chromatography:

• Objective: To perform separations and study redox behavior on a continuous basis.

• Apparatus: A column that also functions as an electrolytic cell.

• Procedure: As the solution containing nobelium flows through the column, a potential is applied to the electrode material within the column. This allows for the selective deposition or elution of nobelium based on its redox potential, enabling separation from other elements or the study of its electrochemical properties in a dynamic system.

Visualizations

Experimental Workflow for Nobelium Production and Chemical Study

Production and analysis workflow for nobelium.

Logical Relationship of Nobelium Oxidation States in Aqueous Solution

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. Nobelium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 3. azom.com [azom.com]
• 4. webqc.org [webqc.org]
• 5. grokipedia.com [grokipedia.com]
• 6. akjournals.com [akjournals.com]
• 7. researchgate.net [researchgate.net]
• 8. Solvent Extraction of Didymium by TBP, Aliquat 336 and HDEHP in The Presence of Ca(NO3)2 | MDPI [mdpi.com]
• 9. Solvent extraction of uranium from an acidic medium for the front-end of nuclear fuel cycle: from mechanisms understanding to innovative process design [comptes-rendus.academie-sciences.fr]

An In-depth Technical Guide to the Predicted and Confirmed Electron Configuration of Nobelium: [Rn] 5f¹⁴ 7s²

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nobelium (No), with an atomic number of 102, is a synthetic transuranic element whose electronic structure provides a critical test for relativistic quantum theory. Theoretical predictions, heavily influenced by strong relativistic effects, pointed towards a ground-state electron configuration of [Rn] 5f¹⁴ 7s². This configuration, suggesting a filled f-shell and a completed actinide series, has been experimentally confirmed through sophisticated atom-at-a-time laser resonance ionization spectroscopy. This guide provides a comprehensive overview of the theoretical predictions, the experimental confirmation, and the underlying principles governing the electron configuration of nobelium, offering valuable insights for researchers in the fields of heavy element chemistry, atomic physics, and computational modeling.

Theoretical Prediction of Nobelium's Electron Configuration

The electron configuration of heavy elements is significantly influenced by relativistic effects, which arise from the high velocities of inner-shell electrons approaching the speed of light. These effects are broadly categorized as scalar relativistic effects and spin-orbit coupling.

• Scalar Relativistic Effects: These effects lead to a contraction and stabilization of s and p orbitals and a corresponding expansion and destabilization of d and f orbitals. For nobelium, the strong relativistic stabilization of the 7s orbital makes it energetically favorable for the two valence electrons to occupy this orbital.

• Spin-Orbit Coupling: This interaction further splits the energy levels of orbitals with non-zero angular momentum (p, d, and f). In the case of nobelium, the filled 5f¹⁴ subshell is a consequence of the significant energy gap between the 5f₅/₂ and 5f₇/₂ sublevels, favoring a completely filled shell for added stability.

Early predictions of nobelium's chemical behavior, based on its position in the actinide series, suggested a stable +2 oxidation state in aqueous solution, which would correspond to a [Rn] 5f¹⁴ electron configuration for the No²⁺ ion.[1] This hinted at the stability of the filled 5f shell in the neutral atom as well.

Computational Modeling

Advanced computational models, such as Multiconfiguration Dirac-Fock (MCDF) and Relativistic Coupled-Cluster methods, have been instrumental in predicting the electron configuration of nobelium. These ab initio calculations solve the Dirac equation for a multi-electron system, explicitly accounting for relativistic effects and electron correlation. The consensus from these theoretical studies was the prediction of a [Rn] 5f¹⁴ 7s² ground-state configuration.[2]

Experimental Confirmation

The experimental verification of nobelium's electron configuration is a formidable challenge due to its short half-life and the production of only a few atoms at a time. The breakthrough came with the application of laser resonance ionization spectroscopy on an atom-at-a-time basis.

Experimental Protocol: Resonance Ionization Spectroscopy (RIS)

The experimental confirmation of nobelium's ground state was achieved using a two-step photoionization process known as Radiation Detected Resonance Ionization Spectroscopy (RADRIS).[3][4][5]

• Production of Nobelium Isotopes: The experiments utilized isotopes such as ²⁵⁴No (half-life ≈ 55 seconds) and ²⁵²No (half-life ≈ 2.3 seconds), produced through fusion-evaporation reactions by bombarding a lead target with a beam of calcium ions.[6] The shorter-lived ²⁵⁵No (half-life 3.1 minutes) is also commonly used in chemical experiments due to its larger production scale.[7]

• Separation and Thermalization: The produced nobelium ions were separated from other reaction products using a velocity filter and then stopped and thermalized in a buffer gas cell containing argon.

• Neutralization and Evaporation: The thermalized ions were neutralized on a tantalum filament. In a pulsed manner, the filament was heated to release neutral nobelium atoms into the laser interaction region.

• Two-Step Laser Ionization:

  • Step 1 (Excitation): A tunable dye laser was used to excite the valence electrons of the neutral nobelium atoms from the ground state to an excited state. The identification of the ground-state transition, ¹S₀ → ¹P₁, was a crucial step.[4][5]

  • Step 2 (Ionization): A second, more powerful laser (e.g., an excimer laser) was used to provide the additional energy required to ionize the excited nobelium atom, promoting an electron into the continuum.

• Detection: The resulting photo-ionized nobelium atom was then guided by an electric field to a detector, where its characteristic alpha decay was measured. The detection of these alpha particles in coincidence with the laser pulses confirmed the successful resonance ionization and, by extension, the initial energy level of the ground state.

Data Analysis

The experimental data consisted of counting the number of alpha decay events as a function of the wavelength of the first-step excitation laser. A sharp peak in the alpha decay rate at a specific wavelength indicated a resonant transition from the ground state. By identifying this transition as the ¹S₀ → ¹P₁, which is characteristic of an atom with a filled s-shell, the [Rn] 5f¹⁴ 7s² ground-state configuration was confirmed.

Quantitative Data

The experimental and theoretical investigations of nobelium have yielded precise quantitative data that corroborate the [Rn] 5f¹⁴ 7s² electron configuration.

Property	Experimental Value	Theoretical Prediction (MCDF)	Reference
First Ionization Potential	6.62621 ± 0.00005 eV	~6.6 eV	[1][8]
¹S₀ → ¹P₁ Transition Energy	29961.457 cm⁻¹	29256 - 31709 cm⁻¹	[3][9]

Table 1: Comparison of experimental and theoretical values for key atomic properties of Nobelium.

Signaling Pathways and Experimental Workflows

Diagrams

Caption: Logical workflow from prediction to confirmation.

Caption: Nobelium resonance ionization spectroscopy workflow.

Conclusion

The convergence of theoretical predictions and experimental evidence provides a robust confirmation of the [Rn] 5f¹⁴ 7s² ground-state electron configuration for nobelium. This finding is a landmark achievement in the study of heavy elements, validating our understanding of relativistic effects on atomic structure. The experimental techniques developed for the study of nobelium, particularly atom-at-a-time laser spectroscopy, pave the way for future investigations into the chemical and physical properties of even heavier, superheavy elements, which are crucial for defining the limits of the periodic table and for the ongoing quest for new materials and therapies. The stability of the No²⁺ ion, a direct consequence of its electron configuration, is of particular interest for coordination chemistry and could inform the design of novel chelating agents for heavy element separation and purification.

References

• 1. grokipedia.com [grokipedia.com]
• 2. epj-conferences.org [epj-conferences.org]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Laser spectroscopy measurements reveal size and shape of the nucleus of nobelium | Press and Public Relations [press.uni-mainz.de]
• 7. Nobelium - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

A Technical Guide to the Known Isotopes of Nobelium

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known isotopes of the synthetic element nobelium (No), with a focus on their half-lives and the experimental methodologies employed for their synthesis and identification. This document is intended to serve as a valuable resource for researchers in nuclear physics, radiochemistry, and related fields.

Data Presentation: Nobelium Isotopes and Half-Lives

The known isotopes of nobelium, all of which are radioactive, are summarized in the table below. The data has been compiled from various nuclear physics research publications. The most stable isotope of nobelium is ^{259}No, with a half-life of 58 minutes.[1][2][3][4]

Isotope	Half-Life	Decay Mode(s)
^{248}No	<2 µs	Spontaneous Fission (SF)
^{249}No	38.3 ms	α
^{250}No	4.0 µs	SF
^{251}No	0.80 s	α
^{251m}No	1.02 s	Isomeric Transition (IT), α
^{252}No	2.41 s	α, SF
^{253}No	1.62 min	α
^{254}No	51 s	α, Electron Capture (EC)
^{255}No	3.52 min	α, EC
^{256}No	2.91 s	α, SF
^{257}No	25 s	α
^{258}No	1.2 ms	SF
^{259}No	58 min	α, EC, SF
^{260}No	106 ms	SF
^{262}No	5 ms	SF

Experimental Protocols: Synthesis and Identification of Nobelium Isotopes

The synthesis of nobelium isotopes is exclusively achieved in particle accelerators through nuclear fusion-evaporation reactions.[5] These experiments involve bombarding heavy actinide targets with energetic light ion beams. The resulting nobelium atoms are produced in minute quantities, often on the order of a few atoms per second or even less, necessitating highly sensitive and efficient detection methods.

A representative experimental protocol for the synthesis and identification of a nobelium isotope, such as ^{259}No, is outlined below. This protocol is a composite of techniques reported in various studies.

Target Preparation

• Target Material: A common target material is a thin foil of an actinide element, such as Curium-248 (^{248}Cm). The target is typically prepared by electroplating or vacuum evaporation of the actinide material onto a durable, thin backing foil, often made of beryllium or titanium.

• Target Thickness: The thickness of the target is a critical parameter, typically in the range of a few hundred micrograms per square centimeter, to optimize the interaction rate with the projectile beam while minimizing energy loss and straggling of the beam and reaction products.

Irradiation

• Projectile Beam: A beam of heavy ions, for example, Carbon-13 (^{13}C), is accelerated to a specific energy using a heavy-ion accelerator such as a cyclotron or a linear accelerator (LINAC). For the production of ^{259}No from a ^{248}Cm target, a typical reaction is ^{248}Cm(^{13}C, 2n)^{259}No.

• Beam Energy: The energy of the projectile beam is precisely controlled to maximize the cross-section of the desired fusion-evaporation reaction. For the aforementioned reaction, beam energies are in the mega-electron volt (MeV) range.

• Irradiation Time: The duration of the irradiation depends on the half-life of the isotope being produced and the desired statistical significance of the measurement. For ^{259}No with a 58-minute half-life, irradiation times can range from minutes to hours.

Separation and Transport

• Recoil Separation: The newly synthesized nobelium atoms, recoiling from the target with significant momentum, are separated in-flight from the unreacted beam particles and other reaction products using a recoil separator. This device uses a combination of magnetic and electric fields to filter the desired nuclides based on their mass-to-charge ratio and velocity.

• Gas-Jet Transport: The separated nobelium atoms are then thermalized in a gas-filled chamber (typically helium) and transported rapidly from the high-vacuum environment of the separator to the detection system using a gas-jet transport system. The atoms are attached to aerosol particles within the gas stream.

Detection and Identification

• Detector System: The transported nobelium atoms are deposited onto a thin foil or a detector surface within a vacuum chamber surrounded by an array of silicon detectors.

• Alpha Spectroscopy: The primary method for identifying nobelium isotopes is through alpha spectroscopy. As the nobelium atoms decay, they emit alpha particles with characteristic energies. By measuring the energy of these alpha particles and the half-life of the decay, the specific isotope can be identified. For example, the decay of ^{259}No is characterized by the emission of alpha particles with distinct energies.

• Genetic Correlations: To confirm the identity of the nobelium isotope, the decay of its daughter and subsequent granddaughter nuclides are also measured. This technique, known as genetic correlation, involves detecting the alpha decay of the parent nobelium atom and then, in the same detector position, the subsequent alpha decay of the known daughter nuclide (e.g., Fermium-255 from the alpha decay of Nobelium-259). This provides a powerful and unambiguous signature for the original nobelium isotope.

• Spontaneous Fission Detection: For isotopes with a significant spontaneous fission branch, detectors are also used to measure the kinetic energy of the fission fragments.

Mandatory Visualization

The following diagram illustrates a generalized experimental workflow for the synthesis and identification of a nobelium isotope.

Generalized workflow for Nobelium isotope synthesis and identification.

References

• 1. isoflex.com [isoflex.com]
• 2. Nobelium | XPS Periodic Table | Thermo Fisher Scientific - FR [thermofisher.com]
• 3. New nuclide nobelium-259 (Journal Article) | OSTI.GOV [osti.gov]
• 4. Nobelium | Synthetic, Radioactive, Actinide | Britannica [britannica.com]
• 5. azom.com [azom.com]

The Dawn of Element 102: A Technical Guide to the Synthesis and Identification of the First Nobelium Isotopes

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

The synthesis and identification of nobelium, the element with atomic number 102, represents a significant milestone in the exploration of the actinide series and the superheavy elements. The path to its discovery was fraught with challenges and competing claims, ultimately culminating in the definitive identification of its isotopes in the mid-1960s. This technical guide provides an in-depth overview of the seminal experiments that led to the first confirmed synthesis of nobelium, with a focus on the experimental protocols, quantitative data, and the logical workflows employed by the pioneering research teams.

A Contested Discovery: Early Claims and Eventual Confirmation

The quest for element 102 in the late 1950s and 1960s was marked by a series of announcements from different laboratories, each claiming the synthesis of a new element.

The Stockholm Claim (1957): A team at the Nobel Institute of Physics in Stockholm reported the production of an isotope of element 102 by bombarding a curium-244 target with carbon-13 ions.[1][2][3] They reported an alpha activity with a half-life of approximately 10 minutes and an energy of 8.5 MeV, and proposed the name nobelium (No).[1][2][3] However, subsequent attempts by other laboratories to reproduce these results were unsuccessful, and the Stockholm group later retracted their claim.[1][2]

The Berkeley Claim (1958): Researchers at the Lawrence Berkeley National Laboratory (LBL), led by Albert Ghiorso and Glenn T. Seaborg, conducted experiments using a heavy-ion linear accelerator (HILAC). They bombarded a curium target (a mixture of 95% curium-244 and 4.5% curium-246) with carbon-12 ions.[2][3][4] Their initial findings suggested the production of nobelium-254 with a very short half-life.[3] While their early results were not fully conclusive and were later revised, the Berkeley team's work was a crucial step forward.

The Dubna Confirmation (1966): The first definitive and widely accepted synthesis and identification of a nobelium isotope were achieved at the Joint Institute for Nuclear Research (JINR) in Dubna, Russia, under the leadership of Georgy Flerov. The Dubna team employed different nuclear reactions, including the bombardment of uranium-238 with neon-22 ions and americium-243 with nitrogen-15 ions.[2][5] These experiments led to the unambiguous identification of nobelium-254, with a half-life of approximately 50 seconds.[2][5] In 1992, the International Union of Pure and Applied Chemistry (IUPAC) officially recognized the Dubna team's work as the discovery of nobelium.[6]

Experimental Protocols

The synthesis of the first nobelium isotopes required sophisticated experimental techniques to induce nuclear reactions and to isolate and identify the fleeting products. The two primary methods employed were heavy-ion bombardment followed by physical or chemical separation.

Synthesis via Heavy-Ion Fusion-Evaporation Reactions

The fundamental principle behind the synthesis of nobelium was the fusion of a heavy target nucleus with a lighter projectile nucleus, followed by the "evaporation" of a few neutrons from the highly excited compound nucleus.

Key Nuclear Reactions:

• Dubna (1966 - Confirmed Synthesis of ²⁵⁴No):

  • Target: Uranium-238 (²³⁸U)

  • Projectile: Neon-22 (²²Ne)

  • Reaction: ²³⁸U + ²²Ne → ²⁵⁴No + 6n[2][5]

• Berkeley (1958 - Early Experiments):

  • Target: Curium-244/246 (²⁴⁴Cm, ²⁴⁶Cm)

  • Projectile: Carbon-12 (¹²C)

  • Reaction: ²⁴⁶Cm + ¹²C → ²⁵⁴No + 4n[2][3][4]

Isotope Identification and Characterization

Due to the extremely small number of atoms produced and their short half-lives, rapid and highly sensitive identification methods were crucial.

The Double-Recoil Technique (Berkeley): The Berkeley group developed an innovative "double-recoil" technique. The nobelium atoms produced in the nuclear reaction would recoil out of the thin target. These recoiling atoms were then collected on a moving conveyor belt or a rotating wheel. The subsequent alpha decay of the nobelium atom would cause its daughter nucleus (fermium) to recoil off the collector surface onto a secondary catcher foil. The chemical identification of the known fermium isotopes on the secondary catcher provided strong evidence for the presence of the parent nobelium isotope.

Chemical Separation (Dubna and Berkeley): Chemical separation techniques were employed to distinguish nobelium from other reaction products. Ion-exchange chromatography was a key method used.[5][7] The chemical behavior of nobelium was predicted to be similar to that of the other actinides. By passing the reaction products through a column containing an ion-exchange resin, different elements could be separated based on their chemical properties. The elution of a fraction containing a new alpha-emitting isotope at the position expected for element 102 provided strong evidence for its production.

Alpha Spectroscopy: The primary method for identifying the new isotopes was alpha spectroscopy. The energy of the alpha particles emitted during the decay of a nucleus is characteristic of that specific isotope. By measuring the energy of the alpha particles, researchers could identify the decaying nucleus. The half-life of the isotope was determined by measuring the rate of decay of the alpha activity over time.

Quantitative Data

The following tables summarize the key quantitative data for the early nobelium isotopes that were central to the discovery.

Isotope	Half-life	Decay Mode	Alpha Decay Energy (MeV)	Spontaneous Fission Branch
²⁵²No	2.3 seconds	α, Spontaneous Fission	8.41	~30%
²⁵⁴No	55 seconds	α	8.10	<0.3%

Table 1: Decay Properties of Early Nobelium Isotopes.

Reaction	Laboratory	Target	Projectile	Product Isotope
²³⁸U + ²²Ne → ²⁵⁴No + 6n	JINR, Dubna	Uranium-238	Neon-22	Nobelium-254
²⁴⁶Cm + ¹²C → ²⁵⁴No + 4n	LBL, Berkeley	Curium-246	Carbon-12	Nobelium-254
²⁴⁴Cm + ¹²C → ²⁵²No + 4n	LBL, Berkeley	Curium-244	Carbon-12	Nobelium-252

Table 2: Key Nuclear Reactions for the Synthesis of Early Nobelium Isotopes.

Visualizing the Process

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the nuclear processes involved in the synthesis and identification of the first nobelium isotopes.

Experimental workflow for nobelium synthesis.

Nobelium synthesis and decay pathways.

Conclusion

The synthesis and identification of the first nobelium isotopes were a testament to the ingenuity and perseverance of nuclear scientists in the mid-20th century. The development of novel experimental techniques, such as the double-recoil method, and the application of sophisticated chemical separation and detection technologies were instrumental in overcoming the immense challenges of working with single atoms of a new, highly unstable element. The definitive work of the Dubna laboratory, building upon the pioneering efforts at Berkeley and Stockholm, solidified the existence of element 102 and paved the way for the exploration of even heavier elements at the limits of the periodic table. The story of nobelium's discovery remains a compelling example of the collaborative and competitive spirit that drives scientific advancement.

References

• 1. ATTEMPTS TO CONFIRM THE EXISTENCE OF THE 10-MINUTE ISOTOPE OF 102 (Journal Article) | OSTI.GOV [osti.gov]
• 2. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Spontaneous fission - Wikipedia [en.wikipedia.org]
• 4. Nobelium: History | Pilgaard Elements [pilgaardelements.com]
• 5. Nobelium - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Early milestones in the development of ion-exchange chromatography: a personal account - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Predictions of Nobelium's Metallic State: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the theoretical predictions concerning the metallic state of nobelium (No), element 102. Due to its extreme radioactivity and the minuscule quantities in which it can be produced, bulk properties of nobelium have not been experimentally determined.[1][2] Consequently, our understanding of its metallic state is derived entirely from theoretical models and computational chemistry. This document synthesizes the key theoretical predictions, the underlying quantum mechanical principles, and the computational methodologies used to derive these properties.

Executive Summary: The Divalent Metal Prediction

Nobelium is the tenth transuranium element and the fourteenth member of the actinide series.[3] Unlike most other actinides which typically exhibit a +3 oxidation state in their metallic form, nobelium is strongly predicted to be a divalent metal.[3] This deviation is a direct consequence of relativistic effects on its electronic structure, which become increasingly dominant at the end of the actinide series. Theoretical models predict nobelium to be a silvery-white, dense metallic solid with a face-centered cubic crystal structure.[1]

Predicted Physical and Structural Properties

Quantitative predictions for the physical properties of metallic nobelium have been established through various theoretical calculations. These key data points are summarized for clarity and comparison in the tables below.

Table 1: Predicted Atomic and Physical Properties of Metallic Nobelium

Property	Predicted Value	Unit
Metallic Radius	~197	pm
Density	9.9 ± 0.4	g/cm³[1]
Melting Point	800 - 827	°C[1][4]
Enthalpy of Sublimation	~126	kJ/mol
First Ionization Potential	≤ 6.65 ± 0.07	eV
Electron Configuration	[Rn] 5f¹⁴7s²	-
Ground State Term Symbol	¹S₀	-

Table 2: Predicted Structural and Thermodynamic Properties

Property	Predicted Value
Crystal Structure	Face-Centered Cubic (fcc)[4]
Metallic Character	Divalent
Comparison Elements	Ytterbium (Yb), Europium (Eu), Barium (Ba)
Standard Electrode Potential E°(No²⁺→No⁰)	-2.61 V
Standard Electrode Potential E°(No³⁺→No⁰)	-1.26 V

The Role of Electronic Configuration and Relativistic Effects

The unique predicted properties of nobelium stem from its ground-state electron configuration, [Rn] 5f¹⁴7s², and the profound influence of relativistic effects.

The Stability of the 5f¹⁴ Shell

The filled 5f¹⁴ subshell in nobelium is exceptionally stable, analogous to the filled 4f¹⁴ shell in the lanthanide ytterbium. This stability makes the removal or promotion of a 5f electron energetically unfavorable. The energy required to promote a 5f electron to the 6d orbital to achieve a trivalent state (5f¹³6d¹7s²) is greater than the additional cohesive energy that would be gained from trivalent bonding.[3] This is the primary reason for the prediction of a stable divalent metallic state, where only the two 7s electrons participate in metallic bonding.

Relativistic Stabilization

For heavy elements like nobelium, the inner electrons travel at speeds approaching the speed of light. This leads to significant relativistic effects:

• Contraction and Stabilization of s and p orbitals: The 7s orbital of nobelium is relativistically contracted and stabilized, meaning the 7s electrons are held more tightly to the nucleus.

• Destabilization and Expansion of d and f orbitals: Conversely, the 5f and 6d orbitals are destabilized and expand radially.

This relativistic stabilization of the 7s electrons, combined with the inherent stability of the filled 5f¹⁴ shell, strongly favors the divalent [Rn] 5f¹⁴7s² configuration. The diagram below illustrates this causal relationship.

Influence of Relativistic Effects on Nobelium's Metallic State.

Computational Protocols for Prediction

Density Functional Theory (DFT) Framework

DFT is a widely used method for predicting the properties of molecules and materials.[1] For heavy elements like actinides, the calculations must incorporate relativistic effects and strong electron correlation.

Key Computational Steps:

• Relativistic Hamiltonian: The calculations must begin with a relativistic framework. The four-component Dirac equation is the most complete, but scalar relativistic approaches like the Zeroth-Order Regular Approximation (ZORA) are often employed for computational efficiency.[1][6] Spin-orbit coupling must be included as it significantly influences the electronic structure of actinides.[7]

• Exchange-Correlation Functional: The choice of the exchange-correlation functional is critical. For actinides, the Generalized Gradient Approximation (GGA), often with the Perdew–Burke–Ernzerhof (PBE) parameterization, is a common starting point.[8] For more complex electron correlation effects in the f-orbitals, hybrid functionals like PBE0 or B3LYP, or methods like DFT+U (which adds an on-site Coulomb interaction term), are necessary.[7][8] Custom functionals developed specifically for actinides, such as the relPBE, have also been proposed.[9]

• Basis Sets and Pseudopotentials: All-electron calculations are computationally prohibitive. Therefore, a relativistic effective core potential (ECP) is used for the inner electrons, while the valence electrons (including the 5f, 6d, and 7s shells) are described by a suitable basis set, such as Slater-Type Orbitals (STO) or Gaussian-Type Orbitals (GTO).[6][7]

• Simulation Workflow:

  • Geometry Optimization: The total energy of the system is calculated for various lattice parameters of the predicted face-centered cubic (fcc) structure. The lattice constant corresponding to the minimum energy is the predicted equilibrium value.

  • Cohesive Energy Calculation: The cohesive energy is determined by subtracting the total energy of the bulk metal per atom at its equilibrium lattice constant from the energy of an isolated, gas-phase nobelium atom.

  • Bulk Modulus Calculation: The bulk modulus, a measure of resistance to compression, is derived by fitting the energy-volume curve around the equilibrium point to an equation of state (e.g., Birch-Murnaghan).

The logical flow of such a computational study is depicted below.

Workflow for DFT-based Prediction of Metallic Properties.

Conclusion

The metallic state of nobelium is predicted based on a robust theoretical framework that accounts for the strong relativistic effects present in the heaviest elements. These models consistently point to nobelium being a divalent metal with a face-centered cubic structure, distinguishing it from most other actinides. While experimental verification remains a distant prospect, the theoretical predictions provide crucial insights into the chemical and physical trends at the upper end of the periodic table. Future computational studies employing advanced DFT functionals and relativistic methods will continue to refine our understanding of this exotic element.

References

• 1. arxiv.org [arxiv.org]
• 2. scienceinfo.com [scienceinfo.com]
• 3. Nobelium - Wikipedia [en.wikipedia.org]
• 4. Nobelium Element Properties and Information - Chemical Engineering World [chemicalengineeringworld.com]
• 5. Mendelevium Element | Uses, Facts, Physical & Chemical Characteristics [periodic-table.com]
• 6. Relativistic quantum calculations to understand the contribution of f-type atomic orbitals and chemical bonding of actinides with organic ligands - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP05399C [pubs.rsc.org]
• 7. Density Functional Calculations on Actinide Compounds [home.cc.umanitoba.ca]
• 8. mdpi.com [mdpi.com]
• 9. pubs.aip.org [pubs.aip.org]

An In-depth Technical Guide on the Ground State and Excited States of Nobelium Atoms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nobelium (No), a synthetic transuranic element with atomic number 102, presents a unique case study in atomic physics and chemistry. Its position in the actinide series and the significant relativistic effects on its electronic structure lead to properties that challenge straightforward extrapolations from lighter elements. Understanding the ground and excited states of nobelium is crucial for benchmarking theoretical models of heavy-element atomic structure, interpreting spectroscopic data, and potentially informing the chemical behavior of the heaviest elements. This guide provides a comprehensive overview of the current knowledge of nobelium's electronic states, detailing both theoretical predictions and experimental findings.

Ground State of the Nobelium Atom

The ground state of a neutral nobelium atom is characterized by its electron configuration and the corresponding term symbol, which represents the total orbital angular momentum (L), total spin angular momentum (S), and total angular momentum (J) of the electrons.

Electron Configuration: The ground state electron configuration of nobelium is [Rn] 5f¹⁴ 7s² .[1][2][3] This configuration is analogous to its lanthanide homolog, ytterbium (Yb), which has a filled 4f subshell. The filled 5f¹⁴ subshell in nobelium contributes to its notable stability in the divalent state (No²⁺) in aqueous solutions, a unique characteristic among the actinides.[3]

Term Symbol: The term symbol for the ground state of nobelium is ¹S₀ .[1][2][3] This indicates that the total orbital angular momentum (L) is 0, the total spin angular momentum (S) is 0 (all electron spins are paired), and the total angular momentum (J) is 0.

Ionization Energy

The first ionization potential, the energy required to remove one electron from a neutral nobelium atom, has been experimentally determined to be 6.62621 ± 0.00005 eV .[4]

Excited States of the Nobelium Atom

The excited states of nobelium involve the promotion of one or more valence electrons to higher energy orbitals. Due to the challenges of producing and studying this highly radioactive element, experimental data on its excited states are scarce. However, theoretical calculations provide valuable insights into the low-lying excited states.

Theoretical Predictions of Excited State Energies

Relativistic many-body perturbation theory and configuration interaction methods are employed to calculate the energies of excited states. The following table summarizes the theoretically predicted excitation energies for several low-lying states of the nobelium atom, as calculated by Dzuba, Flambaum, and Kozlov (2018).[5]

Configuration	Term	J	Theoretical Energy (cm⁻¹)[5]
5f¹⁴ 7s²	¹S	0	0
5f¹⁴ 7s7p	³P°	0	20091
5f¹⁴ 7s7p	³P°	1	21201
5f¹⁴ 7s7p	³P°	2	24068
5f¹⁴ 7s7p	¹P°	1	29783
5f¹⁴ 7s6d	³D	1	31057
5f¹⁴ 7s6d	³D	2	28857
5f¹⁴ 7s6d	³D	3	31579
5f¹⁴ 7s6d	¹D	2	32174

Experimental Observation of the ¹S₀ → ¹P₁ Transition

The most significant experimental achievement in the study of nobelium's excited states has been the direct observation of the ground-state transition, ¹S₀ → ¹P₁ . This was accomplished using laser resonance ionization spectroscopy. The experimentally determined energy for this transition is 29961.457 cm⁻¹ .

Experimental Protocols

The study of the atomic structure of heavy elements like nobelium requires highly specialized and sensitive experimental techniques capable of working with production rates of only a few atoms per second. The primary method employed is Radiation Detected Resonance Ionization Spectroscopy (RADRIS) .

Production of Nobelium Isotopes

Nobelium isotopes are produced in nuclear fusion reactions by bombarding a target with a heavy-ion beam from a particle accelerator. For example, the isotope ²⁵⁴No can be produced by the reaction:

²⁰⁸Pb + ⁴⁸Ca → ²⁵⁴No + 2n

Radiation Detected Resonance Ionization Spectroscopy (RADRIS)

The RADRIS technique is a multi-step process designed for high-efficiency and high-selectivity detection of rare isotopes.

• Separation and Thermalization: The produced nobelium ions are separated from the primary beam and other reaction products using a velocity filter. They are then slowed down and thermalized in a buffer gas cell filled with an inert gas like argon.

• Neutralization and Atomization: The thermalized ions are collected on a filament. By heating the filament, the ions are neutralized and released as a cloud of neutral atoms.

• Resonant Laser Ionization: A sequence of laser pulses is used to selectively ionize the nobelium atoms.

  • Step 1 (Excitation): A tunable laser is scanned through a range of frequencies. When the laser frequency matches the energy difference between the ground state and an excited state (e.g., the ¹S₀ → ¹P₁ transition), the nobelium atoms resonantly absorb a photon and are promoted to that excited state.

  • Step 2 (Ionization): A second laser pulse with sufficient energy then ionizes the excited nobelium atoms.

• Mass Separation and Detection: The created photo-ions are guided by an electric field to a mass spectrometer, which separates them based on their mass-to-charge ratio.

• Decay Detection: The mass-separated nobelium ions are implanted into a detector. The unambiguous identification of the nobelium isotope is achieved by detecting its characteristic alpha decay.

Visualizations

Experimental Workflow for RADRIS of Nobelium

The following diagram illustrates the logical workflow of the Radiation Detected Resonance Ionization Spectroscopy (RADRIS) technique as applied to the study of nobelium atoms.

Caption: Workflow of the RADRIS experiment for nobelium spectroscopy.

Simplified Energy Level and Transition Diagram

This diagram illustrates the ground state and the first excited state of nobelium involved in the experimentally observed transition.

Caption: Ground state and the first observed excited state of nobelium.

Conclusion

The study of the ground and excited states of nobelium atoms provides a critical testing ground for our understanding of atomic structure in the realm of superheavy elements. While the ground state is well-established, the landscape of excited states is still largely being mapped out through a combination of sophisticated experimental techniques like RADRIS and advanced theoretical calculations. The data presented in this guide, including the confirmed ¹S₀ → ¹P₁ transition and theoretical predictions for other low-lying states, represent the current frontier of our knowledge of this exotic element. Future experimental efforts aimed at identifying more excited states will be invaluable for refining theoretical models and deepening our understanding of the interplay of relativistic and many-body effects in the heaviest elements.

References

• 1. WebElements Periodic Table » Nobelium » the essentials [winter.group.shef.ac.uk]
• 2. webqc.org [webqc.org]
• 3. Nobelium - Wikipedia [en.wikipedia.org]
• 4. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Radioactive Decay Modes of Nobelium

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the preliminary studies on the radioactive decay modes of the synthetic element nobelium (No), atomic number 102. As a member of the actinide series, nobelium isotopes are characterized by their high radioactivity and short half-lives, making their study exclusively possible through atom-at-a-time synthesis in particle accelerators. This guide summarizes the known decay properties of nobelium isotopes, details the experimental protocols for their production and identification, and visualizes key processes involved in their study.

Quantitative Data on Nobelium Isotope Decay

The known isotopes of nobelium, ranging in mass number from 248 to 262, are all radioactive.[1] Their primary decay modes include alpha (α) decay, spontaneous fission (SF), and electron capture (EC).[2][3] The stability of these isotopes varies significantly, with half-lives spanning from microseconds to nearly an hour.[1][4] The most stable isotope is Nobelium-259, with a half-life of 58 minutes.[3][5] However, the shorter-lived Nobelium-255 (half-life 3.1 minutes) is more frequently used in chemical studies due to its more accessible production on a larger scale.[1][6]

A notable trend is the sharp decrease in half-lives for even-even isotopes beyond mass number 254, where spontaneous fission becomes the predominant decay mode.[1][7] This highlights the increasing instability against fission due to the mutual repulsion of the large number of protons in the nucleus.[1]

The following table summarizes the quantitative decay properties of key nobelium isotopes.

Isotope (Mass Number)	Half-Life	Decay Mode(s)	Branching Ratio (%)	Primary Decay Energy (MeV)	Daughter Isotope(s)
²⁴⁹No	38.3(28) ms	α	>99.8	9.129	²⁴⁵Fm
SF	<0.2	-	-
²⁵⁰No	4.0(4) µs	SF	≈100	-	(various)
²⁵¹No	0.80(1) s	α	100	8.61	²⁴⁷Fm
²⁵²No	2.467(16) s	α	67.6 ± 5	7.71	²⁴⁸Cm
SF	31.3 ± 4	-	(various)
EC	1.1 ± 3	-	²⁵²Md
²⁵³No	1.62(15) min	α	55	8.440	²⁴⁹Fm
EC	45	3.200	²⁵³Md
²⁵⁴No	51.2(4) s	α	90 ± 1	7.52	²⁵⁰Fm
EC	10 ± 1	-	²⁵⁴Md
SF	0.17 ± 0.2	-	(various)
²⁵⁵No	3.1(2) min	α	61.4	8.445	²⁵¹Fm
EC	38.6	2.012	²⁵⁵Md
²⁵⁶No	2.91(5) s	α	>99	8.43	²⁵²Fm
SF	<1	-	(various)
²⁵⁷No	25(2) s	α	>99	8.32	²⁵³Fm
²⁵⁸No	1.2(2) ms	SF	100	-	(various)
²⁵⁹No	58(5) min	α	~75	7.5	²⁵⁵Fm
EC	~25	0.500	²⁵⁹Md
SF	<10	-	(various)
²⁶²No	5 ms	SF	100	-	(various)

Table compiled from data in references[1][2][3][4][8][9]. Note that uncertainties are omitted for clarity but are present in the original literature.

Experimental Protocols

The study of nobelium is confined to specialized laboratories equipped with heavy-ion accelerators and sophisticated detection systems. The general workflow involves three main stages: synthesis, separation, and detection/identification.

Nobelium isotopes are produced through fusion-evaporation reactions, where a target of a heavy element is bombarded with a beam of lighter ions.[2] The projectile ion fuses with the target nucleus, forming a highly excited compound nucleus that de-excites by evaporating neutrons.[2] The choice of target and projectile determines the resulting nobelium isotope.

• Cold Fusion Reactions: These reactions use targets near the doubly "magic" lead-208, resulting in a compound nucleus with lower excitation energy, which enhances the survival probability of the final isotope.[10]

  • Example Protocol for ²⁵⁴No Production:

    • Projectile: ⁴⁸Ca beam.

    • Target: ²⁰⁸Pb.

    • Reaction: ²⁰⁸Pb(⁴⁸Ca, 2n)²⁵⁴No.

    • Process: A beam of ⁴⁸Ca ions is accelerated to a specific energy and directed onto a lead-208 target. The resulting ²⁵⁶No* compound nucleus evaporates two neutrons (2n) to form ²⁵⁴No.[2]

• Hot Fusion Reactions: These reactions typically use actinide targets (e.g., uranium, curium, californium) and lighter projectiles.[1]

  • Example Protocol for ²⁵⁵No Production:

    • Projectile: ¹²C ions.

    • Target: A thin foil of Californium-249 (²⁴⁹Cf).

    • Reaction: ²⁴⁹Cf(¹²C, 4n)²⁵⁵No.

    • Process: A target of ²⁴⁹Cf, often just micrograms per square centimeter, is irradiated with a high-intensity beam of ¹²C ions.[1] The resulting compound nucleus evaporates four neutrons (4n) to produce ²⁵⁵No. This method is common for producing the quantities of ²⁵⁵No needed for chemical experiments.[1][6]

Diagram 1: Synthesis of Nobelium via Heavy-Ion Fusion.

Immediately after synthesis, the nobelium atoms, known as "fusion-evaporation residues," must be rapidly separated from the unreacted beam particles and other byproducts. This is accomplished using electromagnetic separators.

• Methodology:

  • Recoil Separation: The momentum of the incoming projectile beam ejects the newly formed nobelium nucleus from the target foil.

  • Velocity Filtration: The recoiling ions pass through a velocity filter (e.g., SHIP at GSI Darmstadt) or a gas-filled separator (e.g., GARIS at RIKEN).[2] These devices use a combination of electric and magnetic fields to separate ions based on their velocity or magnetic rigidity, effectively filtering out the primary beam and other unwanted particles.[2][11]

  • Transport: The separated nobelium ions are then transported to a detector system.

Due to the minuscule production rates (atom-at-a-time), detection relies on observing the characteristic radioactive decay of individual atoms.

• Protocol for Decay Detection:

  • Implantation: The separated nobelium ions are implanted into a position-sensitive silicon detector, such as a double-sided silicon strip detector (DSSD).[11]

  • Decay Measurement: The detector records the time, position, and energy of subsequent radioactive decays (alpha particles or fission fragments) originating from the implanted ion.

  • Genetic Correlation: The identity of the nobelium parent is confirmed by establishing "genetic correlations." This involves observing a time- and position-correlated sequence of decays that matches the known decay chain of a specific nobelium isotope and its daughters.[2][8] For example, the alpha decay of a ²⁵⁵No atom will be followed by the known decay of its daughter, ²⁵¹Fm, in the same detector pixel within a statistically expected timeframe.

• Advanced Techniques:

  • Radiation Detected Resonance Ionization Spectroscopy (RADRIS): This highly sensitive technique is used for precision studies.[12] Nobelium ions are thermalized in a gas cell, neutralized, and then selectively re-ionized using tunable lasers targeting specific atomic transitions. The subsequent detection of their characteristic alpha decay confirms the successful ionization and provides data on atomic structure.[12][13]

Diagram 2: Experimental Workflow for Nobelium Identification.

Key Decay Pathways

The decay of a nobelium isotope initiates a chain of subsequent decays until a more stable nuclide is reached. Understanding these pathways is crucial for isotopic identification.

Nobelium-259 is the longest-lived isotope and exhibits two primary decay branches.[2][3]

• Alpha (α) Decay (~75%): It decays to Fermium-255 (²⁵⁵Fm), which itself is an alpha emitter with a half-life of about 20 hours.[9]

• Electron Capture (EC) (~25%): It decays to Mendelevium-259 (²⁵⁹Md), which has a half-life of 1.6 hours and decays predominantly via spontaneous fission.[3][9]

Diagram 3: Primary Decay Pathways of Nobelium-259.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. Nobelium [chemeurope.com]
• 4. Isotopes of nobelium - Wikipedia [en.wikipedia.org]
• 5. scienceinfo.com [scienceinfo.com]
• 6. webqc.org [webqc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. ISOTOPE INFO [rogerarm.freeuk.com]
• 10. Nobelium | Synthetic, Radioactive, Actinide | Britannica [britannica.com]
• 11. researchgate.net [researchgate.net]
• 12. Laser spectroscopy of nobelium isotopes (December 6, 2016) · GSI Indico [indico.gsi.de]
• 13. New study explores nuclear structure of fermium and nobelium isotopes using laser spectroscopy - News - University of Liverpool [news.liverpool.ac.uk]

The Influence of Relativistic Effects on the Chemical Behavior of Nobelium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nobelium (No), the tenth transuranic element, occupies a unique position in the actinide series, exhibiting chemical properties that deviate significantly from its lighter congeners. This deviation is primarily attributed to profound relativistic effects on its electron shell structure. This technical guide provides an in-depth exploration of the role of these effects on nobelium's chemical behavior, with a focus on its electron configuration, oxidation state stability, and complexation chemistry. Detailed experimental methodologies for the study of this highly radioactive element are presented, alongside a compilation of key quantitative data. Visualizations of the underlying principles and experimental workflows are provided to facilitate a comprehensive understanding.

Introduction: The Onset of Relativistic Effects in Heavy Elements

For elements with high atomic numbers, such as nobelium (Z=102), the immense positive charge of the nucleus causes the inner shell electrons to travel at speeds approaching the speed of light.[1] This high velocity leads to a relativistic increase in the mass of these electrons and a subsequent contraction of their orbitals.[1] This primary contraction of s and p orbitals leads to a more effective shielding of the nuclear charge from the outer d and f orbitals, which in turn expand.[2] These relativistic effects are not mere minor perturbations for the heaviest elements; they fundamentally alter their chemical and physical properties.[3]

Relativistic Impact on Nobelium's Electronic Structure and Oxidation States

The ground-state electron configuration of nobelium is [Rn] 5f¹⁴ 7s².[4][5] The significant relativistic contraction and stabilization of the 7s orbital is a key factor in nobelium's chemistry.[6] This stabilization makes the two 7s electrons more difficult to remove, leading to a pronounced stability of the +2 oxidation state.[6][7] In fact, the No²⁺ ion, with its filled 5f¹⁴ subshell, is the most stable oxidation state of nobelium in aqueous solution, a feature that distinguishes it from all other actinides which predominantly exhibit a +3 oxidation state.[6][7][8]

While the +3 state can be achieved under oxidizing conditions, it is readily reduced to the more stable +2 state.[9] The large energy gap between the 5f and 6d orbitals at the end of the actinide series further contributes to the stability of the divalent state.[8]

Below is a diagram illustrating the logical relationship between relativistic effects and the observed chemical behavior of nobelium.

Caption: Relativistic effects in nobelium lead to orbital changes that stabilize the +2 oxidation state.

Quantitative Data on Nobelium's Properties

The unique electronic structure of nobelium gives rise to distinct physical and chemical properties. The following tables summarize key quantitative data, comparing nobelium with its lanthanide homolog, ytterbium, where applicable.

Table 1: Atomic and Physical Properties

Property	Nobelium (No)	Ytterbium (Yb)	Reference(s)
Atomic Number	102	70	[6]
Electron Configuration	[Rn] 5f¹⁴ 7s²	[Xe] 4f¹⁴ 6s²	[6],[10]
First Ionization Energy	6.62621(5) eV	6.25416 eV	[11]
Second Ionization Energy	~1250 kJ/mol	12.179 eV	[11],[10]
Third Ionization Energy	~2490 kJ/mol	25.05 eV	[11],[10]
Standard Electrode Potential (V)	No²⁺/No⁰: -1.6 V (vs. SHE)	Yb²⁺/Yb⁰: -2.8 V (vs. SHE)	[12]
Common Oxidation States	+2 , +3	+2, +3	[7],[10]
Melting Point	827 °C (predicted)	824 °C	[7],[10]

Table 2: Known Isotopes of Nobelium

Isotope	Half-life	Decay Mode(s)	Reference(s)
²⁵³No	1.62 min	α, EC	[13]
²⁵⁴No	51 s	α, EC	[13]
²⁵⁵No	3.1 min	α, EC	[13]
²⁵⁹No	58 min	α, EC, SF	[13]

Experimental Methodologies for Studying Nobelium's Chemistry

The study of nobelium is exceptionally challenging due to its high radioactivity and the need for atom-at-a-time production at particle accelerators.[7] Sophisticated and rapid chemical separation techniques are essential.

Production and Isolation of Nobelium Isotopes

Nobelium isotopes are typically produced in heavy-ion fusion-evaporation reactions. A common method for producing the chemically useful ²⁵⁵No isotope (t₁/₂ = 3.1 min) involves the bombardment of a californium-249 target with carbon-12 ions.[13]

Reaction: ²⁴⁹Cf (¹²C, 4n) ²⁵⁵No

Following production, the nobelium atoms recoil from the target and are typically stopped in a gas-filled chamber. They are then transported via a gas jet to the chemical separation apparatus.

Cation-Exchange Chromatography

This technique is crucial for confirming the stable divalent character of nobelium in aqueous solution.

Principle: Cation-exchange chromatography separates ions based on their affinity for a solid ion-exchange resin.[14] Ions with a higher positive charge and smaller hydrated ionic radius generally bind more strongly to the negatively charged resin.

Experimental Protocol:

• Column Preparation: A small glass column is packed with a cation-exchange resin (e.g., Dowex 50). The column is pre-conditioned with a suitable eluting agent, such as an alpha-hydroxyisobutyrate solution.

• Sample Loading: The nobelium atoms, carried by the gas jet, are dissolved in a dilute acid and loaded onto the top of the column.

• Elution: The column is eluted with a complexing agent solution. The eluate is collected in fractions over time.

• Detection: The collected fractions are evaporated on metal foils, and the alpha decay of nobelium is measured using silicon surface-barrier detectors.

Expected Results: Nobelium has been observed to elute between strontium (Sr²⁺) and calcium (Ca²⁺), confirming its divalent nature and similarity to the alkaline earth metals.[6] In contrast, trivalent actinides elute much later under the same conditions.

Solvent Extraction

Solvent extraction is another powerful technique for studying the complexation chemistry of nobelium.

Principle: This method relies on the partitioning of a metal ion between two immiscible liquid phases, typically an aqueous phase and an organic phase containing a chelating agent.[15] The distribution of the metal ion between the two phases provides information about the stability of the formed complex.

Experimental Protocol:

• Phase Preparation: An aqueous solution containing the nobelium ions at a specific pH and ionic strength is prepared. An organic solvent (e.g., MIBK) containing a chelating agent (e.g., thenoyltrifluoroacetone - TTA) is also prepared.

• Extraction: The aqueous and organic phases are vigorously mixed for a set period to allow for complex formation and phase transfer.

• Phase Separation: The two phases are separated by centrifugation.

• Analysis: Aliquots of both the aqueous and organic phases are taken for radiometric analysis to determine the distribution of nobelium.

Expected Results: Studies on the complexation of nobelium with various carboxylate ions have shown that its complexing ability is generally between that of calcium and strontium, being more similar to strontium.[16]

The following diagram illustrates a typical experimental workflow for the chemical study of nobelium.

Caption: Workflow for producing nobelium and studying its chemical properties using separation techniques.

Conclusion

Relativistic effects play a dominant role in shaping the chemical behavior of nobelium, leading to a pronounced stability of the +2 oxidation state, a feature that sets it apart from other actinides. This unique characteristic results in a chemical analogy to the alkaline earth metals. The experimental investigation of nobelium, though challenging, provides crucial benchmarks for theoretical models of heavy element chemistry and enhances our understanding of the periodic table's limits. The methodologies and data presented in this guide offer a comprehensive overview for researchers in the fields of nuclear chemistry, radiopharmaceutical development, and theoretical chemistry. Further studies, particularly on the redox chemistry and organometallic compounds of nobelium, will continue to refine our understanding of the interplay between relativity and chemical properties at the upper end of the periodic table.

References

• 1. researchgate.net [researchgate.net]
• 2. Ytterbium Properties, Uses & Facts | Study.com [study.com]
• 3. Relativistic quantum chemistry - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. webqc.org [webqc.org]
• 7. azom.com [azom.com]
• 8. Compare Nobelium vs Ytterbium | Element Comparison of Properties, Structure, Periodic Table Facts [schoolmykids.com]
• 9. On the Ytterbium Valence and the Physical Properties in Selected Intermetallic Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ytterbium (Yb) | Research Starters | EBSCO Research [ebsco.com]
• 11. WebElements Periodic Table » Nobelium » the essentials [winter.group.shef.ac.uk]
• 12. Determination of the half-wave potential of nobelium [inis.iaea.org]
• 13. Nobelium Isotopes - List and Properties [chemlin.org]
• 14. scienceinfo.com [scienceinfo.com]
• 15. Solvent extraction: the coordination chemistry behind extractive metallurgy - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 16. Redirecting [linkinghub.elsevier.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Production of Nobelium in a Particle Accelerator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nobelium (No), a synthetic transuranium element with atomic number 102, is exclusively produced in particle accelerators through heavy-ion fusion-evaporation reactions.[1] Its production is a complex process requiring specialized equipment and expertise. These application notes provide a detailed overview of the techniques and protocols for the synthesis of nobelium isotopes, intended to guide researchers in the field of heavy element research. The most commonly studied isotope, ²⁵⁵No, is a focal point of these protocols due to its relatively larger production scale.[1]

Production Reactions and Quantitative Data

The synthesis of nobelium isotopes is achieved by bombarding actinide targets with accelerated light ions. The choice of projectile and target nuclei, as well as the beam energy, determines the specific nobelium isotope produced.

Table 1: Key Production Reactions for Nobelium Isotopes

Target Isotope	Projectile Isotope	Reaction	Produced Nobelium Isotope	Half-life
Californium-249	Carbon-12	²⁴⁹Cf(¹²C,4n)	²⁵⁷No	25 s
Curium-248	Carbon-12	²⁴⁸Cm(¹²C,5n)	²⁵⁵No	3.1 min
Californium-249	Carbon-12	²⁴⁹Cf(¹²C,4n)	²⁵⁵No	3.1 min
Curium-246	Carbon-12	²⁴⁶Cm(¹²C,4n)	²⁵⁴No	55 s
Curium-244	Carbon-13	²⁴⁴Cm(¹³C,xn)	Various	-
Lead-208	Calcium-48	²⁰⁸Pb(⁴⁸Ca,2n)	²⁵⁴No	55 s
Uranium-238	Neon-22	²³⁸U(²²Ne,6n)	²⁵⁴No	55 s

Data compiled from multiple sources.[1][2]

Table 2: Experimental Parameters for the Production of ²⁵⁵No

Parameter	Value
Reaction	²⁴⁹Cf(¹²C,4n)²⁵⁵No
Target Material	Californium-249 (as Cf₂O₃)
Target Thickness	350 µg/cm²
Backing Foil	Beryllium (~1.5-2.5 mg/cm²)
Projectile	Carbon-12 ions
Beam Energy	73 MeV
Beam Intensity	~3 x 10¹² particles/second
Estimated Yield	~1200 atoms per 10 minutes

This data is based on a specific experimental setup and can be considered a representative example.[1]

Experimental Workflow for Nobelium Production

The production and identification of nobelium involves a multi-stage process, from target preparation to the detection of the synthesized atoms.

Caption: A generalized workflow for the production and identification of nobelium in a particle accelerator.

Detailed Experimental Protocols

Target Preparation

A critical component of nobelium synthesis is the preparation of a stable and durable target capable of withstanding the intense ion beam.

• Material: For the production of ²⁵⁵No, Californium-249 is commonly used. This is typically in the form of californium oxide (Cf₂O₃) due to its higher stability.

• Deposition: The target material is deposited onto a thin, heat-resistant backing foil, often made of beryllium, aluminum, or titanium. The thickness of this foil is crucial to minimize energy loss of the incoming beam and the recoiling products.

• Target Wheel: To dissipate the significant heat generated by the high-intensity ion beam, the target is mounted on a rotating wheel assembly.[3] This rotation ensures that the beam does not dwell on a single point of the target for an extended period, preventing target degradation.

Particle Acceleration and Bombardment

The projectile ions are generated, accelerated, and directed onto the target to induce the fusion reaction.

• Ion Source: A suitable ion source is used to generate the desired projectile ions (e.g., ¹²C).

• Accelerator: A particle accelerator, such as a cyclotron or a heavy-ion linear accelerator (HILAC), is used to accelerate the ions to the required energy.[4] For the ²⁴⁹Cf(¹²C,4n)²⁵⁵No reaction, a beam energy of approximately 73 MeV is utilized.[1]

• Beam Transport and Focusing: A series of magnets is used to transport and focus the ion beam onto the target located in the reaction chamber. The beam intensity is a critical parameter that influences the production rate.

Separation of Nobelium Atoms

The products of the nuclear reaction, including the desired nobelium isotopes, are physically separated from the unreacted beam particles and other byproducts.

• Recoil Separation: The newly formed nobelium atoms recoil out of the target with a momentum imparted by the projectile. This recoil momentum is utilized to separate them from the target material.[1]

• Gas-Jet Transport System: The recoiling nobelium atoms are thermalized in a gas-filled chamber (typically helium or argon) and then transported by a continuous gas flow through a capillary to the separation and detection systems.[1]

• Kinematic Separator: For in-flight separation, a kinematic separator such as the Berkeley Gas-filled Separator (BGS) or the Separator for Heavy Element Spectroscopy (SHELS) is employed.[5][6] These devices use a combination of magnetic and electric fields to separate the reaction products based on their mass-to-charge ratio and velocity, effectively filtering out the primary beam and other unwanted particles.

Detection and Identification

The separated nobelium atoms are implanted into a detector, and their characteristic radioactive decay is measured for identification.

• Detector System: The separated nobelium ions are implanted into a position-sensitive silicon detector array located at the focal plane of the separator.

• Alpha Spectroscopy: Nobelium isotopes are identified by their characteristic alpha decay energies and half-lives.[7] The silicon detector measures the energy of the emitted alpha particles. The system must be operated under high vacuum to prevent energy loss of the alpha particles before they reach the detector.[8]

• Data Acquisition: The energy and time of each decay event are recorded. By correlating the implantation of a nobelium ion with its subsequent alpha decay and the decays of its daughter and granddaughter nuclei, a definitive identification of the nobelium isotope can be made.

Logical Relationship of Key Components

The successful synthesis and identification of nobelium rely on the precise interplay of several key instrumental components.

Caption: The logical interplay of major components in a nobelium production experiment.

Conclusion

The production of nobelium is a challenging endeavor at the forefront of nuclear science. It requires a sophisticated understanding of nuclear physics and the availability of specialized, high-performance equipment. The protocols outlined in these application notes provide a foundational understanding of the methodologies employed in the synthesis and identification of nobelium isotopes. Continued advancements in accelerator technology, targetry, and detection systems will be crucial for future explorations into the properties of nobelium and other superheavy elements.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. azom.com [azom.com]
• 3. researchgate.net [researchgate.net]
• 4. Nobelium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Heavy Element Group - Our Equipment [heavyelementgroup.lbl.gov]
• 7. nf-itwg.org [nf-itwg.org]
• 8. physicsopenlab.org [physicsopenlab.org]

Unveiling the Fleeting Chemistry of Nobelium: Application Notes and Protocols for Atom-at-a-Time Studies

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the experimental setups and protocols for investigating the chemical properties of nobelium (No), the 102nd element of the periodic table. Due to its extreme radioactivity and short half-life, studies on nobelium are confined to the "atom-at-a-time" scale, demanding highly specialized and rapid experimental techniques. These application notes summarize the key methodologies for the production, separation, and characterization of this elusive actinide.

Production of Nobelium Isotopes

The synthesis of nobelium is exclusively achieved through heavy-ion fusion reactions in particle accelerators. The choice of target and projectile nuclei, as well as the beam energy, is critical for maximizing the production cross-section of the desired nobelium isotope. The most commonly used isotope for chemical studies is ²⁵⁵No, owing to its relatively longer half-life of 3.1 minutes and accessible production routes. The most stable isotope, ²⁵⁹No, has a half-life of 58 minutes.[1][2]

Experimental Protocol: Production of ²⁵⁵No

A common method for producing ²⁵⁵No involves the bombardment of a californium-249 target with a carbon-12 beam.[1]

• Target: A thin layer of ²⁴⁹Cf (typically in the form of Cf₂O₃) electrodeposited onto a backing foil (e.g., beryllium or titanium).

• Projectile: ¹²C ions accelerated to a specific energy.

• Reaction: ²⁴⁹Cf (¹²C, 4n) ²⁵⁵No

• Beam Energy: The energy of the ¹²C beam is optimized to maximize the cross-section for the 4n evaporation channel.

• Collection: The produced nobelium atoms, recoiling from the target, are typically thermalized in a gas-filled chamber (e.g., helium) and transported via a gas jet to the subsequent separation and detection apparatus.

Table 1: Selected Nuclear Reactions for the Production of Nobelium Isotopes

Target Isotope	Projectile Isotope	Reaction	Product Isotope	Half-life
²⁴⁹Cf	¹²C	²⁴⁹Cf(¹²C,4n)²⁵⁵No	²⁵⁵No	3.1 min
²⁴⁸Cm	¹²C	²⁴⁸Cm(¹²C,5n)²⁵⁵No	²⁵⁵No	3.1 min
²⁴⁶Cm	¹²C	²⁴⁶Cm(¹²C,4n)²⁵⁴No	²⁵⁴No	55 s
²³⁸U	²²Ne	²³⁸U(²²Ne,6n)²⁵⁴No	²⁵⁴No	55 s
²⁴⁸Cm	¹⁸O	²⁴⁸Cm(¹⁸O,α3n)²⁵⁹No	²⁵⁹No	58 min

Aqueous Phase Chemistry: Separation and Characterization

A key feature of nobelium's chemistry is its stable divalent oxidation state (No²⁺) in aqueous solution, which is unique among the actinides that predominantly exhibit a trivalent state.[3] This distinct behavior is the cornerstone of its separation from other trivalent actinides.

Cation-Exchange Chromatography

Cation-exchange chromatography is a robust method for separating No²⁺ from other trivalent actinides. Nobelium's lower charge results in weaker interactions with the cation-exchange resin, leading to its earlier elution compared to trivalent actinides like fermium (Fm³⁺) and mendelevium (Md³⁺).

Experimental Protocol: Cation-Exchange Separation of Nobelium

• Column Preparation: A small glass column is packed with a cation-exchange resin (e.g., Aminex A6 or Dowex 50W-X8).

• Sample Loading: The nobelium atoms, collected from the production target, are dissolved in a dilute acid and loaded onto the column.

• Elution: The column is eluted with a complexing agent, typically α-hydroxyisobutyric acid (α-HIB). The concentration and pH of the eluent are critical parameters that influence the separation.

• Fraction Collection: The eluate is collected in small fractions, and the radioactivity of each fraction is measured to determine the elution position of nobelium and other elements.

Table 2: Typical Elution Parameters for Nobelium Separation

Parameter	Value
Resin	Aminex A6
Eluent	α-hydroxyisobutyric acid (α-HIB)
Eluent Concentration	Varies, typically in the range of 0.1 M
pH	Varies, typically around 4-5
Temperature	Often performed at elevated temperatures (e.g., 80°C)
Elution Order	No²⁺ elutes before trivalent actinides (e.g., Fm³⁺, Md³⁺)

Solvent Extraction

Solvent extraction provides another avenue for separating nobelium based on its divalent nature. Using an organic extractant like bis-(2-ethylhexyl)phosphoric acid (HDEHP), No²⁺ can be selectively separated from trivalent actinides.

Experimental Protocol: Solvent Extraction of Nobelium

• Aqueous Phase Preparation: Nobelium atoms are dissolved in a dilute acid solution (e.g., HCl).

• Organic Phase Preparation: An organic solvent (e.g., toluene) containing a specific concentration of the extractant (e.g., HDEHP) is prepared.

• Phase Contact: The aqueous and organic phases are vigorously mixed for a defined period to allow for the transfer of ions between the phases.

• Phase Separation: The two phases are separated by centrifugation.

• Analysis: The radioactivity in both the aqueous and organic phases is measured to determine the distribution coefficient (Kd) of nobelium.

Table 3: Solvent Extraction Data for No²⁺

Aqueous Phase	Organic Phase	Distribution Coefficient (Kd) of No²⁺
0.1 M HCl	0.1 M HDEHP in toluene	Low (remains in aqueous phase)
1.0 M HCl	0.1 M HDEHP in toluene	Low (remains in aqueous phase)

Note: Under these conditions, trivalent actinides are efficiently extracted into the organic phase.

Gas Phase Chemistry: Volatility Studies

The study of the volatility of nobelium compounds provides insights into their chemical bonding and electronic structure. Gas-phase chromatography, particularly thermochromatography, is employed to investigate the formation and properties of volatile nobelium species, such as its halides.

Experimental Protocol: Gas-Phase Thermochromatography of Nobelium Chloride

• Production and Transport: Nobelium isotopes are produced and transported via a gas jet to a reaction oven.

• Halogenation: In the oven, the nobelium atoms react with a chlorinating gas (e.g., HCl or a mixture of reactive gases) at high temperatures to form volatile chloride compounds.

• Chromatographic Separation: The volatile chlorides are then carried by an inert gas (e.g., helium) through a chromatography column (often a quartz tube) with a negative temperature gradient.

• Deposition and Detection: The less volatile compounds deposit at higher temperatures, while more volatile compounds travel further down the column to cooler regions. The position of the deposited nobelium atoms is determined by detecting their radioactive decay.

Advanced Techniques: Direct Mass Measurement of Nobelium Molecules

Recent advancements have enabled the direct identification of molecules containing nobelium using a mass spectrometer setup. This technique, employed at the Berkeley Gas-filled Separator (BGS) coupled with the FIONA (For the Identification Of Nuclide A) mass analyzer, allows for the unambiguous determination of the mass-to-charge ratio of molecular ions.

Experimental Setup: BGS + FIONA

• Production and Separation: Nobelium ions are produced in a nuclear reaction and separated from the primary beam and other reaction products using the BGS.

• Molecule Formation: The separated nobelium ions are then introduced into a gas cell where they can react with trace amounts of gases (e.g., oxygen, nitrogen) to form molecular ions.

• Mass Analysis: The resulting molecular ions are transported to the FIONA mass spectrometer, where their mass-to-charge ratio is precisely measured, allowing for their direct identification.

This powerful technique opens new avenues for exploring the coordination chemistry of nobelium and other superheavy elements.

Detection

Due to the "atom-at-a-time" nature of these experiments, detection methods must be extremely sensitive. The primary method for identifying nobelium is through the detection of its characteristic alpha decay.

• Alpha Spectroscopy: Silicon detectors are used to measure the energy of the alpha particles emitted during the decay of nobelium isotopes. The specific alpha energies and the half-life of the decay are used to identify the nuclide.

• Genetic Correlations: The identification of a nobelium isotope can be further confirmed by observing the decay of its known daughter nuclide. For example, the alpha decay of ²⁵⁵No produces ²⁵¹Fm, which has a distinct alpha decay signature.

Conclusion

The study of nobelium chemistry pushes the boundaries of experimental science. The protocols and techniques outlined in these application notes highlight the innovative approaches required to probe the properties of this short-lived, synthetic element. By understanding the chemical behavior of nobelium, scientists can test and refine theoretical models of atomic and nuclear structure, providing crucial insights into the behavior of matter at the extremes of the periodic table.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. Nobelium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 3. Nobelium | Synthetic, Radioactive, Actinide | Britannica [britannica.com]

Application Notes and Protocols for Atom-at-a-Time Chemical Studies of Nobelium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nobelium (No), a synthetic actinide element with atomic number 102, presents a unique case in the periodic table.[1] Its chemical properties, particularly its unexpectedly stable divalent state (No²⁺) in aqueous solutions, challenge the trends observed in other actinides, which predominantly exhibit a trivalent state.[2][3] The study of nobelium is confined to "atom-at-a-time" experiments due to its short-lived isotopes and the minuscule production rates, typically on the order of a few atoms per second or even less.[4] These studies are crucial for understanding the influence of relativistic effects on the electronic structure and chemical behavior of the heaviest elements.[5]

These application notes provide an overview of the key experimental techniques used to investigate the chemical properties of nobelium at the single-atom level. Detailed protocols for ion-exchange chromatography, solvent extraction, and gas-phase chromatography are presented, along with tables of available quantitative data to facilitate experimental design and interpretation.

Production of Nobelium Isotopes for Chemical Studies

The most commonly used isotope for chemical studies is ²⁵⁵No, owing to its relatively long half-life of 3.1 minutes and larger production cross-section.[6] It is typically produced via the nuclear fusion reaction of a Californium-249 target with a Carbon-12 beam in a particle accelerator.[6]

Typical Reaction:

²⁴⁹Cf + ¹²C → ²⁵⁵No + 6n

Following production, the nobelium atoms must be rapidly separated from the target material and other reaction byproducts. This is achieved using gas-jet transport systems, where the recoil products are stopped in a carrier gas (e.g., helium) containing aerosols (e.g., KCl) and transported through a capillary to the chemical separation apparatus.

Experimental Protocols

Cation-Exchange Chromatography

Cation-exchange chromatography is a cornerstone technique for studying the ionic properties of nobelium. The separation is based on the differential elution of ions from a cation-exchange resin using a complexing agent as the eluent. The elution position of nobelium relative to other elements provides insights into its ionic radius and complexation behavior.

Protocol for Separation of No²⁺ from Trivalent Actinides

This protocol utilizes α-hydroxyisobutyrate (α-HIB) as the eluent, a common choice for separating actinides.

• Resin: Aminex A5 or a similar strong cation-exchange resin.

• Column Dimensions: Approximately 2 mm inner diameter x 60 mm length.

• Eluent: 0.1 M α-hydroxyisobutyrate (α-HIB) solution, with pH adjusted using ammonium hydroxide.

• Flow Rate: Approximately 1 drop every 5 seconds.

• Temperature: Ambient temperature.

Procedure:

• Column Preparation: Equilibrate the cation-exchange column with the α-HIB eluent.

• Sample Loading: The nobelium atoms, transported from the target chamber via a gas-jet system, are collected on a foil and dissolved in a small volume of dilute acid (e.g., 0.1 M HCl). This solution is then loaded onto the top of the column.

• Elution: Elute the column with the α-HIB solution.

• Fraction Collection: Collect eluent drops sequentially on individual counting discs.

• Detection: Analyze the counting discs for the characteristic alpha decay of the nobelium isotope (e.g., ²⁵⁵No). The elution position is determined by the drop number corresponding to the highest activity.

Expected Results:

Nobelium, in its stable +2 oxidation state, elutes significantly earlier than the trivalent actinides (e.g., Md³⁺, Fm³⁺) and lanthanides. Its elution position is typically observed to be between that of Ca²⁺ and Sr²⁺.[2]

Solvent Extraction (Liquid-Liquid Extraction)

Solvent extraction provides a rapid method for studying the chemical behavior of nobelium by partitioning it between two immiscible liquid phases: an aqueous phase and an organic phase containing a complexing agent. The distribution of nobelium between the two phases is quantified by the distribution coefficient (Kd).

Protocol for Extraction of Nobelium with HDEHP

This protocol uses bis(2-ethylhexyl) phosphoric acid (HDEHP), a common extractant for separating actinides and lanthanides.

• Aqueous Phase: Dilute acid solution (e.g., 0.1 M HCl or HNO₃).

• Organic Phase: 0.5 M HDEHP in an organic solvent such as toluene or kerosene.

• Phase Ratio (Aqueous:Organic): 1:1.

Procedure:

• Sample Preparation: The nobelium atoms are collected and dissolved in the aqueous phase.

• Extraction: Equal volumes of the aqueous and organic phases are vigorously mixed for a sufficient time (e.g., 1-3 minutes) to ensure equilibrium is reached.

• Phase Separation: The mixture is centrifuged to achieve a clean separation of the aqueous and organic phases.

• Aliquoting and Measurement: Aliquots of both the aqueous and organic phases are taken, evaporated on counting discs, and analyzed for the alpha activity of the nobelium isotope.

• Calculation of Distribution Coefficient (Kd): Kd = (Activity per unit volume in the organic phase) / (Activity per unit volume in the aqueous phase)

Expected Results:

Due to its preference for the +2 oxidation state, nobelium exhibits extraction behavior that is distinct from the trivalent actinides. The Kd values for nobelium will differ significantly from those of trivalent actinides under the same conditions.

Gas-Phase Chromatography (Thermochromatography)

Gas-phase chromatography is employed to investigate the volatility of nobelium compounds, typically chlorides. In this technique, volatile compounds are transported through a column with a temperature gradient, and their deposition temperature is measured.

Protocol for Thermochromatography of Nobelium Chlorides

• Chromatography Column: A quartz tube with a negative temperature gradient (e.g., from 600°C to 50°C).

• Carrier Gas: Helium or a mixture of helium and a reactive gas.

• Chlorinating Agent: A source of chlorine, such as HCl gas or vapor from a solid chloride compound, is introduced into the system.

Procedure:

• Production and Transport: Nobelium atoms are produced and transported to the chromatography setup via a gas-jet system.

• Chlorination: The nobelium atoms react with the chlorinating agent at a high temperature to form volatile chloride species (e.g., NoCl₂, NoOCl).

• Chromatographic Separation: The volatile chlorides are carried through the quartz column by the carrier gas. As they travel along the temperature gradient, they deposit on the column wall at a temperature corresponding to their volatility.

• Detection: The deposition position is determined by moving a series of detectors along the column or by using an array of detectors to measure the alpha decay of the deposited nobelium atoms. The temperature at the deposition peak provides a measure of the volatility of the nobelium chloride.

Expected Results:

The deposition temperature of nobelium chloride provides information about its volatility compared to the chlorides of other elements studied under the same conditions.

Data Presentation

Table 1: Elution Behavior of Nobelium in Cation-Exchange Chromatography

Eluent System	Resin Type	Elution Position of No²⁺	Reference Elements and their Elution Positions
α-hydroxyisobutyrate (α-HIB)	Strong Cation Exchanger	Between Ca²⁺ and Sr²⁺	Trivalent Actinides (e.g., Fm³⁺, Md³⁺) elute much later.

Table 2: Solvent Extraction Data for Nobelium

Extractant System	Aqueous Phase	Organic Phase	Distribution Coefficient (Kd) of Nobelium	Notes
HDEHP	Dilute HCl/HNO₃	HDEHP in Toluene/Kerosene	Varies with acid and extractant concentration.	Kd for No²⁺ is significantly different from trivalent actinides.

Mandatory Visualization

Figure 1: General experimental workflow for atom-at-a-time chemical studies of nobelium.

Figure 2: Workflow for cation-exchange chromatography of nobelium.

Figure 3: Workflow for solvent extraction of nobelium.

References

• 1. Distribution coefficients and ion exchange behaviour of some elements with Purolite S-950 in hydrochloric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. inis.iaea.org [inis.iaea.org]
• 3. Ion-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. scispace.com [scispace.com]
• 6. Nobelium - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Nobelium Synthesis via Heavy Ion Bombardment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nobelium (No), a synthetic transuranic element with atomic number 102, is exclusively produced in particle accelerators through heavy ion bombardment of actinide targets.[1][2][3] Its synthesis is a critical area of research in nuclear physics, offering insights into the properties of superheavy elements and the limits of nuclear stability.[4][5] Due to its short half-life, with the most stable isotope, ²⁵⁹No, having a half-life of 58 minutes, its study requires rapid and efficient production and detection methods.[6][7][8] The most commonly utilized isotope for chemical studies, ²⁵⁵No, has an even shorter half-life of 3.1 minutes but can be produced on a larger scale.[3]

These application notes provide a detailed overview of the methodologies and protocols for the synthesis of nobelium isotopes using heavy ion fusion reactions, with a focus on the production of ²⁵⁵No and ²⁵⁹No.

Principle of Nobelium Synthesis

The synthesis of nobelium is achieved through "hot fusion" reactions, where a heavy actinide target is bombarded with a light to medium-mass ion beam.[4][9] This process forms a highly excited compound nucleus that subsequently "cools" by evaporating neutrons, resulting in a nobelium isotope. The general form of these reactions can be represented as:

Target + Projectile → Compound Nucleus* → Nobelium Isotope + x neutrons

The success of these experiments hinges on the precise control of beam energy, the quality of the target, and the efficiency of the separation and detection systems.[10]

Data Presentation

Table 1: Properties of Key Nobelium Isotopes

Isotope	Half-life	Primary Decay Modes	Decay Energy (α)	Daughter Isotope(s)
²⁵³No	1.6 minutes	α (55%), β⁺ (45%)	-	²⁴⁹Fm, ²⁵³Md
²⁵⁴No	51 seconds	α (90%), β⁺ (10%)	-	²⁵⁰Fm, ²⁵⁴Md
²⁵⁵No	3.1 minutes	α (61%), β⁺ (39%)	8.442 MeV	²⁵¹Fm, ²⁵⁵Md[11][12]
²⁵⁷No	25 seconds	α (99%), β⁺ (1%)	-	²⁵³Fm, ²⁵⁷Md
²⁵⁹No	58 minutes	α (75%), EC (25%), SF (<10%)	~7.5 MeV	²⁵⁵Fm, ²⁵⁹Md[2][6][13]

Table 2: Heavy Ion Bombardment Reactions for Nobelium Synthesis

Target Isotope	Projectile Isotope	Reaction	Product Isotope	Projectile Energy	Production Cross-Section
²⁴⁹Cf	¹²C	²⁴⁹Cf(¹²C, 4n)	²⁵⁷No	~73 MeV	-
²⁴⁹Cf	¹²C	²⁴⁹Cf(¹²C, 4n)	²⁵⁵No	73 MeV[14]	Yields ~1200 atoms/10 min*
²⁴⁸Cm	¹²C	²⁴⁸Cm(¹²C, 5n)	²⁵⁵No	-	-
²⁴⁶Cm	¹²C	²⁴⁶Cm(¹²C, 4n)	²⁵⁴No	-	-
²⁴⁸Cm	¹³C	²⁴⁸Cm(¹³C, 2n)	²⁵⁹No	-	-
²³⁸U	²²Ne	²³⁸U(²²Ne, 4n)	²⁵⁶No	-	-
²⁰⁴Pb	⁴⁸Ca	²⁰⁴Pb(⁴⁸Ca, 3n)	²⁴⁹No	225.4 MeV	0.47 nb

*Based on a beam intensity of 3x10¹² ions/second and a target thickness of 350 µg/cm².[3]

Experimental Protocols

The synthesis and identification of nobelium isotopes is a multi-stage process requiring specialized equipment and meticulous execution.

Target Preparation

High-quality actinide targets are crucial for successful synthesis experiments. The targets must be thin, uniform, and able to withstand the intense heat generated by the heavy ion beam.

• Method: Molecular plating is a common technique for producing actinide targets.[15] This involves the electrodeposition of the actinide material from an organic solvent onto a thin, durable backing foil.

• Protocol:

  • Prepare a solution of the actinide isotope (e.g., ²⁴⁹Cf) in an isopropanol/HNO₃ mixture.

  • Use a thin titanium foil (~2 µm) as the cathode in an electrophoresis cell. A platinum ring often serves as the anode.

  • Apply a voltage of several hundred volts to the cell to deposit the actinide material onto the titanium backing.

  • Monitor the deposition process using alpha spectroscopy of the supernatant to ensure high yield.

  • The final target thickness should be in the range of 0.4-0.8 mg/cm².[15]

  • For high-intensity beams, multiple "banana-shaped" targets are mounted on a rotating wheel to dissipate heat and prolong target lifetime.[16]

Heavy Ion Acceleration and Bombardment

A heavy ion accelerator, such as a cyclotron or a linear accelerator, is used to accelerate the projectile ions to the required energy for the fusion reaction.

• Protocol:

  • Generate a beam of the desired projectile ions (e.g., ¹²C).

  • Accelerate the ions to the optimal energy for the specific reaction (e.g., 73 MeV for the ²⁴⁹Cf(¹²C, 4n)²⁵⁵No reaction).[14]

  • Focus and direct the ion beam onto the rotating actinide target. The beam intensity is typically on the order of 10¹² to 10¹³ particles per second.[3]

In-Flight Separation of Nobelium Products

The products of the fusion reaction, including the desired nobelium isotopes, recoil out of the target with the momentum of the incoming beam. An in-flight recoil separator is used to separate these products from the much more intense primary beam and other unwanted reaction products.[5][10] Gas-filled recoil separators are commonly used for superheavy element research.[1][17][18][19][20]

• Principle: The separator uses a combination of magnetic and electric fields to guide the reaction products. The chamber is filled with a low-pressure gas (e.g., helium), which helps to average out the charge states of the recoiling ions, simplifying their trajectory through the magnetic fields. The separation is based on the different magnetic rigidities of the nobelium recoils compared to the primary beam particles.

• Protocol:

  • The recoiling nobelium nuclei, along with other reaction products, enter the gas-filled separator.

  • A series of quadrupole magnets focuses the recoils, while a dipole magnet deflects them away from the primary beam path.

  • The magnetic fields are precisely tuned to guide the nobelium isotopes to the focal plane of the separator, where the detection system is located.

Detection and Identification

At the focal plane of the separator, the nobelium isotopes are implanted into a sensitive detector array. Identification is achieved by correlating the implantation event with the subsequent characteristic alpha decay chain of the isotope.

• Method: A double-sided silicon strip detector (DSSD) is typically used.[21]

• Protocol:

  • A recoiling nobelium nucleus passes through a time-of-flight detector and is then implanted into the DSSD.

  • The DSSD records the position, time, and energy of the implantation event.

  • The implanted nucleus will then undergo radioactive decay. The DSSD also detects the subsequent alpha particles emitted during this decay, recording their energy, position, and time.

  • By correlating the position and time of the alpha decays with the initial implantation event, a "genetic" decay chain can be established.

  • The measured alpha energies and the half-life calculated from the decay times provide a unique signature for the identification of the specific nobelium isotope.

Mandatory Visualizations

Caption: Experimental workflow for nobelium synthesis.

Caption: Alpha decay chain of Nobelium-255.

Caption: Decay pathways of Nobelium-259.

References

• 1. Search results [inis.iaea.org]
• 2. scienceinfo.com [scienceinfo.com]
• 3. Nobelium - Wikipedia [en.wikipedia.org]
• 4. eolss.net [eolss.net]
• 5. ufoweekly.com [ufoweekly.com]
• 6. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Nobelium Element | Uses, Facts, Physical & Chemical Characteristics [periodic-table.com]
• 8. Nobelium (No) | Research Starters | EBSCO Research [ebsco.com]
• 9. researchgate.net [researchgate.net]
• 10. A New Way to Make Element 116 Opens the Door to Heavier Atoms – Berkeley Lab News Center [newscenter.lbl.gov]
• 11. Isotope data for nobelium-255 in the Periodic Table [periodictable.com]
• 12. Isotope data for nobelium-255 in the Periodic Table [periodictable.com]
• 13. brainly.com [brainly.com]
• 14. webqc.org [webqc.org]
• 15. ISOTOPE INFO [rogerarm.freeuk.com]
• 16. A rotating target wheel with thin targets for heavy ion beams of high current densities - GSI Repository [repository.gsi.de]
• 17. Gas-filled recoil separator DGFRS-2 in FLNR JINR: tested successfully, ready for new discoveries – Joint Institute for Nuclear Research [jinr.ru]
• 18. Gas-filled recoil separator for studies of heavy elements (Journal Article) | ETDEWEB [osti.gov]
• 19. Gas-filled separators - An overview (Journal Article) | ETDEWEB [osti.gov]
• 20. researchgate.net [researchgate.net]
• 21. arxiv.org [arxiv.org]

Application Notes and Protocols for the Separation of Nobelium by Ion-Exchange Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nobelium (No), element 102, is a synthetic transuranium element belonging to the actinide series.[1] Its chemistry is of considerable interest due to its unique and stable divalent oxidation state (No²⁺) in aqueous solutions, a property that distinguishes it from most other actinides which predominantly exhibit a trivalent (An³⁺) state.[1][2][3] This distinct chemical behavior is the cornerstone for the effective separation and purification of nobelium from other actinides, lanthanides, and fission products using ion-exchange chromatography.

These application notes provide detailed protocols for the separation of nobelium utilizing both cation and anion-exchange chromatography, leveraging its preferential divalent state. The methodologies described are crucial for fundamental chemical studies of nobelium and for the isolation of this element for potential applications in research and development.

Principle of Separation

The separation of nobelium by ion-exchange chromatography is primarily based on the significant difference in the charge and, consequently, the binding affinity of Nobelium(II) ions compared to trivalent actinides (e.g., Am³⁺, Cm³⁺, Cf³⁺) and lanthanides (Ln³⁺) on an ion-exchange resin.

• In Cation-Exchange Chromatography: Trivalent actinides and lanthanides, with their higher positive charge, bind more strongly to the negatively charged functional groups of a cation-exchange resin. Nobelium, in its stable +2 state, exhibits weaker binding, similar to that of alkaline earth elements like calcium (Ca²⁺) and strontium (Sr²⁺).[3] This allows for the selective elution of No²⁺ under conditions where trivalent ions remain bound to the resin.

• In Anion-Exchange Chromatography: The formation of anionic complexes in concentrated chloride or nitrate solutions is a common strategy for separating actinides. While trivalent actinides can form anionic complexes under specific conditions, the behavior of No²⁺ is expected to be different, allowing for a separation scheme based on differential complex formation and retention on an anion-exchange resin.

Data Presentation: Elution Behavior of Nobelium and Other Elements

The following table summarizes the observed elution and adsorption characteristics of nobelium and other relevant elements under various ion-exchange conditions. This data is essential for designing and optimizing separation protocols.

Ion	Chromatography Type	Resin	Eluent/Mobile Phase	Observation
No²⁺	Cation-Exchange	Dowex 50W-X8	Ammonium α-hydroxyisobutyrate	Elutes between Ca²⁺ and Sr²⁺, well separated from trivalent actinides.[3]
No	Anion-Exchange	CA08Y	11.5M HCl	Mostly eluted, with only ~2% adsorption.
No	Anion-Exchange	CA08Y	8M HNO₃	Mostly eluted, with ~3% adsorption.
No	Anion-Exchange	CA08Y	4M HCl	Mostly eluted, with ~13% adsorption.
Trivalent Actinides (Am³⁺, Cm³⁺, etc.)	Cation-Exchange	Dowex 50	α-hydroxyisobutyric acid (α-HIB)	Elute in reverse order of their atomic number.
Trivalent Lanthanides (Ln³⁺)	Cation-Exchange	Dowex 50	α-hydroxyisobutyric acid (α-HIB)	Elute in reverse order of their atomic number, similar to actinides.
Pu(IV), Np(IV), U(VI)	Anion-Exchange	Dowex 1x8	8M HNO₃	Strongly retained.

Experimental Workflow

The general experimental workflow for the production and separation of nobelium is depicted below. This process starts with the production of nobelium isotopes in a particle accelerator, followed by rapid chemical separation to isolate the short-lived nobelium atoms for detection and study.

Figure 1: Experimental workflow for nobelium separation.

Experimental Protocols

The following are detailed protocols for the separation of nobelium using cation and anion-exchange chromatography. These protocols are designed for a standard laboratory setting and may require optimization based on the specific experimental conditions and available equipment.

Protocol 1: Cation-Exchange Chromatography for Nobelium Separation

This protocol is designed to separate No²⁺ from trivalent actinides and lanthanides.

1. Materials and Reagents:

• Cation-Exchange Resin: AG 50W-X8 or Dowex 50W-X8, 200-400 mesh, H⁺ form.

• Column: Glass or PEEK column (e.g., 2 mm inner diameter x 50 mm length).

• Eluents:

  • 0.5 M Hydrochloric Acid (HCl)

  • 1.0 M Hydrochloric Acid (HCl)

  • Ammonium α-hydroxyisobutyrate (α-HIB) buffer (pH 4.0 - 4.8)

• Reagents for Sample Preparation: Concentrated HCl, deionized water.

• Equipment: Peristaltic pump, fraction collector, alpha spectrometer.

2. Column Preparation:

• Prepare a slurry of the cation-exchange resin in deionized water.

• Carefully pack the column with the resin slurry to the desired bed height.

• Wash the column with 5-10 column volumes of deionized water.

• Equilibrate the column by passing 5-10 column volumes of 0.5 M HCl at a flow rate of approximately 0.5 mL/min.

3. Sample Preparation and Loading:

• The nobelium-containing sample, typically from the dissolution of a recoil catcher foil, should be in a dilute acid solution (e.g., 0.1 M HCl).

• Ensure the sample volume is minimized for optimal separation.

• Load the prepared sample onto the top of the equilibrated column.

4. Elution Procedure:

• Elution of Trivalent Actinides and Lanthanides:

  • Begin elution with an α-HIB buffer (e.g., 0.2 M, pH 4.2). The trivalent actinides and lanthanides will elute in reverse order of their atomic number.

  • Collect fractions and monitor the radioactivity to ensure all trivalent species have been eluted.

• Elution of Nobelium (No²⁺):

  • After the elution of the trivalent ions, switch the eluent to 1.0 M HCl.

  • No²⁺ will elute in this fraction.

  • Collect the nobelium-containing fractions for subsequent analysis.

5. Detection:

• Evaporate the collected fractions onto a planchet.

• Measure the alpha-particle energy and half-life using an alpha spectrometer to identify and quantify the nobelium isotopes.

Protocol 2: Anion-Exchange Chromatography for Nobelium Separation

This protocol can be used as a complementary method to cation-exchange, particularly for separating nobelium from elements that form strong anionic complexes in concentrated HCl.

1. Materials and Reagents:

• Anion-Exchange Resin: AG 1-X8 or Dowex 1-X8, 200-400 mesh, Cl⁻ form.

• Column: Glass or PEEK column (e.g., 2 mm inner diameter x 50 mm length).

• Eluents:

  • 12 M Hydrochloric Acid (HCl)

  • 8 M Nitric Acid (HNO₃)

  • 4 M Hydrochloric Acid (HCl)

  • Dilute HCl (e.g., 0.1 M)

• Equipment: Peristaltic pump, fraction collector, alpha spectrometer.

2. Column Preparation:

• Prepare a slurry of the anion-exchange resin in deionized water.

• Pack the column with the resin slurry.

• Wash the column with 5-10 column volumes of deionized water.

• Equilibrate the column by passing 5-10 column volumes of 12 M HCl at a flow rate of approximately 0.5 mL/min.

3. Sample Preparation and Loading:

• The sample containing nobelium and other actinides should be dissolved in 12 M HCl.

• Load the sample onto the top of the equilibrated column.

4. Elution Procedure:

• Elution of Nobelium:

  • Nobelium, in its divalent state, is not expected to form strong chloride complexes and will likely elute in the initial 12 M HCl fraction or with a slightly lower concentration of HCl.

  • Collect the initial fractions and monitor for the characteristic alpha decay of nobelium isotopes.

• Elution of Other Actinides:

  • Actinides such as Pu(IV) and Np(IV) will be strongly retained on the resin in 12 M HCl.

  • These can be subsequently eluted by reducing the HCl concentration or by using a different eluent that disrupts the chloride complexes (e.g., dilute HCl with a reducing agent for plutonium).

5. Detection:

• Prepare the collected fractions for alpha spectrometry as described in the cation-exchange protocol.

Logical Relationships in Elution

The following diagram illustrates the logical separation of nobelium from other actinides based on their differing affinities in cation-exchange chromatography.

Figure 2: Logical flow of cation-exchange separation.

Conclusion

The distinct preference of nobelium for the +2 oxidation state in aqueous solutions provides a robust basis for its separation from other actinides and lanthanides using ion-exchange chromatography. The protocols detailed in these application notes offer a systematic approach to isolating nobelium for further scientific investigation. Successful separation relies on the careful control of eluent composition and pH to exploit the differences in ionic charge and complex formation between No²⁺ and trivalent ions. These methods are fundamental to advancing our understanding of the chemical properties of the heaviest elements.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. Nobelium (No) - Definition, Preparation, Properties, Uses, Compounds, Reactivity [examples.com]
• 3. webqc.org [webqc.org]

Application Notes and Protocols for Solvent Extraction of Nobelium Isotopes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nobelium (No), a synthetic transuranic element, presents a unique challenge for chemical isolation due to its production on a one-atom-at-a-time scale and its short-lived isotopes. A key characteristic of nobelium is its stable divalent oxidation state (No²⁺) in aqueous solutions, which distinguishes it from the predominantly trivalent actinides (An³⁺) and lanthanides (Ln³⁺). This distinct chemical behavior is the cornerstone of its separation by solvent extraction.

This document provides detailed application notes and experimental protocols for the isolation of nobelium isotopes using solvent extraction techniques, with a focus on leveraging its divalent nature for separation from other trivalent elements. The primary extractant discussed is di-(2-ethylhexyl) phosphoric acid (HDEHP), a widely used organophosphorus extractant in actinide separations.

Principle of Separation

The separation of nobelium from other actinides and lanthanides by solvent extraction with HDEHP is based on the significant difference in the extractability of divalent and trivalent cations. Trivalent actinides and lanthanides are readily extracted by HDEHP from acidic aqueous solutions, while the divalent nobelium ion (No²⁺) exhibits much lower extractability under the same conditions. This allows for a selective separation where the trivalent ions are transferred to the organic phase, leaving nobelium in the aqueous phase.

Data Presentation

The following table summarizes the expected distribution coefficients (Kd) and separation factors (SF) for the extraction of Nobelium(II) and representative trivalent actinides (Am³⁺, Cm³⁺) and lanthanides (Eu³⁺) with HDEHP. It is important to note that obtaining precise, statistically significant quantitative data for nobelium is challenging due to the extremely low number of atoms produced in experiments. The values presented are based on the established chemical behavior of nobelium and analogous elements.

Metal Ion	Aqueous Phase Conditions	Organic Phase	Expected Distribution Coefficient (Kd)	Separation Factor (SF) from No(II)
No(II)	0.1 M HNO₃	0.5 M HDEHP in dodecane	Low (< 1)	-
Am(III)	0.1 M HNO₃	0.5 M HDEHP in dodecane	High (>> 10)	High (>> 10)
Cm(III)	0.1 M HNO₃	0.5 M HDEHP in dodecane	High (>> 10)	High (>> 10)
Eu(III)	0.1 M HNO₃	0.5 M HDEHP in dodecane	High (>> 10)	High (>> 10)

Note:

• Distribution Coefficient (Kd): [Metal concentration in organic phase] / [Metal concentration in aqueous phase]

• Separation Factor (SF) of M from No(II): Kd(M) / Kd(No(II))

• The exact values of Kd and SF are highly dependent on experimental conditions such as acid concentration, extractant concentration, and temperature.

Experimental Protocols

Protocol 1: Selective Separation of Nobelium(II) from Trivalent Actinides and Lanthanides using HDEHP

This protocol describes a liquid-liquid extraction procedure to separate No(II) from trivalent actinides (e.g., Am³⁺, Cm³⁺) and lanthanides produced during the bombardment of a target material.

Materials:

• Aqueous Feed Solution: Dissolved target material containing nobelium and other actinides/lanthanides in 0.1 M nitric acid (HNO₃).

• Organic Extractant Solution: 0.5 M di-(2-ethylhexyl) phosphoric acid (HDEHP) in a suitable organic diluent such as dodecane or toluene.

• Scrubbing Solution: Fresh 0.1 M HNO₃.

• Stripping Solution for Trivalent Actinides/Lanthanides: 3-6 M HNO₃.

• Equipment: Vortex mixer, centrifuge, pipettes, and suitable vials for handling radioactive materials.

Procedure:

• Extraction: a. Take a known volume of the aqueous feed solution containing the nobelium isotopes and other contaminants. b. Add an equal volume of the 0.5 M HDEHP organic solution. c. Vigorously mix the two phases for at least 3 minutes using a vortex mixer to ensure thorough contact and facilitate the transfer of trivalent ions into the organic phase. d. Centrifuge the mixture for 5 minutes at a sufficient speed to achieve complete phase separation. e. Carefully separate the aqueous phase (containing No²⁺) from the organic phase (containing An³⁺ and Ln³⁺).

• Scrubbing (Optional but Recommended): a. To remove any entrained aqueous phase containing nobelium from the loaded organic phase, add an equal volume of fresh 0.1 M HNO₃ to the organic phase from step 1e. b. Mix and centrifuge as described in steps 1c and 1d. c. Combine the aqueous scrub solution with the aqueous phase from step 1e. This combined aqueous fraction contains the purified nobelium.

• Stripping of Trivalent Actinides and Lanthanides: a. To recover the trivalent actinides and lanthanides from the organic phase for other analyses, add an equal volume of 3-6 M HNO₃ to the organic phase from step 2c (or 1e if scrubbing was not performed). b. Mix and centrifuge as described in steps 1c and 1d. c. The aqueous phase will now contain the stripped trivalent actinides and lanthanides.

Notes:

• All handling of nobelium and other radioactive materials must be performed in a suitably equipped radiochemical laboratory with appropriate safety precautions.

• The efficiency of the separation can be monitored by analyzing the gamma or alpha radiation of known isotopes in both the aqueous and organic phases at each step.

Protocol 2: Back-Extraction (Stripping) of Nobelium

In scenarios where nobelium might be co-extracted with other elements under different conditions (e.g., at very low acidities), a selective stripping procedure can be employed. However, based on its divalent nature, nobelium is not expected to be significantly extracted into HDEHP under the acidic conditions used for trivalent actinide extraction. Should a situation arise where No(II) is in the organic phase, it can be stripped using a dilute acid solution.

Materials:

• Loaded Organic Phase: HDEHP in dodecane containing nobelium.

• Stripping Solution: 0.1 M to 1 M HNO₃ or hydrochloric acid (HCl).

Procedure:

• Take the loaded organic phase containing nobelium.

• Add an equal volume of the stripping solution.

• Mix and centrifuge as described in Protocol 1.

• The aqueous phase will contain the stripped nobelium.

Visualizations

The following diagrams illustrate the experimental workflow for the solvent extraction of nobelium isotopes.

Figure 1. Experimental workflow for the production and solvent extraction of nobelium isotopes.

Figure 2. Logical relationship for the separation of Nobelium based on oxidation state.

Application Notes and Protocols for Radiochemical Identification of Nobelium

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the radiochemical techniques employed in the identification and study of the synthetic element nobelium (No). Due to its production at the atom-at-a-time scale and its short-lived nature, the chemical and nuclear properties of nobelium are investigated using specialized and highly sensitive radiochemical methods.[1] The unique nuclear decay characteristics of its isotopes, primarily through alpha decay and spontaneous fission, are the ultimate fingerprints for its identification.[2][3]

Principles of Nobelium Identification

The identification of nobelium isotopes relies on a combination of chemical separation to isolate it from other reaction products and nuclear spectroscopy to detect its characteristic decay signatures. A key chemical feature of nobelium is its unexpectedly stable divalent state (No²⁺) in aqueous solutions, which distinguishes it from the typically trivalent lighter actinides.[3][4][5] This property is extensively exploited in its separation.

Nuclear Decay Characteristics: Nobelium isotopes decay via alpha particle emission and spontaneous fission (SF).[2][3] The accurate measurement of the alpha particle energies and the half-lives of the parent and daughter isotopes provides a definitive identification. For some isotopes, spontaneous fission becomes a dominant decay mode.[3]

Production of Nobelium Isotopes

Nobelium is produced in particle accelerators by bombarding heavy element targets with energetic light ion beams.[3][5][6] The most commonly used isotope for chemical studies, ²⁵⁵No (half-life 3.1 minutes), is typically produced from the irradiation of a californium-249 target with carbon-12 ions.[3]

The nuclear reaction products are physically separated from the target material using their recoil momentum and are then transported via a gas jet system, often using helium gas with potassium chloride aerosols, to the chemical separation apparatus.[3][4]

Experimental Protocols

Protocol 1: Aqueous-Phase Separation of Nobelium using Cation-Exchange Chromatography

This protocol leverages the stable divalent character of nobelium to separate it from trivalent actinides.

Materials:

• Cation-exchange resin (e.g., Dowex 50, Amberlite IR-120)

• Hydrochloric acid (HCl), various concentrations

• Alpha-hydroxyisobutyrate (α-HIB) solution

• Eluting agents

• Alpha spectrometry system

Procedure:

• Column Preparation: Prepare a column packed with a suitable cation-exchange resin. Pre-condition the column by passing a solution with the same composition as the initial mobile phase.

• Sample Loading: The nuclear reaction products, transported by the gas jet, are collected and dissolved in a small volume of dilute acid (e.g., 0.1 M HCl). This solution is then loaded onto the top of the cation-exchange column.

• Elution of Trivalent Actinides: Begin elution with a suitable complexing agent, such as α-hydroxyisobutyrate. The trivalent actinides will form stronger complexes and elute from the column.

• Elution of Nobelium: Nobelium, in its more stable divalent state, forms weaker complexes and is retained more strongly on the column compared to trivalent actinides.[4] It will elute later, often in a fraction corresponding to the elution position of divalent alkaline earth elements like Ca²⁺ and Sr²⁺.[3][4]

• Sample Preparation for Detection: Collect the eluent fractions containing nobelium. Evaporate the solution on a thin foil to prepare a sample for alpha spectroscopy.

• Alpha Spectroscopy: Measure the alpha decay energy and half-life of the collected sample to identify the nobelium isotope and its daughter products.

Logical Workflow for Nobelium Identification

Caption: Workflow for Nobelium Production, Separation, and Identification.

Protocol 2: Solvent Extraction of Nobelium

This method also utilizes the unique divalent nature of nobelium for separation.

Materials:

• Organic extractant solution (e.g., bis-(2-ethylhexyl) phosphoric acid (HDEHP) in an organic solvent)

• Aqueous acidic solution

• Phase mixing and separation apparatus (e.g., vortex mixer, centrifuge, separation funnel)

• Alpha spectrometry system

Procedure:

• Aqueous Phase Preparation: Dissolve the collected nobelium atoms in a suitable aqueous acidic solution.

• Solvent Extraction: Mix the aqueous phase containing nobelium with the organic extractant solution. The trivalent actinides will be preferentially extracted into the organic phase, while the divalent nobelium will remain in the aqueous phase.

• Phase Separation: Separate the aqueous and organic phases.

• Sample Preparation: Take an aliquot of the aqueous phase, which is now enriched in nobelium, and prepare it for counting by evaporating it on a suitable backing foil.

• Detection: Perform alpha spectroscopy to identify the nobelium isotopes.

Protocol 3: Gas-Phase Chromatography of Nobelium

Gas-phase chromatography can be used to study the volatility of nobelium compounds.

Materials:

• Gas chromatography column (e.g., quartz)

• Reactive gas (e.g., chlorinating agent)

• Carrier gas (e.g., helium)

• Temperature-controlled oven

• Detection system for short-lived isotopes

Procedure:

• On-line Production and Transport: Nobelium isotopes are produced and transported to the chromatography setup.

• Formation of Volatile Compounds: The nobelium atoms react with a reactive gas at high temperatures to form volatile compounds (e.g., chlorides or oxychlorides).

• Chromatographic Separation: The volatile compounds are carried through the chromatography column by a carrier gas. The column has a temperature gradient, and the compounds will deposit at a specific temperature according to their volatility.

• Detection: The position of deposition is determined by moving a series of detectors along the column or by collecting the products at the end of the column for nuclear spectroscopy. The retention time or deposition temperature provides information about the volatility of the nobelium compound.

Signaling Pathway for Nobelium Separation

Caption: Logic of Nobelium Separation based on Oxidation State.

Data Presentation

The identification of nobelium isotopes is confirmed by their unique decay properties. The following table summarizes the decay characteristics of several key nobelium isotopes.

Isotope	Half-life	Principal Decay Mode(s)	Alpha Particle Energy (MeV)	Spontaneous Fission Branch
²⁵²No	2.57 seconds	α, SF	8.415	~27%
²⁵³No	1.62 minutes	α, EC	8.01	<0.1%
²⁵⁴No	51 seconds	α, EC	8.09	~0.2%
²⁵⁵No	3.1 minutes	α, EC	8.12	<0.1%
²⁵⁶No	2.91 seconds	α, SF	8.43	~0.5%
²⁵⁷No	25 seconds	α	8.32	-
²⁵⁸No	1.2 milliseconds	SF	-	100%
²⁵⁹No	58 minutes	α, EC, SF	7.87	<10%

Data compiled from various sources.[3][7]

Quantitative Data from Separation Experiments

Technique	Parameter	Value/Observation	Reference
Cation-Exchange Chromatography	Elution Position of No²⁺	Between Ca²⁺ and Sr²⁺	[3][4]
Anion-Exchange Chromatography	Adsorption in 11.5M HCl	Low (elutes from the column)	[8]
Solvent Extraction (HDEHP)	Extraction Behavior of No²⁺	Remains in the aqueous phase	[3]

These data tables provide a clear basis for designing experiments for the separation and identification of nobelium. The distinct elution behavior of No²⁺ is a cornerstone of its radiochemical identification.

References

• 1. Nobelium: Element Properties And Applications [samaterials.co.uk]
• 2. sympnp.org [sympnp.org]
• 3. Nobelium - Wikipedia [en.wikipedia.org]
• 4. webqc.org [webqc.org]
• 5. azom.com [azom.com]
• 6. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Isotopes of nobelium - Wikipedia [en.wikipedia.org]
• 8. akjournals.com [akjournals.com]

Application Notes: The Role of Nobelium (No) in Advanced Heavy Element Research

Introduction

Nobelium (No), a synthetic transuranic element with atomic number 102, holds a unique position in the periodic table as the penultimate member of the actinide series.[1][2] Due to its extreme instability and the minuscule quantities in which it can be produced, nobelium has no commercial applications.[2] Its sole purpose lies in fundamental scientific research, where it serves as a critical tool for probing the limits of the periodic table, understanding the behavior of super-heavy elements, and testing advanced theories of atomic and nuclear structure.[2][3]

Key Applications in Heavy Element Research

The research applications of nobelium are centered on its unique nuclear and chemical properties. It is produced exclusively in particle accelerators through the fusion of lighter atomic nuclei.[3][4]

• Probing Nuclear Structure and Stability: The study of nobelium isotopes provides crucial data for refining nuclear models. For instance, the nucleus of nobelium-254 has been shown to be deformed rather than spherical, and it remains remarkably stable even in high-spin states.[5] This finding provides direct experimental insight into the structural properties of heavy nuclei and helps theorists predict the characteristics of the long-sought "island of stability" for superheavy elements.[3][5]

• Investigating Relativistic Effects and Chemical Properties: Nobelium's chemistry is of significant interest because its most stable oxidation state in aqueous solution is +2 ([Rn]5f¹⁴), which is highly unusual for an actinide.[1][4][6] Most other actinides are most stable in the +3 state.[4] This unique stability of the No²⁺ ion, predicted by Glenn T. Seaborg in 1949, confirms the presence of a stable, filled 5f¹⁴ electron shell and provides a powerful tool for studying the profound influence of relativistic effects on electron orbitals in the heaviest elements.[4][7] Recent breakthroughs have allowed for the first-ever direct measurement of molecules containing nobelium, enabling a direct comparison of chemical properties between early and late actinides and further refining our understanding of periodic trends.[8][9]

• Synthesis of Heavier Elements: Techniques developed for the synthesis and identification of nobelium isotopes pave the way for the discovery of new, even heavier elements.[3] Nobelium can be a product in the decay chain of heavier elements, and studying its formation helps researchers understand the nuclear reaction dynamics essential for pushing the boundaries of the periodic table.[3][10]

Quantitative Data

The production and study of nobelium are inherently quantitative, relying on precise measurements of reaction cross-sections, decay energies, and half-lives.

Table 1: Properties of Key Nobelium Isotopes for Research

Isotope	Half-Life	Primary Decay Mode(s)	Common Production Reaction
²⁵⁹No	58 minutes	Alpha Decay	²⁴⁶Cm + ¹³C → ²⁵⁹No* → ²⁵⁹No + 0n
²⁵⁵No	3.1 minutes	Alpha Decay, Electron Capture	²⁴⁹Cf + ¹²C → ²⁵⁵No + 6n

| ²⁵⁴No | ~51 seconds | Alpha Decay, Spontaneous Fission | ²⁰⁸Pb + ⁴⁸Ca → ²⁵⁶No* → ²⁵⁴No + 2n |

Data compiled from sources:[1][3][4][5][6]

Table 2: Example Nobelium Production Reactions

Target Isotope	Projectile Ion	Projectile Energy (Approx.)	Product Isotope	Facility Type
Curium-246 (²⁴⁶Cm)	Carbon-13 (¹³C)	70-80 MeV	Nobelium-259 (²⁵⁹No)	Cyclotron / Linear Accelerator
Curium-248 (²⁴⁸Cm)	Carbon-12 (¹²C)	~73 MeV	Nobelium-255 (²⁵⁵No)	Cyclotron
Californium-249 (²⁴⁹Cf)	Carbon-12 (¹²C)	~73 MeV	Nobelium-255 (²⁵⁵No)	Heavy Ion Linear Accelerator

| Lead-208 (²⁰⁸Pb) | Calcium-48 (⁴⁸Ca) | 215-220 MeV | Nobelium-254 (²⁵⁴No) | Superconducting Linear Accelerator |

Data compiled from sources:[3][4][5][7]

Experimental Protocols

The following represents a generalized protocol for the production, separation, and identification of a nobelium isotope. These experiments are conducted "atom-at-a-time," meaning that individual atoms are detected and analyzed.[7]

Protocol 1: Synthesis and Identification of ²⁵⁵No

• 1.0 Objective: To synthesize the isotope nobelium-255 via a heavy-ion fusion-evaporation reaction and to identify it through its characteristic alpha decay.

• 2.0 Materials and Equipment:

  • Target: Californium-249 (²⁴⁹Cf), electrodeposited onto a thin beryllium or titanium foil (~350 µg/cm²).[4]

  • Projectile: A beam of Carbon-12 (¹²C) ions.[4]

  • Accelerator: A heavy-ion accelerator, such as a cyclotron or linear accelerator (LINAC), capable of accelerating ¹²C ions to ~73 MeV.[4][7]

  • Separator: A gas-filled recoil separator (e.g., Berkeley Gas-filled Separator) to physically separate the nobelium products from the unreacted primary beam and other reaction byproducts.[8]

  • Detector System: A position-sensitive silicon detector array for measuring the energy and position of alpha particles and spontaneous fission events. The detector is typically placed at the focal plane of the separator.

• 3.0 Methodology:

  • Target Preparation: A thin, uniform target of ²⁴⁹Cf is prepared to maximize the yield and minimize energy loss of the recoiling products.

  • Irradiation: The ²⁴⁹Cf target is bombarded with a high-intensity beam of ¹²C ions from the accelerator. The beam energy is precisely tuned to maximize the cross-section for the ²⁴⁹Cf(¹²C, 6n)²⁵⁵No reaction.[4]

  • Product Separation: The reaction products, including the desired ²⁵⁵No atoms, recoil out of the target. They enter the gas-filled separator, where their trajectory is determined by their magnetic rigidity. This allows for the spatial separation of the nobelium atoms from the vastly more numerous projectile ions and other unwanted particles.[8][9]

  • Implantation and Detection: The separated ²⁵⁵No atoms are implanted into the silicon detector array. The system records the time and position of each implantation event.

  • Decay Analysis: The subsequent radioactive decay of the implanted atom is monitored. For ²⁵⁵No, the primary signature is the emission of an alpha particle with a characteristic energy. The detector system measures the energy of this alpha particle and the time elapsed between implantation and decay (which correlates to the isotope's half-life).

  • Genetic Correlations: Further confidence in identification is achieved by observing the decay of the daughter nuclide. The alpha decay of ²⁵⁵No produces fermium-251 (²⁵¹Fm), which has its own distinct alpha decay signature. Observing this correlated sequence of decays provides a definitive identification of the parent nobelium isotope.

• 4.0 Data Analysis:

  • The collected data (implantation position, decay energy, decay time) are analyzed to reconstruct decay chains.

  • An energy spectrum of detected alpha particles is generated. Peaks in this spectrum correspond to the characteristic decay energies of ²⁵⁵No and its daughter products.

  • A decay curve is plotted by binning the time differences between implantation and the first decay. This curve is fitted with an exponential function to determine the experimental half-life of the isotope, which is then compared to known values for ²⁵⁵No (3.1 minutes).[4]

Visualizations

The following diagrams illustrate the workflow and logical relationships in nobelium research.

Caption: Experimental workflow for the synthesis and identification of nobelium.

Caption: Logical relationships in nobelium research.

References

• 1. Nobelium (No) | Research Starters | EBSCO Research [ebsco.com]
• 2. Nobelium: Properties, Isotopes, and Uses Explained [vedantu.com]
• 3. Nobelium (No) - Definition, Preparation, Properties, Uses, Compounds, Reactivity [examples.com]
• 4. Nobelium - Wikipedia [en.wikipedia.org]
• 5. physicsworld.com [physicsworld.com]
• 6. britannica.com [britannica.com]
• 7. Nobelium: Element Properties And Applications [samaterials.co.uk]
• 8. New Technique Sheds Light on Chemistry at the Bottom of the Periodic Table - Berkeley Lab – Berkeley Lab News Center [newscenter.lbl.gov]
• 9. physicsworld.com [physicsworld.com]
• 10. Lawrencium | Lr (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling the Aqueous Chemistry of Nobelium: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the experimental protocols for studying the aqueous chemistry of the synthetic element nobelium (No). Due to its extreme radioactivity and the production of only one atom at a time, the experimental investigation of nobelium's chemistry presents significant challenges.[1][2][3] However, specialized techniques have been developed to probe its behavior in aqueous solutions, revealing unique properties among the actinides.

Nobelium, with atomic number 102, is the tenth transuranic element.[4] Its most stable isotope, ²⁵⁹No, has a half-life of 58 minutes, while the shorter-lived ²⁵⁵No (half-life 3.1 minutes) is more commonly used in chemical studies due to its larger production scale.[4] A key characteristic of nobelium is its stable divalent oxidation state (No²⁺) in aqueous solution, a feature that distinguishes it from other actinides which predominantly exhibit a trivalent state.[2][4] This stability is attributed to the filled 5f¹⁴ electron configuration of No²⁺.[4]

Production of Nobelium Isotopes

The study of nobelium's aqueous chemistry begins with its production, typically achieved through heavy-ion bombardment in particle accelerators. The most common reaction for producing ²⁵⁵No involves bombarding a curium-248 (²⁴⁸Cm) or californium-249 (²⁴⁹Cf) target with carbon-12 (¹²C) ions.[4][5][6]

A typical production method can be summarized as follows:

• Target: A target of ²⁴⁹Cf (or ²⁴⁸Cm) is prepared.

• Projectile: A beam of ¹²C ions is accelerated in a cyclotron.

• Reaction: The ¹²C ions bombard the target, leading to a nuclear fusion reaction. For example: ²⁴⁹Cf + ¹²C → ²⁵⁷No + 4n (Note: The specific reaction products and neutron emission can vary).

• Collection: The nobelium atoms produced recoil from the target and are collected on a thin foil or in a gas jet system.

Key Experimental Protocols

The investigation of nobelium's aqueous chemistry has primarily relied on two key techniques: ion exchange chromatography and solvent extraction. These methods allow for the separation and characterization of nobelium on an atom-at-a-time scale.

Ion Exchange Chromatography

Ion exchange chromatography is a powerful technique for separating ions based on their affinity for a solid ion exchange resin. For nobelium, cation exchange chromatography has been instrumental in determining its stable +2 oxidation state.

Protocol for Cation Exchange Chromatography of Nobelium:

• Column Preparation: A small glass column is packed with a cation exchange resin (e.g., Dowex 50). The column is pre-conditioned by washing it with a suitable eluting agent, such as a dilute acid.

• Sample Loading: The produced nobelium atoms, collected and dissolved in a weak acid solution, are loaded onto the top of the resin bed.

• Elution: An eluting agent, typically an alpha-hydroxyisobutyrate solution, is passed through the column. The elution process is carefully controlled.

• Fraction Collection: The eluate is collected in small fractions.

• Detection: The alpha decay of nobelium in each fraction is measured using a suitable detector (e.g., a silicon surface barrier detector).

• Data Analysis: The elution position of nobelium is compared to that of other elements with known oxidation states, such as divalent (e.g., Ca²⁺, Sr²⁺) and trivalent (e.g., Fm³⁺, Cf³⁺) ions, eluted under the same conditions. Experiments have shown that nobelium elutes with the alkaline earth metals, specifically between Ca²⁺ and Sr²⁺, confirming its divalent nature in aqueous solution.[4]

Diagram of the Experimental Workflow for Ion Exchange Chromatography of Nobelium:

References

• 1. Nobelium becomes heaviest element with identified compounds | Research | Chemistry World [chemistryworld.com]
• 2. study.com [study.com]
• 3. Discover the heaviest element detected in a molecule | News | RSC Education [edu.rsc.org]
• 4. Nobelium - Wikipedia [en.wikipedia.org]
• 5. scienceinfo.com [scienceinfo.com]
• 6. azom.com [azom.com]

Application Notes and Protocols for the Detection of Short-Lived Nobelium Isotopes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the state-of-the-art methods for the detection and characterization of short-lived nobelium (No) isotopes. The protocols outlined are intended to guide researchers in designing and executing experiments for the synthesis and identification of these heavy elements, which are crucial for advancing our understanding of nuclear structure at the upper end of the periodic table.

Introduction to Nobelium and its Short-Lived Isotopes

Nobelium (Z=102) is a synthetic, radioactive element. Its isotopes are typically produced in fusion-evaporation reactions by bombarding actinide targets with heavy-ion beams.[1] The detection of short-lived nobelium isotopes, often with half-lives on the order of seconds to microseconds, presents significant experimental challenges due to their low production cross-sections and rapid decay.[2][3] The primary decay modes for these isotopes are alpha decay and spontaneous fission (SF), which form the basis of their detection and identification.[1][4]

The study of nobelium isotopes provides valuable insights into nuclear stability, shell effects, and the properties of superheavy elements.[5][6] These fundamental studies are essential for testing and refining nuclear models.

Key Detection Methodologies

The successful detection of short-lived nobelium isotopes relies on a combination of rapid separation of the synthesized nuclei from the primary beam and other reaction products, followed by sensitive detection of their characteristic decay signatures. The most common methodologies employed are in-flight separation using recoil separators followed by implantation into highly sensitive detector arrays for alpha and spontaneous fission spectroscopy.

In-Flight Separation using Recoil Separators

Recoil separators are indispensable tools for the study of heavy elements.[2] They physically separate the desired fusion-evaporation residues (the nobelium isotopes) from the intense primary beam and other unwanted reaction products in-flight, typically within a microsecond.[7] This rapid separation is crucial for studying very short-lived isotopes.

Gas-filled recoil separators, such as the Separator for Heavy ELement Spectroscopy (SHELS) and the Recoil Ion Transport Unit (RITU), are commonly used.[7][8][9] These separators utilize magnetic and electric fields to guide and focus the recoiling nobelium ions onto a detector system.[10][11] The basic principle involves separating ions based on their differing momentum, velocity, and charge states from the unreacted beam ions.[2]

Experimental Workflow for Nobelium Isotope Production and Separation:

Caption: Experimental workflow for the production, separation, and detection of nobelium isotopes.

Alpha Spectroscopy

Alpha spectroscopy is a primary technique for identifying nobelium isotopes, as many decay via the emission of alpha particles with characteristic energies.

Protocol for Alpha Spectroscopy of Nobelium Isotopes:

• Apparatus:

  • Recoil separator (e.g., SHELS).[8][9]

  • Focal plane detector: A large-area double-sided silicon strip detector (DSSSD) is typically used.[8][12] These detectors provide position and energy information for both the implanted nobelium ion and its subsequent alpha decay.

  • Preamplifiers, amplifiers, and analog-to-digital converters (ADCs) for signal processing.

  • Data acquisition (DAQ) system.

• Procedure:

  • Nobelium isotopes, separated by the recoil separator, are implanted into the DSSSD.[8]

  • The implantation event provides a time-zero signal and a position.

  • When the implanted nobelium nucleus decays by alpha emission, the alpha particle deposits its energy in a specific strip of the DSSSD.[13]

  • The energy of the alpha particle is measured, and its position is correlated with the initial implantation event.

  • By analyzing the time difference between the implantation and the alpha decay, the half-life of the isotope can be determined.

  • Genetic correlations can be established by observing the alpha decay of the daughter and granddaughter nuclei at the same position, confirming the identity of the parent nobelium isotope.[14]

Spontaneous Fission Detection

For neutron-deficient nobelium isotopes, spontaneous fission (SF) becomes a dominant decay mode.[1][8] The detection of SF events is crucial for characterizing these isotopes.

Protocol for Spontaneous Fission Detection of Nobelium Isotopes:

• Apparatus:

  • Recoil separator (e.g., SHELS).[8][9]

  • Focal plane detector: A DSSSD to detect the fission fragments. The detection efficiency for two fission fragments is approximately 70%.[8][9]

  • Neutron detector array: An array of ³He-based neutron counters surrounding the DSSSD to detect neutrons emitted during the SF event.[8][9] The neutron registration efficiency can be around 57%.[9]

  • Time-of-flight detectors can be placed before the DSSSD for velocity measurement of the incoming residues.[9]

  • DAQ system to correlate events between the DSSSD and the neutron detectors.

• Procedure:

  • Similar to alpha spectroscopy, nobelium isotopes are implanted into the DSSSD.

  • When an implanted nucleus undergoes SF, two fission fragments are emitted in opposite directions, depositing a large amount of energy in the DSSSD.[8]

  • Simultaneously, several neutrons are emitted. These neutrons are detected by the surrounding neutron counter array.[8]

  • The number of detected neutrons per fission event is recorded, allowing for the determination of the average neutron multiplicity.[8][9]

  • The half-life of the SF activity is determined by measuring the time between implantation and the fission event.

Logical Relationship of a Combined Alpha and Spontaneous Fission Detection System:

Caption: Logical flow of decay detection and data analysis for nobelium isotopes.

Quantitative Data Summary

The following tables summarize the decay properties of some short-lived nobelium isotopes, as determined by the methods described above.

Table 1: Decay Properties of Selected Short-Lived Nobelium Isotopes

Isotope	Half-life	Decay Mode(s)	Alpha-Decay Energy (Eα)	Spontaneous Fission Branch (bSF)	Production Reaction
²⁴⁹No	38.3 ± 2.8 ms	α	9129 ± 22 keV	< 6.9 x 10⁻³	²⁰⁴Pb(⁴⁸Ca, 3n)
²⁵⁰No	5.1 ± 0.3 µs (g.s.)	SF	-	Dominant	²⁰⁴Pb(⁴⁸Ca, 2n)
36 ± 3 µs (isomer)	SF	-	Dominant	²⁰⁴Pb(⁴⁸Ca, 2n)
²⁵²No	2.3 s	α, SF	~8.42 MeV	~25%	²⁰⁶Pb(⁴⁸Ca, 2n)
²⁵⁴No	55 s	α, SF	~8.1 MeV	~0.2%	²⁰⁸Pb(⁴⁸Ca, 2n)

Data compiled from references[8][14][15][16].

Table 2: Spontaneous Fission Properties of Nobelium Isotopes

Isotope	Average Neutron Multiplicity (ν̄)
²⁵⁰No (g.s., t₁/₂ = 5.1 µs)	4.38 ± 0.13
²⁵²No	4.33 ± 0.17
²⁵⁴No	5.07 ± 0.27

Data compiled from references[8][9].

Conclusion

The detection of short-lived nobelium isotopes is a complex endeavor that pushes the limits of experimental nuclear physics. The combination of in-flight recoil separation with sophisticated detector arrays for alpha and spontaneous fission spectroscopy has proven to be a powerful approach for identifying and characterizing these exotic nuclei. The protocols and data presented here provide a foundation for researchers entering this exciting field and for the continued exploration of the superheavy elements. Future advancements in detector technology and beam intensities will undoubtedly open new avenues for discovering even more exotic isotopes and delving deeper into the structure of the heaviest atomic nuclei.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. ufoweekly.com [ufoweekly.com]
• 3. tandfonline.com [tandfonline.com]
• 4. sympnp.org [sympnp.org]
• 5. arxiv.org [arxiv.org]
• 6. Exploring the superheavy elements at the end of the periodic table | College of Chemistry [chemistry.berkeley.edu]
• 7. Search results [inis.iaea.org]
• 8. researchgate.net [researchgate.net]
• 9. ephys.kz [ephys.kz]
• 10. Gas-filled recoil separator for studies of heavy elements (Journal Article) | ETDEWEB [osti.gov]
• 11. Recoil Mass Separator | Experimental Equipment | Japan Atomic Energy Agency Advanced Science Research Center Research Group of Exotic Heavy Element Nuclear Science [asrc.jaea.go.jp]
• 12. nuclear-power.com [nuclear-power.com]
• 13. Si Detectors & Spectrometers | BSI.LV [bsi.lv]
• 14. inis.jinr.ru [inis.jinr.ru]
• 15. Periodic Table of Elements: Los Alamos National Laboratory [periodic.lanl.gov]
• 16. Isotopes of nobelium - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

challenges in synthesizing weighable quantities of nobelium

Technical Support Center: Synthesis of Nobelium (No)

Welcome to the Nobelium Synthesis Support Center. This resource is designed for researchers, nuclear chemists, and physicists engaged in the synthesis and study of transuranic elements. Here you will find troubleshooting guides and frequently asked questions (FAQs) addressing the significant challenges in producing weighable quantities of nobelium.

Frequently Asked Questions (FAQs)

Q1: Why is it currently impossible to synthesize a weighable or macroscopic quantity of nobelium?

A1: Synthesizing weighable quantities of nobelium is beyond current technological capabilities due to a combination of severe constraints.[1][2] The primary challenges are:

• Extremely Short Half-Lives: All known isotopes of nobelium are radioactive and decay very rapidly. The most stable isotope, ²⁵⁹No, has a half-life of only 58 minutes.[1][3][4] Many other isotopes have half-lives on the order of minutes, seconds, or even microseconds.[1][5] This rapid decay means that even if a significant number of atoms could be produced, they would vanish before they could be accumulated into a weighable amount.

• Low Production Cross-Sections: The probability of a successful fusion reaction that creates a nobelium nucleus is incredibly low. Production cross-sections, a measure of this probability, are typically in the nanobarn (nb) to picobarn (pb) range. For context, this means only a few atoms may be successfully formed for every 10¹² projectile ions that hit the target.[3][6]

• Microscopic Production Rates: Nobelium is produced in particle accelerators by bombarding heavy element targets with charged particle beams.[1][7] Even with high-intensity beams, the production rate is minuscule, often yielding only a few atoms per second or minute of experiment time.[1][3][8]

• "One-Atom-at-a-Time" Chemistry: The combination of low production rates and short half-lives means that experiments are conducted on an atom-by-atom basis. It is not currently possible to produce nobelium in bulk.[1][2]

Q2: My experiment to produce ²⁵⁵No has a near-zero yield. What are the common troubleshooting points?

A2: A near-zero yield in a ²⁵⁵No synthesis experiment can stem from several critical factors in the experimental setup. Consider the following:

• Beam Energy and Flux: The fusion-evaporation reaction is highly sensitive to the projectile's energy. The excitation function for a specific reaction channel (e.g., ⁴n evaporation) exists within a very narrow energy range. Ensure your accelerator is delivering the beam at the precise, calculated energy to maximize the cross-section. Beam intensity (flux) is also critical; a low flux will result in a statistically insignificant number of events. For example, producing ²⁵⁵No from a Californium-249 target with Carbon-12 ions requires a high flux of trillions of ions per second.[1]

• Target Integrity: The stability of the target material (e.g., Californium-249 or Curium-248) is crucial.[1][7] High-intensity beams can damage or sputter the target, reducing its effective thickness and leading to a drop in production. Ensure the target cooling systems are functioning optimally and the target material has not degraded.

• Separator and Detector Efficiency: The produced nobelium atoms must be rapidly separated from the unreacted beam particles and other reaction products. The efficiency of your recoil separator (e.g., velocity filters) and the detection system for identifying the characteristic alpha decay of ²⁵⁵No and its daughters are paramount.[3] Calibration and efficiency checks of these systems are essential troubleshooting steps.

Q3: Which nobelium isotope is best suited for chemical studies, and why?

A3: While ²⁵⁹No is the longest-lived isotope with a half-life of 58 minutes, the shorter-lived ²⁵⁵No (half-life of 3.1 minutes) is more commonly used for chemical experimentation.[1] The reason is that ²⁵⁵No can be produced in larger quantities, or with a higher yield, than ²⁵⁹No.[1] A typical reaction, bombarding a ²⁴⁹Cf target with ¹²C ions, can produce around 1200 atoms of ²⁵⁵No in a ten-minute irradiation, which provides a sufficient statistical basis for chemical studies performed on a short timescale.[1]

Data Presentation

Table 1: Half-Lives and Decay Modes of Key Nobelium Isotopes

This table summarizes the nuclear properties of the most relevant nobelium isotopes for synthesis experiments. The vast majority of isotopes have half-lives far too short for accumulation.

Isotope	Half-Life	Primary Decay Mode(s)
²⁵⁹No	58 min	α-decay (~75%), Electron Capture (~25%)
²⁵⁵No	3.1 - 3.5 min	α-decay (~61%), Electron Capture (~39%)
²⁵³No	1.62 min	α-decay (55%), β-decay (45%)
²⁵⁴No	51 s	α-decay (90%), β-decay (10%)
²⁵⁷No	25 s	α-decay (99%), β-decay (1%)
²⁵⁶No	2.91 s	Spontaneous Fission
²⁵⁸No	1.2 ms	Spontaneous Fission
²⁴⁹No	38.3 ms	α-decay

(Data sourced from Wikipedia articles on Nobelium and its isotopes).[1][3][5]

Table 2: Example Production Reactions and Cross-Sections

The production yield is directly related to the reaction's cross-section. This table provides examples of reactions used to synthesize nobelium isotopes.

Target Isotope	Projectile Ion	Compound Nucleus	Product Isotope	Reaction Channel	Peak Cross-Section
²⁰⁸Pb	⁴⁸Ca	²⁵⁶No	²⁵⁴No	2n	~2 µb (microbarns)
²⁰⁴Pb	⁴⁸Ca	²⁵²No	²⁴⁹No	3n	0.47 nb (nanobarns)
²⁴⁹Cf	¹²C	²⁶¹No	²⁵⁵No	4n	~1.2 µb (microbarns)
²⁴⁶Cm	¹²C	²⁵⁸No	²⁵⁴No	4n	Data varies

Experimental Protocols

Methodology: Synthesis of ²⁵⁵No via Hot Fusion

This section outlines a generalized protocol for the production of Nobelium-255, a common isotope used in chemical research.

• Target Preparation:

  • A target of Californium-249 (²⁴⁹Cf) is prepared, typically as an oxide (Cf₂O₃), with a thickness of approximately 300-400 μg/cm².

  • The material is deposited onto a durable, thin backing foil (e.g., beryllium or aluminum) that can withstand the high-intensity beam and dissipate heat.

• Particle Acceleration:

  • A beam of Carbon-12 (¹²C) ions is generated in an ion source.

  • The ions are accelerated to a specific energy, typically around 73 MeV, using a heavy-ion accelerator such as a cyclotron or a linear accelerator (HILAC).[1][10]

• Bombardment:

  • The high-energy ¹²C beam is directed onto the rotating ²⁴⁹Cf target.

  • The nuclear fusion reaction occurs: ²⁴⁹Cf + ¹²C → ²⁶¹No* → ²⁵⁵No + 4n + 2p (Simplified: ²⁴⁹Cf(¹²C, 4n)²⁵⁵No)

  • The asterisk (*) denotes an excited compound nucleus which de-excites by evaporating four neutrons (4n).

• Separation of Products:

  • The newly formed ²⁵⁵No atoms, along with unreacted beam particles and other byproducts, recoil out of the target.

  • These products are immediately passed through a gas-filled recoil separator or a velocity filter. This device uses magnetic and electric fields to separate the nobelium atoms based on their differing mass-to-charge ratio and velocity, physically isolating them from the primary beam and other reaction products.[3]

• Detection and Identification:

  • The separated nobelium atoms are implanted into a position-sensitive silicon detector (e.g., a PIPS detector).

  • The detector measures the characteristic alpha decay of ²⁵⁵No (energy ≈ 8.12 MeV).

  • Identification is confirmed by observing the subsequent alpha decay of its known daughter nuclide, Fermium-251 (²⁵¹Fm), at the same position in the detector within a predictable time window (genetic correlation).[6]

Visualizations

Logical Flow of Synthesis Challenges

The following diagram illustrates how the fundamental nuclear properties of nobelium lead to the inability to produce weighable quantities.

Core challenges in synthesizing weighable nobelium.

General Experimental Workflow for Nobelium Synthesis

This diagram shows the sequential steps involved in a typical nobelium production and detection experiment.

Workflow for nobelium synthesis and identification.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. Nobelium (No) | Research Starters | EBSCO Research [ebsco.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Isotopes of nobelium - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Nobelium (No) - Definition, Preparation, Properties, Uses, Compounds, Reactivity [examples.com]
• 8. Physicists help unravel the atomic and nuclear structure of nobelium - News - University of Liverpool [news.liverpool.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Periodic Table of Elements: Los Alamos National Laboratory [periodic.lanl.gov]

Technical Support Center: Optimizing Production Yield of Nobelium-259

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during the experimental production of Nobelium-259 (²⁵⁹No). The information is designed to help researchers optimize their production yield and overcome common challenges in the synthesis and identification of this superheavy element.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective reaction for producing Nobelium-259?

A1: The most frequently cited and effective reaction for producing Nobelium-259 is the fusion-evaporation reaction involving the bombardment of a Curium-248 (²⁴⁸Cm) target with an Oxygen-18 (¹⁸O) beam.[1] This reaction, specifically the ⁴n channel (²⁴⁸Cm(¹⁸O,4n)²⁵⁹No), has a known maximum production cross-section of approximately 20 nanobarns (nb) at a bombarding energy of 93 MeV.

Q2: Are there other viable production reactions for Nobelium-259?

Q3: What is the half-life of Nobelium-259 and how does it decay?

A3: Nobelium-259 is the most stable isotope of nobelium, with a half-life of 58 minutes.[2][3] It primarily decays through three modes:

• Alpha decay to Fermium-255 (²⁵⁵Fm).

• Electron capture to Mendelevium-259 (²⁵⁹Md).

• Spontaneous fission .

Q4: How is Nobelium-259 chemically separated from other reaction products?

A4: The chemical separation of nobelium is primarily achieved through ion-exchange chromatography. A key characteristic of nobelium that aids in its separation is its stable divalent oxidation state (No²⁺) in aqueous solutions, which is unique among the late actinides that are typically trivalent. This difference in chemical behavior allows for its effective separation from other trivalent actinides produced in the reaction.

Q5: What is the primary method for the identification of Nobelium-259?

A5: The definitive identification of Nobelium-259 is achieved through alpha spectroscopy.[4] This technique measures the energy of the alpha particles emitted during its decay. ²⁵⁹No has a characteristic alpha decay spectrum with distinct energy peaks, which provides a unique fingerprint for its identification. The detection of its decay products, such as Fermium-255, further confirms its presence.

Troubleshooting Guide

This guide addresses common issues that can lead to suboptimal production yields of Nobelium-259.

Issue	Potential Causes	Recommended Solutions
Low or No Yield of ²⁵⁹No	1. Incorrect Beam Energy: The production cross-section is highly dependent on the projectile's energy.	1. Optimize Beam Energy: For the ²⁴⁸Cm(¹⁸O,4n)²⁵⁹No reaction, ensure the beam energy is precisely tuned to the peak of the excitation function, which is approximately 93 MeV. Perform an excitation function measurement to determine the optimal energy for your specific experimental setup.
2. Target Degradation: The intense heavy-ion beam can damage the target material, leading to a decrease in the effective target thickness.	2. Monitor Target Integrity: Implement online monitoring of the target's condition. Consider using a rotating target wheel to distribute the beam heating and reduce localized damage. Prepare multiple targets to allow for replacement during long experiments.
3. Inefficient Chemical Separation: Nobelium may be lost during the chemical separation process.	3. Calibrate Separation Column: Before the experiment, calibrate the ion-exchange column with a known amount of a homologous element (e.g., Ytterbium) to determine the elution profile and ensure high recovery of the divalent fraction.
4. Beam Misalignment: The ion beam may not be properly focused on the target.	4. Verify Beam Alignment: Use a beam profile monitor to ensure the beam is centered and focused on the target.
High Background in Alpha Spectrum	1. Incomplete Separation of Other Alpha Emitters: Other radioactive isotopes produced in the reaction can interfere with the ²⁵⁹No signal.	1. Refine Chemical Separation: Improve the resolution of the ion-exchange chromatography to achieve a cleaner separation of nobelium from other actinides. Consider a two-cycle extraction system for enhanced purity.
2. Detector Contamination: The alpha detector may have been contaminated from previous experiments.	2. Detector Decontamination and Background Measurement: Thoroughly clean the detector and perform a long background count before the experiment to identify any residual contamination.
3. Radon Progeny: Radon gas in the air can decay and its progeny can be implanted on the detector surface, creating background alpha signals.	3. Maintain Vacuum Conditions: Ensure a good vacuum in the detector chamber to minimize the presence of radon.
Uncertainty in Isotope Identification	1. Poor Energy Resolution in Alpha Spectrum: Broad peaks in the alpha spectrum can make it difficult to distinguish the characteristic peaks of ²⁵⁹No.	1. Optimize Detector Setup: Ensure the detector is properly biased and cooled to achieve the best possible energy resolution. Use a thin, uniform source for alpha counting to minimize energy straggling.
2. Lack of Decay Chain Confirmation: Observing only the alpha decay of ²⁵⁹No may not be sufficient for unambiguous identification.	2. Measure Decay Products: Design the experiment to also detect the decay products of ²⁵⁹No, such as the alpha decay of its daughter nuclide, Fermium-255. This provides a time-correlated signature that confirms the identity of the parent nucleus.

Data Presentation

Table 1: Comparison of Production Reactions for Nobelium-259

Target Isotope	Projectile	Reaction Channel	Projectile Energy (MeV)	Maximum Cross-Section (nb)
²⁴⁸Cm	¹⁸O	4n	93	~20
²⁴⁸Cm	¹³C	xn	Not available	Not available
²⁴⁶Cm	¹³C	xn	Not available	Not available

Note: While the reactions with carbon projectiles are known to produce nobelium isotopes, specific experimental cross-section data for the production of ²⁵⁹No were not found in the surveyed literature. The yield for these reactions is expected to be in the nanobarn to picobarn range.

Experimental Protocols

Production of Nobelium-259 via the ²⁴⁸Cm(¹⁸O,4n)²⁵⁹No Reaction

a. Target Preparation:

• Material: Highly enriched Curium-248 oxide (Cm₂O₃).

• Backing: Thin beryllium (Be) or titanium (Ti) foil (typically 1-2 mg/cm²).

• Method: The Cm₂O₃ is typically deposited onto the backing foil using a molecular plating or vacuum evaporation technique to create a uniform target layer with a thickness of several hundred µg/cm².

b. Irradiation:

• Projectile: ¹⁸O ions.

• Accelerator: A heavy-ion accelerator, such as a cyclotron or a linear accelerator.

• Beam Energy: The ¹⁸O beam is accelerated to approximately 93 MeV.

• Irradiation Time: The duration of the irradiation depends on the beam intensity and the desired yield, but typically ranges from hours to days.

c. Product Collection and Transport:

• The ²⁵⁹No atoms recoiling from the target are stopped in a gas-filled chamber (typically helium).

• A gas jet system is used to transport the thermalized atoms through a capillary to the chemistry setup.

Chemical Separation using Ion-Exchange Chromatography

• Column: A cation-exchange resin column.

• Eluent: An aqueous solution of an alpha-hydroxyisobutyrate (α-HIB) or similar complexing agent.

• Procedure:

  • The reaction products are collected from the gas jet and dissolved in a dilute acid.

  • The solution is loaded onto the top of the ion-exchange column.

  • The column is eluted with the complexing agent. Trivalent actinides will form stronger complexes and elute earlier.

  • Due to its stable +2 oxidation state, nobelium will elute later, separating it from the trivalent actinides. Fractions are collected sequentially.

Alpha Spectroscopy for Identification

• Sample Preparation: The nobelium-containing fractions from the chromatography are evaporated onto a thin foil (e.g., platinum) to create a thin, uniform source for alpha counting.

• Detector: A silicon surface barrier detector or a Passivated Implanted Planar Silicon (PIPS) detector is used for alpha particle detection.

• Measurement: The source is placed in a vacuum chamber in close proximity to the detector. The energy of the emitted alpha particles is measured over a period of several half-lives of ²⁵⁹No.

• Data Analysis: The resulting alpha spectrum is analyzed to identify the characteristic energy peaks of ²⁵⁹No and its decay daughters. The decay curve of these peaks is plotted to determine the half-life, further confirming the isotope's identity.

Mandatory Visualizations

Caption: Experimental workflow for the production and identification of Nobelium-259.

Caption: Troubleshooting logic for low production yield of Nobelium-259.

References

• 1. researchgate.net [researchgate.net]
• 2. Isotopes of nobelium - Wikipedia [en.wikipedia.org]
• 3. Nobelium - Wikipedia [en.wikipedia.org]
• 4. repository.gsi.de [repository.gsi.de]

difficulties in characterizing nobelium's chemical properties due to short half-life

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the chemical characterization of nobelium. The inherent challenge in studying nobelium lies in the extremely short half-lives of its isotopes, requiring rapid and highly sensitive experimental techniques.

Troubleshooting Guides

Issue: Low or No Detection of Nobelium Atoms in the Detector

Possible Cause 1: Inefficient transport of nobelium atoms from the target to the chemistry setup.

• Troubleshooting Steps:

  • Verify Gas-Jet System Integrity: Ensure the capillary tube in your gas-jet transport system is free of obstructions and leaks.[1]

  • Optimize Aerosol Conditions: Confirm that the potassium chloride (KCl) aerosol generator is functioning optimally to ensure nobelium atoms attach to the aerosols for transport.[2][3]

  • Check Carrier Gas Flow Rate: The helium (He) carrier gas flow rate must be sufficient to transport the atoms over tens of meters to the experimental setup quickly.[1]

Possible Cause 2: Chemical separation is too slow for the nobelium isotope being studied.

• Troubleshooting Steps:

  • Select an Appropriate Isotope: For initial experiments, consider using a longer-lived isotope like ²⁵⁹No (t½ = 58 min) if production rates are sufficient. However, ²⁵⁵No (t½ = 3.1 min) is often used due to its higher production yield.[1][4]

  • Automate the Separation Process: Employ automated rapid chemistry apparatus to minimize the time between production and measurement.[3]

  • Optimize Chromatography Parameters: For ion-exchange chromatography, ensure the column size, resin type, and eluent flow rate are optimized for rapid separation.

Possible Cause 3: Incorrect chemical conditions for nobelium's expected oxidation state.

• Troubleshooting Steps:

  • Confirm Divalent Chemistry: Nobelium's most stable oxidation state in aqueous solution is +2.[1][2][5] Your chemical separation should be designed to isolate a divalent ion.

  • Elution Profile Analysis: In cation-exchange chromatography, nobelium is expected to elute with alkaline earth metals, specifically between Ca²⁺ and Sr²⁺.[2] If your elution profile does not show activity in this region, re-evaluate your chemical system.

  • Avoid Strong Oxidizers: Unless you are intentionally trying to produce No³⁺, avoid strong oxidizing agents in your solutions that could alter nobelium's oxidation state.[1]

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to study the chemical properties of nobelium?

A1: The primary difficulty arises from the fact that all known isotopes of nobelium are highly radioactive and have very short half-lives, ranging from microseconds to under an hour.[1][6] This means that scientists have a very limited time to perform chemical experiments before the atoms decay. Additionally, nobelium can only be produced in particle accelerators in minuscule quantities, often on an atom-at-a-time basis, which makes detection and characterization extremely challenging.[1][7]

Q2: Which nobelium isotope is best suited for chemical experiments?

A2: The choice of isotope is a trade-off between half-life and production rate. While ²⁵⁹No has the longest half-life (58 minutes), the shorter-lived ²⁵⁵No (half-life of 3.1 minutes) is more commonly used in chemical studies because it can be produced in larger quantities.[1][4] The higher production rate of ²⁵⁵No can lead to better statistics in a shorter amount of time, which is crucial for atom-at-a-time experiments.

Q3: What are the known oxidation states of nobelium?

A3: In aqueous solution, nobelium is most stable in the +2 oxidation state, which is a unique characteristic among the actinides that typically exhibit a stable +3 state.[1][2][5] The +3 oxidation state of nobelium has also been observed under specific experimental conditions.[5][8]

Q4: What experimental techniques are used to characterize nobelium?

A4: Due to the need for speed and sensitivity, specialized techniques are employed. These include:

• Ion-Exchange Chromatography: To separate nobelium from other elements based on its ionic properties.[6]

• Solvent Extraction: For rapid separation of nobelium from the target material and other reaction products.[6][7]

• Gas-Phase Chromatography: To study the volatility of nobelium compounds.[9] These techniques are often coupled with a gas-jet transport system to quickly move the produced nobelium atoms from the particle accelerator target to the chemical separation apparatus.[1][2]

Q5: How is nobelium produced?

A5: Nobelium is a synthetic element and is produced in particle accelerators.[1] A common method involves bombarding a target of a heavy element, such as curium-248 or californium-249, with a beam of ions, like carbon-12.[1][10] The collision of the target and the ion beam can lead to a nuclear fusion reaction that creates a nobelium nucleus.

Quantitative Data Summary

Isotope	Half-Life	Primary Decay Mode(s)
²⁴⁸No	< 2 µs	Spontaneous Fission
²⁵⁰No	4.0 µs	Spontaneous Fission
²⁵¹No	0.80 s	Alpha
²⁵²No	2.57 s	Alpha, Spontaneous Fission
²⁵³No	1.62 min	Alpha, Electron Capture
²⁵⁴No	51 s	Alpha, Electron Capture
²⁵⁵No	3.1 min	Alpha, Electron Capture
²⁵⁶No	2.91 s	Alpha, Spontaneous Fission
²⁵⁷No	25 s	Alpha, Electron Capture
²⁵⁸No	1.2 ms	Spontaneous Fission
²⁵⁹No	58 min	Alpha, Electron Capture, Spontaneous Fission

Data compiled from multiple sources.[1][11][12]

Experimental Protocols

1. Ion-Exchange Chromatography for Nobelium Separation

This protocol outlines a typical procedure for the rapid separation of nobelium from other actinides using cation-exchange chromatography, exploiting its stable divalent state.

• Objective: To separate No²⁺ from trivalent actinides.

• Materials:

  • Cation-exchange resin column.

  • Dilute hydrochloric acid (HCl) as the eluent.[2]

  • Automated Rapid Chemistry Apparatus (ARCA).[3]

  • Alpha spectroscopy detection system.

• Procedure:

  • Production and Transport: Produce nobelium atoms (e.g., ²⁵⁵No) by bombarding a target (e.g., ²⁴⁹Cf) with ions (e.g., ¹²C). Transport the recoiling atoms to the chemistry setup using a He/KCl gas-jet system.

  • Collection and Dissolution: Collect the transported nobelium atoms on a collection foil. Dissolve the collected atoms in a small volume of dilute acid.

  • Column Loading: Inject the dissolved sample onto the pre-conditioned cation-exchange column.

  • Elution: Elute the column with dilute HCl. Trivalent actinides will be more strongly retained by the resin, while the divalent No²⁺ will elute earlier, behaving similarly to alkaline earth elements.[2]

  • Detection: Collect the eluent fractions and measure the alpha decay of the nobelium isotope to determine its elution position and quantify the separation.

2. Gas-Jet Transport System

This protocol describes the setup for rapidly transporting nuclear reaction products from the target to a remote laboratory for chemical analysis.

• Objective: To transport short-lived nobelium atoms efficiently over several meters.

• Materials:

  • Target chamber connected to the particle accelerator beamline.

  • Helium (He) gas supply.

  • Potassium Chloride (KCl) aerosol generator.

  • Long capillary tube (tens of meters).[1]

  • Collection chamber at the chemistry end.

• Procedure:

  • Aerosol Generation: Heat solid KCl to produce fine aerosols.[3]

  • Carrier Gas Introduction: Introduce the KCl aerosols into a stream of helium gas.

  • Atom Attachment: Pass the He/KCl gas stream through the target chamber where nobelium atoms are produced. The recoiling nobelium atoms attach to the KCl aerosols.

  • Transport: The He carrier gas transports the nobelium-laden aerosols through the long capillary tube to the chemical separation apparatus.

  • Collection: The aerosols are impacted onto a collection foil in the collection chamber, where they can be dissolved for subsequent chemical analysis.

Visualizations

Caption: Experimental workflow for nobelium characterization.

Caption: Challenges and solutions in nobelium chemistry.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. webqc.org [webqc.org]
• 3. akjournals.com [akjournals.com]
• 4. Nobelium Reduction | ResinTech [resintech.com]
• 5. Nobelium (No) | Research Starters | EBSCO Research [ebsco.com]
• 6. grokipedia.com [grokipedia.com]
• 7. Nobelium (No) - Definition, Preparation, Properties, Uses, Compounds, Reactivity [examples.com]
• 8. scienceinfo.com [scienceinfo.com]
• 9. scispace.com [scispace.com]
• 10. chemicool.com [chemicool.com]
• 11. Isotopes of nobelium - Wikipedia [en.wikipedia.org]
• 12. WikiSlice [camaraethiopia.org.et]

Technical Support Center: Enhancing Detection Efficiency for Nobelium Decay Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with nobelium and its decay products. The information is designed to address specific experimental challenges and improve detection efficiency.

Troubleshooting Guides

This section addresses common problems encountered during the detection of nobelium decay products using alpha spectroscopy.

Issue 1: Poor Energy Resolution (Broad or Tailing Peaks)

Question: Why is my alpha spectrum showing broad or tailing peaks instead of sharp, well-defined peaks for nobelium decay events?

Answer: Poor energy resolution is a common issue in alpha spectroscopy that can obscure the identification of different isotopes, especially when their alpha decay energies are close. The primary causes and their solutions are outlined below:

• Cause 1: Thick or Non-uniform Source/Sample. Alpha particles lose energy as they travel through the material in which they are embedded.[1] If the implanted nobelium ions are too deep within the detector's dead layer or if there is any intervening material, the alpha particles will emerge with a range of energies, leading to a broadened peak with a low-energy tail.

  • Solution: Ensure the recoil separator is optimized to implant the nobelium ions as close to the surface of the silicon detector as possible. The implantation energy should be low enough to prevent the ions from penetrating deep into the active volume but high enough to pass through the detector's dead layer. Passivated Implanted Planar Silicon (PIPS) detectors are designed with very thin entrance windows (typically <500 Å) to minimize this effect.[2][3]

• Cause 2: Large Source-to-Detector Distance in Vacuum Chamber. While experiments with recoil separators implant ions directly into the detector, any calibration or test measurements with external sources are sensitive to geometry. A larger distance between the source and the detector can lead to increased peak broadening because alpha particles can enter the detector at a wider range of angles, effectively increasing the path length through the detector's entrance window.[2][4]

  • Solution: For calibration measurements, position the standard alpha source as close to the detector as is feasible while maintaining a known and reproducible geometry. Note that as the distance decreases, the geometric efficiency increases, but peak broadening can also increase slightly.[2][3]

• Cause 3: High Vacuum Chamber Pressure. Alpha particles are easily stopped by air.[4] If the vacuum in the measurement chamber is poor, the alpha particles will lose energy through collisions with residual gas molecules, resulting in peak broadening and a shift to lower energies.

  • Solution: Ensure a high vacuum is maintained in the chamber during the experiment. The pressure should be low enough that the energy loss of alpha particles traveling from the implantation point to the detector surface (if not directly implanted) is negligible.

• Cause 4: Detector Issues. Degradation of the detector due to radiation damage, or inherent detector properties can lead to poor resolution.[5] High detector leakage current, which can be temperature-dependent, also contributes to electronic noise and can degrade resolution.[6]

  • Solution: Monitor the detector's performance regularly using a calibration source with a known sharp alpha peak (e.g., ²⁴¹Am). If resolution degrades over time, the detector may need to be replaced. Ensure the detector is operated at its recommended bias voltage and that the ambient temperature is stable.

Issue 2: Low Detection Efficiency

Question: My expected count rate for nobelium decay events is significantly lower than observed. What are the common causes of low detection efficiency?

Answer: Low detection efficiency is a critical issue in "atom-at-a-time" experiments with superheavy elements like nobelium. Maximizing efficiency is paramount. Key factors include:

• Cause 1: Suboptimal Recoil Separator Transmission. The efficiency of transporting the nobelium ions from the target to the detector is a major factor. Gas-filled separators like GARIS and velocity filters like SHIP have typical transport efficiencies that can range from 30% to over 60%, depending on the specific reaction and tuning of the separator.[2][7]

  • Solution: Optimize the magnetic and electric fields of the recoil separator for the specific nobelium isotope of interest. This involves careful calculation of the expected magnetic rigidity of the recoil products. Machine learning techniques are also being developed to optimize separator tuning.[8][9]

• Cause 2: Poor Geometric Efficiency. The intrinsic efficiency of a silicon detector for alpha particles that strike its active area is nearly 100%.[10] Therefore, the overall efficiency is dominated by the geometry—the fraction of emitted alpha particles that actually hit the detector. For implanted ions, the detector is typically a large-area silicon strip detector, and the geometric efficiency for detecting subsequent alpha decays is high (around 50% for a 2π solid angle if the decay occurs at the surface).

  • Solution: In the design of the detector setup, ensure that the active area of the silicon detector is large enough to cover the expected distribution of implanted nobelium ions from the recoil separator.

• Cause 3: Pulse Pile-up. At high count rates, two alpha particles can strike the detector at nearly the same time. The detector electronics may register this as a single event with a distorted energy, or reject the event altogether, leading to a loss of counts.[11][12] While less of an issue for the low production rates of nobelium, this can be a problem if there is a high rate of background events.

  • Solution: Employ modern digital signal processing with pulse pile-up rejection algorithms. These systems can inspect the shape of the electronic pulse to identify and either correct or reject pile-up events.[13][14]

• Cause 4: Inefficient Genetic Correlation Analysis. The identification of a nobelium decay chain relies on correlating a sequence of alpha decays (and possibly spontaneous fission) in the same position on the detector within a specific time window. If the time or position windows in the analysis software are set incorrectly, true correlations can be missed.

  • Solution: Set the time window for correlation based on the known half-lives of the daughter and granddaughter isotopes. The position window should be based on the spatial resolution of the detector. The analysis should search for time and position-correlated events between an implanted ion and subsequent alpha decays.

Issue 3: High Background Count Rate

Question: I am observing a high number of background counts in the energy region of interest for nobelium decay products. How can I reduce this background?

Answer: Reducing the background is crucial for unambiguously identifying the rare decay events of nobelium. Sources of background are varied:

• Cause 1: Natural Radioactivity. Materials used in the construction of the detector and the surrounding chamber can contain trace amounts of naturally occurring radioactive isotopes (e.g., from the uranium and thorium decay chains), which can produce alpha particles in the energy range of interest.[15] Radon gas and its progeny are a significant source of background.[16][17]

  • Solution: Use materials that have been screened for low intrinsic radioactivity to construct the detector and vacuum chamber.[18] Continuously purge the detector chamber with a clean gas to remove any radon that may emanate from the chamber walls. Some low-background systems use pulse shape analysis to distinguish between alphas originating from the sample and those from the detector surfaces.[4][16]

• Cause 2: Cosmic Rays. High-energy cosmic rays can interact with the detector and shielding materials, creating a background of secondary particles.[17]

  • Solution: Whenever possible, locate the experiment in a deep underground laboratory to reduce the cosmic ray flux.[17] If this is not feasible, use active shielding, such as a veto detector that surrounds the primary alpha detector, to reject events caused by cosmic rays.

• Cause 3: Scattered Beam Particles. Not all of the primary beam particles from the accelerator will be removed by the recoil separator. Some may scatter and reach the detector, potentially causing signals that could be mistaken for decay events.

  • Solution: Ensure the recoil separator is properly tuned to effectively separate the primary beam from the fusion-evaporation residues (the nobelium ions). Additional shielding and collimators may be necessary between the separator and the detector.

Frequently Asked Questions (FAQs)

Q1: What is the typical energy resolution I should expect for my alpha spectrometer?

A1: For a high-quality Passivated Implanted Planar Silicon (PIPS) detector, you can expect an energy resolution (Full Width at Half Maximum, FWHM) of 12-20 keV for the 5.486 MeV alpha peak of ²⁴¹Am under ideal vacuum conditions with a small source-to-detector distance.[2][3] For larger area detectors (e.g., 450 mm²), values of ≤16 keV are routinely achieved.[2] The resolution will degrade with increasing source-to-detector distance in air and can also be affected by the quality of the electronics.[4]

Q2: How do I perform an energy and efficiency calibration for my alpha spectrometer?

A2: A standard procedure involves using a calibrated alpha source with multiple, well-defined alpha peaks (e.g., a mixed source of ²³⁹Pu, ²⁴¹Am, and ²⁴⁴Cm).

• Energy Calibration: Place the standard source in the detector chamber in a reproducible geometry. Acquire a spectrum for a sufficient time to obtain good statistics for the main peaks. Plot the known energy of the alpha peaks versus the channel number in your multi-channel analyzer (MCA). Perform a linear fit to this data to obtain a calibration equation (Energy = m * Channel + c).

• Efficiency Calibration: The absolute efficiency is the ratio of the number of counts detected in a peak to the number of alpha particles emitted by the source for that specific energy. The number of emitted particles is the activity of the source (in Bq) multiplied by the emission probability of that alpha line. The detection efficiency is highly dependent on the geometry (solid angle) between the source and the detector.[18][19][20] For a given geometry, the efficiency (ε) can be calculated as: ε = (Net Counts / Time) / (Source Activity * Branching Ratio).

Q3: What is genetic correlation analysis and why is it important for identifying nobelium?

A3: Genetic correlation analysis is the key technique for identifying the decay chains of superheavy elements produced one atom at a time.[21] Since a nobelium atom is implanted into a position-sensitive detector, its subsequent alpha decay and the decays of its daughter and granddaughter products will all occur at the same location on the detector. By looking for a time- and position-correlated sequence of alpha decays with the expected energies and half-lives, one can reconstruct the decay chain and unambiguously identify the parent nobelium isotope. For example, the decay of ²⁵⁵No can be identified by observing an alpha particle with an energy of ~8.1 MeV, followed by the decay of its daughter, ²⁵¹Fm, at the same position with an energy of ~7.3 MeV and a half-life of 5.3 hours.

Q4: What are the primary decay modes for nobelium isotopes?

A4: The primary decay mode for lighter nobelium isotopes is alpha emission. For heavier isotopes, spontaneous fission becomes a dominant decay mode.[22] For example, ²⁵⁹No, the most stable isotope, primarily undergoes alpha decay.[11][16][23]

Quantitative Data Summary

Table 1: Typical Performance of PIPS Detectors in Alpha Spectroscopy

Parameter	Typical Value	Notes
Energy Resolution (FWHM)	12 - 20 keV	For 5.486 MeV alphas from ²⁴¹Am.[2][6]
Typical Background Rate	< 0.05 counts/hr/cm²	In the 3-8 MeV energy range for low-background models.[2][6][15]
Intrinsic Efficiency	~100%	For alpha particles that enter the active volume.
Entrance Window Thickness	< 50 nm (500 Å)	Minimizes energy loss for incident alpha particles.[2][3]
Typical Depletion Depth	> 140 µm	Sufficient to stop alpha particles up to 15 MeV.[2]

Table 2: Example Nobelium Decay Chain Data

Isotope	Half-Life	Primary Decay Mode	Alpha Energy (MeV)	Daughter Isotope
²⁵⁹No	58 min	Alpha (75%)	~7.5	²⁵⁵Fm
EC/β+ (25%)	-	²⁵⁹Md
²⁵⁵No	3.1 min	Alpha (61%)	~8.12	²⁵¹Fm
EC (39%)	-	²⁵⁵Md
²⁵⁵Fm	20.07 h	Alpha	~7.1	²⁵¹Cf

Data compiled from various sources.[11][16][17][23][24][25][26][27]

Experimental Protocols

Protocol 1: Efficiency Calibration of an Alpha Spectrometer

• Objective: To determine the absolute detection efficiency of the alpha spectrometer for a specific and reproducible geometry.

• Materials: Calibrated multi-nuclide alpha source (e.g., containing ²³⁹Pu, ²⁴¹Am, ²⁴⁴Cm), alpha spectrometer with vacuum chamber, NIM electronics (preamplifier, amplifier, ADC), and a multi-channel analyzer (MCA).

• Procedure:

  • Place the calibrated alpha source in the sample holder at a fixed, measurable distance from the detector. Ensure the source is centered with respect to the detector.

  • Evacuate the chamber to a high vacuum (<10⁻² mbar).

  • Apply the recommended bias voltage to the detector.

  • Acquire an alpha spectrum for a time sufficient to accumulate at least 10,000 counts in the primary peaks of interest to ensure good statistical precision.

  • Record the live time of the acquisition.

  • For each peak, determine the net peak area (total counts minus background).

  • Calculate the current activity of the source for each nuclide, correcting for decay from the calibration date.

  • Calculate the efficiency (ε) for each alpha energy using the formula: ε = (Net Peak Area / Live Time) / (Current Activity * Branching Ratio)

  • Plot the efficiency as a function of alpha energy. For a given geometry, the efficiency should be nearly constant across the typical alpha energy range.

Visualizations

Caption: Workflow for Nobelium detection.

Caption: Troubleshooting alpha spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. Considerations for Choosing an Alpha Spectroscopy PIPS… | Mirion [mirion.com]
• 3. assets-mirion.mirion.com [assets-mirion.mirion.com]
• 4. radsafetypro.com [radsafetypro.com]
• 5. Fermium - Wikipedia [en.wikipedia.org]
• 6. 318921.fs1.hubspotusercontent-na1.net [318921.fs1.hubspotusercontent-na1.net]
• 7. Fermium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 8. nrc.gov [nrc.gov]
• 9. ph.qmul.ac.uk [ph.qmul.ac.uk]
• 10. physicsopenlab.org [physicsopenlab.org]
• 11. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Nobelium Isotopes - List and Properties [chemlin.org]
• 13. researchgate.net [researchgate.net]
• 14. Alpha Spectrometer α12 – Nuclear System [nuclearsystem.com]
• 15. Frontiers | Low Background Radiation Detection Techniques and Mitigation of Radioactive Backgrounds [frontiersin.org]
• 16. webqc.org [webqc.org]
• 17. Fermium | Fm (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. arpansa.gov.au [arpansa.gov.au]
• 19. dergipark.org.tr [dergipark.org.tr]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Nobelium-259 - isotopic data and properties [chemlin.org]
• 23. Isotope data for nobelium-255 in the Periodic Table [periodictable.com]
• 24. List of radioactive nuclides by half-life - Wikipedia [en.wikipedia.org]
• 25. Fermium-255 - isotopic data and properties [chemlin.org]
• 26. brainly.com [brainly.com]
• 27. Nobelium - Wikipedia [en.wikipedia.org]

overcoming low production cross-sections in nobelium synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of nobelium (No). The content addresses common challenges, particularly those related to overcoming low production cross-sections.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in synthesizing nobelium?

A1: The synthesis of nobelium, a synthetic transuranic element, is primarily challenged by extremely low production cross-sections and the short half-lives of its isotopes.[1][2][3] This means that only a very small fraction of the interactions between the target and projectile nuclei result in the formation of a nobelium atom, and the atoms that are created decay very quickly. Consequently, producing and identifying nobelium requires highly sensitive and efficient experimental setups.

Q2: Which nuclear reactions are most commonly used to produce nobelium isotopes?

A2: Nobelium isotopes are typically produced in particle accelerators through fusion-evaporation reactions.[1][4][5] This involves bombarding a heavy actinide target with a beam of lighter ions. Some of the most common and successful reactions include:

• Hot Fusion: Bombarding actinide targets like curium (²⁴⁸Cm) or californium (²⁴⁹Cf) with carbon (¹²C) ions.[1][6] For example, the reaction ²⁴⁹Cf + ¹²C is often used to produce ²⁵⁵No.[1][6]

• Cold Fusion: Using lead (²⁰⁸Pb) or bismuth (²⁰⁹Bi) targets. These reactions have lower compound nucleus excitation energies, which can increase the survival probability of the newly formed nucleus.[7] A key example is the ²⁰⁸Pb(⁴⁸Ca, 2n)²⁵⁴No reaction.[8]

Q3: What is the difference between "hot fusion" and "cold fusion" in the context of nobelium synthesis?

A3: The terms "hot fusion" and "cold fusion" in this context refer to the excitation energy of the compound nucleus formed after the projectile and target nuclei fuse.

• Hot Fusion reactions, such as bombarding an actinide target with a light projectile, result in a compound nucleus with high excitation energy (40-50 MeV). This "hot" nucleus de-excites by evaporating several (typically 3-5) neutrons.[7]

• Cold Fusion reactions, typically involving targets near the doubly magic ²⁰⁸Pb, produce a compound nucleus with lower excitation energy (10-20 MeV).[7] This "colder" nucleus needs to evaporate fewer neutrons (typically 1-2) to reach a stable state, which can lead to a higher survival probability against fission.[7][9]

Q4: How are nobelium isotopes identified once they are produced?

A4: Due to their low production rates and short half-lives, nobelium isotopes are identified by detecting their characteristic decay products.[10][11] This is often done using a sequence of measurements:

• In-flight separation: The newly formed nobelium atoms are separated from the intense primary beam and other reaction byproducts using a recoil separator.[3][12]

• Implantation: The separated nobelium atoms are implanted into a sensitive detector, typically a silicon detector.

• Decay detection: The detector then measures the alpha decay or spontaneous fission of the implanted nobelium nucleus, as well as the subsequent decays of its daughter and granddaughter isotopes. This creates a unique decay chain signature that allows for unambiguous identification.[10]

Troubleshooting Guides

Issue 1: Low Production Yield/Cross-Section

Low production yield is the most significant hurdle in nobelium synthesis. Several factors can contribute to this issue.

Potential Cause	Troubleshooting Steps
Non-optimal Beam Energy	The cross-section for a specific fusion-evaporation reaction is highly dependent on the beam energy. The energy must be precisely tuned to maximize the formation of the desired nobelium isotope and minimize competing reaction channels. Solution: Carefully study the excitation function for the specific reaction to determine the optimal beam energy. Theoretical models can provide predictions, but empirical optimization is often necessary.[13][14]
Poor Target Quality	Target uniformity, thickness, and purity are critical. Non-uniform targets can lead to inconsistent reaction rates and energy loss. Impurities can produce unwanted background reactions. Solution: Employ high-quality target preparation techniques such as molecular plating on a suitable backing material like titanium.[1][7] Regularly monitor target integrity during long experiments.
Beam Instability	Fluctuations in beam intensity and position on the target can lead to lower than expected yields. Solution: Ensure the accelerator is providing a stable and well-focused beam. Use beam monitoring systems to track beam characteristics throughout the experiment.
Inefficient Recoil Separation	If the synthesized nobelium atoms are not efficiently transported to the detector, the measured yield will be low. Solution: Optimize the magnetic and electric fields of the recoil separator for the specific nobelium isotope being produced. Ensure the gas pressure in a gas-filled separator is at the optimal level for charge-state equilibration.[3][12]

Issue 2: High Background Noise

High background can obscure the rare decay events of nobelium, making identification difficult or impossible.

Potential Cause	Troubleshooting Steps
Scattered Beam Particles	The primary beam intensity is many orders of magnitude higher than the rate of nobelium production. Incomplete separation can lead to a high flux of beam particles reaching the detector. Solution: Optimize the recoil separator to effectively filter out the primary beam. Use a beam stop to catch the main part of the beam.[3]
Unwanted Reaction Products	The interaction of the beam with the target produces many other reaction products besides nobelium. Solution: The recoil separator should be tuned to select for the specific mass and charge of the desired nobelium isotope. Chemical separation techniques can be used post-irradiation to remove other elements.[15][16]
Environmental Radioactivity	Natural background radiation can contribute to the detector signal. Solution: Use passive shielding around the detector setup. Employ active veto detectors that can identify and reject background events.[17][18][19]
Detector Noise	Electronic noise in the detection system can mimic real decay events. Solution: Ensure proper grounding and shielding of all electronic components. Use high-quality, low-noise detectors and preamplifiers.

Quantitative Data

Table 1: Selected Nobelium Isotopes and their Properties

Isotope	Half-life	Decay Mode(s)
²⁵³No	1.7 min	α, EC
²⁵⁴No	55 s	α, EC, SF
²⁵⁵No	3.1 min	α, EC
²⁵⁶No	2.9 s	α, SF
²⁵⁷No	25 s	α
²⁵⁸No	1.2 ms	SF
²⁵⁹No	58 min	α, EC, SF

Data sourced from various nuclear data compilations.[4][5][8][20] α = alpha decay, EC = electron capture, SF = spontaneous fission.

Table 2: Example Production Cross-Sections for Nobelium Isotopes

Reaction	Product Isotope	Peak Cross-Section
²⁰⁸Pb(⁴⁸Ca, 2n)	²⁵⁴No	~2 µb
²⁰⁶Pb(⁴⁸Ca, 2n)	²⁵²No	~0.5 µb
²⁰⁷Pb(⁴⁸Ca, 2n)	²⁵³No	~1.3 µb
²⁴⁹Cf(¹²C, 4n)	²⁵⁷No	-
²⁴⁸Cm(¹²C, 5n)	²⁵⁵No	-

Cross-section values are highly dependent on beam energy and experimental conditions. Values are approximate and sourced from published experimental data.[8][21]

Experimental Protocols

Protocol 1: Target Preparation via Molecular Plating

This protocol outlines the general steps for preparing a thin, uniform actinide target on a titanium backing, a common requirement for nobelium synthesis experiments.[1][7]

• Purification of Actinide Material: The actinide material (e.g., ²⁴⁹Cf) is purified using ion-exchange chromatography to remove daughter products and other impurities.

• Preparation of the Plating Cell: A plating cell is assembled with a thin titanium foil (~2 µm) as the cathode and a platinum anode.

• Electrolyte Preparation: The purified actinide is dissolved in a suitable electrolyte solution, typically an isopropanol/nitric acid mixture.

• Molecular Plating: A voltage is applied across the cell, causing the actinide species to deposit onto the titanium foil. The deposition process is carefully monitored to ensure a uniform layer of the desired thickness (e.g., ~0.5 mg/cm²).

• Target Characterization: The thickness and uniformity of the deposited actinide layer are verified using techniques such as alpha spectroscopy or radiographic imaging.

Protocol 2: In-Flight Separation using a Gas-Filled Recoil Separator

This protocol describes the general operation of a gas-filled recoil separator for the separation of nobelium isotopes from the primary beam and other reaction products.[3][12]

• Separator Setup: The separator, consisting of a series of quadrupole and dipole magnets, is positioned after the target.

• Gas Filling: The separator is filled with a low-pressure gas (e.g., helium or hydrogen) to a precisely controlled pressure. This gas allows the recoiling nobelium ions to equilibrate to an average charge state, which helps in focusing them.

• Magnetic Field Tuning: The magnetic fields of the quadrupoles and dipoles are set to guide the nobelium recoils with their specific magnetic rigidity to the focal plane detector, while the primary beam particles, having a different magnetic rigidity, are deflected away and stopped.

• Detection System: A position-sensitive silicon detector is placed at the focal plane to implant the separated nobelium ions and detect their subsequent alpha or spontaneous fission decays.

• Data Acquisition: The signals from the detector are processed by a data acquisition system that records the energy, time, and position of each implantation and decay event, allowing for the reconstruction of decay chains.

Visualizations

Caption: Workflow for Nobelium Synthesis.

Caption: Alpha Decay Chain of Nobelium-255.

References

• 1. researchgate.net [researchgate.net]
• 2. Actinide targets for the synthesis of superheavy nuclei (Journal Article) | OSTI.GOV [osti.gov]
• 3. zhihuanli.github.io [zhihuanli.github.io]
• 4. WebElements Periodic Table » Nobelium » isotope data [webelements.com]
• 5. Nobelium Isotopes - List and Properties [chemlin.org]
• 6. Nobelium - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. isoflex.com [isoflex.com]
• 9. Mechanisms Suppressing Superheavy Element Yields in Cold Fusion Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Physicists help unravel the atomic and nuclear structure of nobelium - News - University of Liverpool [news.liverpool.ac.uk]
• 11. Laser spectroscopy of nobelium isotopes (December 6, 2016) · GSI Indico [indico.gsi.de]
• 12. Gas-filled recoil separator DGFRS-2 in FLNR JINR: tested successfully, ready for new discoveries – Joint Institute for Nuclear Research [jinr.ru]
• 13. [2103.07177] Supremacy of optimal beam energy for synthesis of superheavy elements [arxiv.org]
• 14. researchgate.net [researchgate.net]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. harvardapparatus.com [harvardapparatus.com]
• 17. [0708.3987] Background reduction and sensitivity for germanium double beta decay experiments [arxiv.org]
• 18. researchgate.net [researchgate.net]
• 19. indico.cern.ch [indico.cern.ch]
• 20. Isotopes of nobelium - Wikipedia [en.wikipedia.org]
• 21. Examining the potential synthesis of new elements with 294Og [arxiv.org]

Technical Support Center: Investigating Nobelium's Solid-State Properties

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the study of nobelium's solid-state properties. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the significant experimental limitations you may encounter.

Frequently Asked Questions (FAQs)

Q1: Why is it so challenging to produce sufficient quantities of nobelium for solid-state studies?

A1: The primary challenge in producing nobelium is that it is a synthetic element and cannot be found in nature.[1][2][3] It can only be created in particle accelerators by bombarding lighter elements with charged particles, a process that is both costly and technologically demanding.[4][5] Production is quantified in terms of individual atoms rather than grams, making it impossible to create bulk quantities needed for traditional solid-state characterization techniques.[5] For example, a common production method involves irradiating a californium-249 target with carbon-12 ions.[1]

Q2: How does the short half-life of nobelium isotopes impact experimental measurements?

A2: All known isotopes of nobelium are radioactive and have very short half-lives, ranging from microseconds to a maximum of 58 minutes for the most stable isotope, ²⁵⁹No.[4][6][7] This extreme instability means that any produced nobelium atoms decay very quickly, leaving an exceptionally short window for experimental observation.[5] Consequently, experiments must be designed to be extremely fast and efficient, often requiring repeated production cycles to gather sufficient data from the decay of single atoms.[5] The short half-life fundamentally limits the types of measurements that can be performed, particularly those requiring longer acquisition times.

Q3: What are the primary experimental techniques available for studying elements like nobelium on an "atom-at-a-time" basis?

A3: Given the production of only a few atoms at a time, researchers rely on specialized "atom-at-a-time" chemistry techniques.[8][9][10] These methods are designed to deduce chemical and physical properties from the behavior of individual atoms.[8] A key approach involves chemical separation and detection of the radioactive decay of a single atom.[8][10] Recently, a new technique developed at Berkeley Lab's 88-Inch Cyclotron has allowed for the first direct measurement of molecules containing nobelium by using a mass spectrometer to identify the exact molecules formed.[11][12]

Q4: Are there any viable surrogate elements that can be used to predict nobelium's solid-state properties?

A4: Yes, surrogate studies are a common approach in heavy element research. Nobelium is expected to behave as a heavier homolog to ytterbium in the periodic table.[4] Therefore, ytterbium is often used as a surrogate to predict some of nobelium's properties. Additionally, other late actinide elements like fermium and mendelevium can provide insights.[5] However, relativistic effects in heavy elements can lead to unexpected deviations from periodic trends, making direct experimental verification crucial.[11][13]

Q5: What are the major safety concerns when handling nobelium?

A5: The primary safety concern with nobelium is its high radioactivity.[1] As a synthetic, highly radioactive metal, it is toxic due to its radioactivity and requires specialized handling procedures and facilities to minimize radiation exposure.[1][3] All experiments must be conducted in appropriately shielded hot cells or glove boxes.

Quantitative Data Summary

The following table summarizes key quantitative data for commonly used nobelium isotopes in research.

Isotope	Half-life	Primary Decay Mode(s)	Production Reaction Example
²⁵⁹No	58 minutes	α (75%), ε (25%), SF (<10%)	²⁴⁸Cm(¹³C, 2n)²⁵⁹No
²⁵⁵No	3.1 minutes	α (61%), β+ (39%)	²⁴⁹Cf(¹²C, 6n)²⁵⁵No
²⁵⁴No	51 seconds	α (90%), β+ (10%)	²⁰⁸Pb(⁴⁸Ca, 2n)²⁵⁴No
²⁵³No	1.62 minutes	α (55%), β (45%)	²⁴⁴Cm(¹³C, 4n)²⁵³No
²⁵²No	2.57 seconds	α, SF	²⁴⁴Cm(¹²C, 4n)²⁵²No

Data compiled from multiple sources.[4][7][14]

Experimental Protocols

1. Atom-at-a-Time Gas-Phase Chromatography

This protocol is a generalized method for studying the chemical properties of single atoms of heavy elements like nobelium.

• Objective: To determine the volatility and reactivity of nobelium by observing its interaction with a surface.

• Methodology:

  • Production: Produce nobelium atoms via a nuclear fusion reaction in a particle accelerator (e.g., bombarding a curium target with carbon ions).[5]

  • Thermalization and Transport: The produced nobelium atoms recoil from the target and are stopped in a gas-filled chamber (e.g., filled with helium). They are then transported by the gas flow through a capillary.

  • Chromatography: The capillary leads to a chromatography column, which is a tube with a temperature gradient and a surface coated with a specific material (e.g., gold or quartz).[13]

  • Adsorption and Detection: As the nobelium atom travels through the column, it will adsorb onto the surface at a specific temperature, which is related to its volatility. The position of adsorption is determined by detecting the radioactive decay of the atom using an array of detectors along the column.

  • Data Analysis: By repeating the experiment many times, a distribution of adsorption positions is obtained, which can be used to calculate thermodynamic properties like the enthalpy of adsorption.

2. Surrogate Studies with Lighter Homologs

This protocol outlines a general approach for using surrogate elements to predict the properties of nobelium.

• Objective: To infer the solid-state properties of nobelium by studying a more accessible element with similar expected chemical behavior.

• Methodology:

  • Surrogate Selection: Choose a suitable surrogate element. For nobelium, ytterbium (Yb) is a common choice due to its analogous electron configuration.

  • Experimentation with Surrogate: Perform the desired solid-state measurements on the surrogate element. This could include X-ray diffraction to determine crystal structure, or measurements of metallic radius and melting point.

  • Theoretical Modeling: Use theoretical models, such as density functional theory (DFT), to calculate the properties of both the surrogate and nobelium.

  • Validation and Extrapolation: Compare the experimental results for the surrogate with the theoretical calculations for the surrogate to validate the model. Then, use the validated model to predict the properties of nobelium.

  • Consideration of Relativistic Effects: Analyze how relativistic effects might cause nobelium's properties to deviate from those of its lighter homolog.

Visualizations

Caption: A flowchart of the experimental workflow for studying nobelium.

Caption: Interconnected challenges in the study of nobelium's solid-state properties.

References

• 1. chemicool.com [chemicool.com]
• 2. Nobelium Isotopes - List and Properties [chemlin.org]
• 3. Nobelium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 4. Nobelium - Wikipedia [en.wikipedia.org]
• 5. Nobelium: Element Properties And Applications [samaterials.co.uk]
• 6. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Isotopes of nobelium - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Heavy Element Chemistry – Folden Group [cyclotron.tamu.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. New Technique Sheds Light on Chemistry at the Bottom of the Periodic Table - Berkeley Lab – Berkeley Lab News Center [newscenter.lbl.gov]
• 12. physicsworld.com [physicsworld.com]
• 13. Exploring the superheavy elements at the end of the periodic table | College of Chemistry [chemistry.berkeley.edu]
• 14. scienceinfo.com [scienceinfo.com]

refining separation techniques to obtain high-purity nobelium

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals engaged in the refining of separation techniques to obtain high-purity nobelium.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating nobelium?

A1: The separation of nobelium is exceptionally challenging due to its production at "atom-at-a-time" levels, extremely short half-lives of its isotopes, and the presence of significant interfering reaction byproducts. Researchers must work with statistically small numbers of atoms, requiring highly efficient and rapid separation techniques.

Q2: Why is the +2 oxidation state of nobelium significant for its separation?

A2: Nobelium is unique among the late actinides for its stable +2 oxidation state in aqueous solutions. This property is the cornerstone of its chemical separation from other actinides, such as mendelevium and fermium, which are typically stable in the +3 state. This difference in charge allows for selective separation using techniques like ion-exchange and solvent extraction.

Q3: What is "atom-at-a-time" chemistry, and how does it apply to nobelium?

A3: "Atom-at-a-time" chemistry refers to the study of the chemical properties of elements where experiments are conducted with single atoms. Due to the low production rates of nobelium, its chemical behavior must be inferred from the repeated observation of individual atoms. This necessitates highly sensitive detection methods and experimental techniques that are robust and efficient for single-atom events.

Q4: Can nobelium be studied in the gas phase?

A4: Yes, gas-phase separation and chemistry are crucial for studying nobelium and other superheavy elements. Techniques like thermochromatography and mass spectrometry of single molecules, as demonstrated with the FIONA setup at Berkeley Lab, allow for the investigation of the element's fundamental properties and the formation of simple molecules. Recent studies have even unexpectedly detected the formation of nobelium-containing molecules with trace gases.

Troubleshooting Guides

Ion-Exchange Chromatography

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Nobelium Elution	1. Incomplete elution from the column. 2. Co-elution with other actinides. 3. Short half-life decay during separation. 4. Adsorption to column materials or tubing.	1. Optimize the concentration and pH of the eluting agent (e.g., α-hydroxyisobutyrate). 2. Adjust the gradient of the eluting agent to improve resolution between No²⁺ and trivalent actinides. 3. Minimize the separation time by increasing the flow rate, but be mindful of maintaining separation efficiency. 4. Use materials known for low actinide adsorption, such as PEEK tubing.
Poor Separation from Trivalent Actinides	1. Inefficient complexation of trivalent actinides. 2. Channeling in the chromatography column. 3. Inappropriate choice of resin.	1. Increase the concentration of the complexing agent in the eluent. 2. Ensure the column is packed uniformly to prevent channeling. 3. Utilize a cation-exchange resin with high selectivity for trivalent over divalent ions.
Column Clogging	1. Particulate matter in the sample or buffers. 2. Precipitation of metal hydroxides at incorrect pH.	1. Filter all solutions through a 0.22 µm filter before use. 2. Maintain the appropriate pH of all solutions to ensure the solubility of all species.

Solvent Extraction

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Extraction of Nobelium	1. Incorrect organic phase composition. 2. Unfavorable pH of the aqueous phase. 3. Insufficient mixing of the two phases.	1. Optimize the concentration of the extracting agent in the organic solvent. 2. Adjust the pH of the aqueous phase to maximize the distribution coefficient of nobelium. 3. Ensure vigorous and sufficient mixing to reach extraction equilibrium.
Formation of a Third Phase (Emulsion)	1. High concentration of metal ions. 2. Presence of surfactants or other impurities.	1. Dilute the sample or adjust the organic-to-aqueous phase ratio. 2. Purify the sample and solvents before extraction.
Back-Extraction is Inefficient	1. Strong complexation in the organic phase. 2. Incorrect stripping solution.	1. Use a stripping solution with a higher acidity or a stronger complexing agent to strip nobelium back into the aqueous phase. 2. Optimize the composition of the stripping solution.

Gas-Phase Separation

Issue	Potential Cause(s)	Recommended Solution(s)
Low Transport Efficiency	1. Adsorption of nobelium atoms to transport capillary walls. 2. Inefficient gas flow dynamics.	1. Use inert materials for transport capillaries (e.g., quartz, PFA). 2. Optimize the carrier gas flow rate and pressure.
Unexpected Molecular Formation	1. Presence of reactive trace gases in the system.	1. Implement rigorous gas purification systems to remove reactive impurities like water and nitrogen. 2. Characterize the background to identify and quantify trace reactive species.
Poor Mass Resolution in Spectrometer	1. Inefficient cooling and bunching of ions. 2. Instabilities in the electric and magnetic fields of the mass analyzer.	1. Optimize the parameters of the radiofrequency quadrupole trap for efficient ion cooling and bunching. 2. Ensure stable power supplies and precise calibration of the mass spectrometer.

Quantitative Data Summary

Separation Technique	Parameter	Reported Value/Range	Notes
Ion-Exchange Chromatography	Separation Factor (No²⁺/Am³⁺)	> 100	Dependant on eluent composition and pH.
Elution Time	Minutes	Rapid separation is crucial due to short half-lives.
Purity	High	Can achieve excellent separation from trivalent actinides.
Solvent Extraction	Distribution Ratio (D)	Varies significantly	Highly dependent on the organic and aqueous phase composition.
Extraction Efficiency	> 90%	Under optimized conditions.
Yield	Moderate to High	Can be affected by kinetics and phase separation issues.
Gas-Phase Separation (FIONA)	Transport Efficiency	~50%	From production target to the mass spectrometer.
Overall Efficiency	Low	Limited by production cross-sections and ion source efficiency.
Mass Resolving Power (M/ΔM)	> 1,000	For the FIONA mass spectrometer.

Experimental Protocols

Ion-Exchange Chromatography for Nobelium Separation

This protocol is a representative method for the separation of No²⁺ from trivalent actinides using a cation-exchange column with α-hydroxyisobutyrate (α-HIB) as the eluting agent.

Materials:

• Cation-exchange resin (e.g., Dowex 50W-X8)

• α-hydroxyisobutyric acid (α-HIB)

• Hydrochloric acid (HCl)

• Ammonium hydroxide (NH₄OH)

• Deionized water (18 MΩ·cm)

• Chromatography column (PEEK)

• Peristaltic pump

• Fraction collector

• Alpha spectrometer

Procedure:

• Column Preparation:

  • Prepare a slurry of the cation-exchange resin in 0.1 M HCl.

  • Pack the chromatography column with the resin slurry to the desired bed height.

  • Wash the column with deionized water until the effluent is neutral.

  • Equilibrate the column with the starting eluent (e.g., 0.1 M α-HIB, pH 4.8).

• Sample Loading:

  • The nobelium-containing sample, typically collected from a gas-jet system, is dissolved in a small volume of dilute acid (e.g., 0.05 M HCl).

  • Load the sample onto the equilibrated column at a low flow rate to ensure efficient binding.

• Elution:

  • Begin the elution with the α-HIB solution. A gradient elution can be employed by gradually increasing the concentration or pH of the α-HIB to improve separation.

  • Nobelium (No²⁺) will elute earlier than the more strongly bound trivalent actinides (e.g., Fm³⁺, Md³⁺).

  • Collect fractions at regular intervals.

• Detection:

  • Evaporate each fraction onto a metal planchet.

  • Measure the alpha activity of each planchet using an alpha spectrometer to identify the fractions containing nobelium isotopes based on their characteristic alpha decay energies and half-lives.

Solvent Extraction of Nobelium

This protocol describes a liquid-liquid extraction method to separate No²⁺ from trivalent actinides based on their differential extraction into an organic phase containing an organophosphorus extractant.

Materials:

• Bis(2-ethylhexyl) phosphoric acid (HDEHP) in a suitable organic solvent (e.g., toluene)

• Dilute nitric acid (HNO₃)

• pH meter

• Vortex mixer

• Centrifuge

• Liquid scintillation counter or alpha spectrometer

Procedure:

• Phase Preparation:

  • Prepare the organic phase by dissolving a specific concentration of HDEHP in the organic solvent.

  • Prepare the aqueous phase containing the nobelium and other actinides in dilute HNO₃ and adjust to the desired pH.

• Extraction:

  • Combine equal volumes of the aqueous and organic phases in a centrifuge tube.

  • Vortex the mixture vigorously for a sufficient time (e.g., 2-3 minutes) to ensure equilibrium is reached.

  • Centrifuge the tube to achieve a clean separation of the two phases.

• Phase Separation and Analysis:

  • Carefully separate the aqueous and organic phases.

  • Take an aliquot from each phase for radiometric analysis to determine the distribution of nobelium and other actinides.

• Stripping (Back-Extraction):

  • To recover the nobelium from the organic phase, contact it with a fresh aqueous solution of higher acidity (e.g., 1 M HNO₃).

  • Repeat the mixing and separation steps. The nobelium will be stripped back into the aqueous phase.

Visualizations

Technical Support Center: Nobelium Isotope Instability in Experimental Conditions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the highly unstable isotopes of nobelium.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and analysis of nobelium isotopes.

Problem ID	Issue	Possible Causes	Suggested Solutions
NI-TS-001	Extremely Low or No Nobelium Yield	1. Incorrect Beam Energy: The energy of the ion beam may not be optimized for the desired reaction channel. 2. Target Degradation: The target material may have degraded due to prolonged bombardment. 3. Inefficient Transport: The system for transporting reaction products from the target to the detector (e.g., gas jet system) may be inefficient. 4. Separator Inefficiency: The recoil separator may not be tuned correctly to select for nobelium isotopes.	1. Optimize Beam Energy: Carefully review and adjust the beam energy based on established excitation functions for the specific reaction. 2. Target Inspection and Replacement: Regularly inspect the target for any signs of damage or depletion. Replace the target if necessary. 3. Optimize Gas-Jet System: Check the gas flow rates, aerosol composition, and capillary tube for any blockages or leaks. 4. Recalibrate Separator: Verify and recalibrate the magnetic and electric field settings of the recoil separator to ensure it is optimized for the mass-to-charge ratio of the desired nobelium isotope.
NI-TS-002	High Background Noise in Alpha Spectra	1. Incomplete Separation: The recoil separator may be allowing unwanted reaction products or scattered beam particles to reach the detector. 2. Radon Progeny: Radon and its decay products in the experimental area can be a significant source of alpha background. 3. Detector Contamination: The surface of the detector may be contaminated with other alpha-emitting isotopes.	1. Improve Separation: Adjust the separator fields to improve the rejection of unwanted particles. Consider using a velocity filter in conjunction with the separator. 2. Radon Mitigation: Implement a radon-reduced air supply for the experimental setup. Purge the detector chamber with a clean, aged gas. 3. Detector Decontamination: If contamination is suspected, follow appropriate laboratory procedures for decontaminating the silicon detectors.
NI-TS-003	Poor Energy Resolution in Alpha Spectra	1. Detector Issues: The silicon strip detector may be damaged, or the electronics may not be properly calibrated. 2. Energy Straggling: The alpha particles may be losing a variable amount of energy before reaching the active volume of the detector, for instance, in a degraded target or in the detector's dead layer. 3. Signal Pileup: If the count rate is too high, multiple alpha events may be registered as a single event with a distorted energy reading.	1. Detector Calibration and Check: Recalibrate the detector using a standard multi-energy alpha source. Check for any signs of detector damage. 2. Minimize Absorbing Materials: Ensure the target thickness is uniform and as thin as feasible. Check the detector for any surface contamination or degradation of the entrance window. 3. Reduce Beam Intensity: If pileup is suspected, reduce the primary beam intensity to lower the overall event rate.
NI-TS-004	Ambiguous Isotope Identification	1. Overlapping Alpha Energies: Different nobelium isotopes or other reaction products may have similar alpha decay energies. 2. Short Decay Chains: The observed decay chains may be too short to provide a unique identification. 3. Statistical Fluctuations: With very few atoms produced, statistical fluctuations can make it difficult to determine half-lives accurately.	1. Correlated Decay Analysis: Use time and position correlation of decay events to link parent and daughter decays, which is a powerful tool for untangling complex spectra. 2. Increase Data Acquisition Time: Longer experimental runs can help to observe more complete decay chains. 3. Increase Production Rate: If possible, optimize the experimental conditions (beam intensity, target thickness) to produce more atoms and improve statistics.

Frequently Asked Questions (FAQs)

Q1: Why are nobelium isotopes so unstable?

A1: Nobelium (atomic number 102) is a transuranic element, and its isotopes are inherently unstable due to the strong electrostatic repulsion between the large number of protons in the nucleus. This repulsion overcomes the strong nuclear force that holds the nucleus together, leading to rapid radioactive decay through processes like alpha decay and spontaneous fission. The half-lives of nobelium isotopes are very short, ranging from microseconds to a maximum of 58 minutes for the most stable known isotope, ²⁵⁹No.

Q2: What are the primary methods for producing nobelium isotopes?

A2: Nobelium isotopes are produced exclusively in particle accelerators by bombarding heavy element targets with energetic ion beams. Common production reactions involve the fusion of a lighter ion with a heavy target nucleus. For example, the commonly used isotope ²⁵⁵No can be produced by bombarding a curium-248 target with carbon-12 ions.

Q3: How can I improve the production yield of a specific nobelium isotope?

A3: To improve the yield, you need to optimize the production cross-section for the desired isotope. This involves carefully selecting the target and projectile combination and, most importantly, optimizing the beam energy. The probability of a specific fusion-evaporation reaction is highly dependent on the excitation energy of the compound nucleus, which is controlled by the beam energy. Additionally, using thicker targets can increase the interaction rate, but this must be balanced against the potential for increased energy straggling and target degradation.

Q4: What is "atom-at-a-time" chemistry, and why is it necessary for nobelium?

A4: "Atom-at-a-time" chemistry refers to experimental techniques that are sensitive enough to study the chemical properties of elements that can only be produced one atom at a time. Due to the extremely low production rates and short half-lives of nobelium isotopes, it is often not possible to produce a macroscopic sample. Therefore, experiments must be designed to detect and characterize the behavior of individual atoms as they are produced.

Q5: What are the main safety concerns when working with nobelium?

A5: The primary safety concern with nobelium is its high radioactivity. As a potent alpha and spontaneous fission emitter, it poses a significant radiological hazard if inhaled or ingested. All experiments involving nobelium must be conducted in specialized facilities with appropriate shielding and containment to prevent the spread of radioactive contamination. Personnel must be trained in handling radioactive materials and follow strict safety protocols.

Quantitative Data

Table 1: Half-lives and Decay Modes of Selected Nobelium Isotopes

Isotope	Half-life	Primary Decay Modes
²⁵⁰No	3.7 µs	Spontaneous Fission
²⁵¹No	0.8 s	Alpha Decay
²⁵²No	2.3 s	Alpha Decay, Spontaneous Fission
²⁵³No	1.62 min	Alpha Decay, Electron Capture
²⁵⁴No	51 s	Alpha Decay
²⁵⁵No	3.1 min	Alpha Decay, Electron Capture
²⁵⁶No	2.91 s	Spontaneous Fission
²⁵⁷No	25 s	Alpha Decay
²⁵⁸No	1.2 ms	Spontaneous Fission
²⁵⁹No	58 min	Alpha Decay, Electron Capture
Data sourced from Wikipedia - Isotopes of nobelium

Table 2: Example Production Reactions and Cross-Sections for Nobelium Isotopes

Isotope	Reaction	Beam Energy (MeV)	Cross-Section
²⁴⁹No	²⁰⁴Pb(⁴⁸Ca, 3n)²⁴⁹No	225.4	0.47 nb
²⁵²No	²⁰⁶Pb(⁴⁸Ca, 2n)²⁵²No	~215	~200 nb
²⁵⁴No	²⁰⁸Pb(⁴⁸Ca, 2n)²⁵⁴No	~215	~2 µb
²⁵⁵No	²⁴⁹Cf(¹²C, 4n)²⁵⁵No	~70	~10 nb
²⁵⁶No	²³⁸U(²²Ne, 4n)²⁵⁶No	~113	~0.5 nb
Data is approximate and compiled from various sources for illustrative purposes.

Experimental Protocols

Protocol 1: Synthesis and Identification of ²⁵⁵No

• Target Preparation: A target of californium-249 (²⁴⁹Cf) with a thickness of approximately 300-500 µg/cm² is prepared on a thin backing foil (e.g., beryllium or aluminum).

• Accelerator Setup: A beam of carbon-12 (¹²C) ions is accelerated to an energy of approximately 70-75 MeV. The beam intensity should be optimized to maximize production without causing excessive target damage.

• Irradiation: The ¹²C beam is directed onto the ²⁴⁹Cf target. The fusion-evaporation reaction ²⁴⁹Cf(¹²C, 4n)²⁵⁵No produces nobelium-255 atoms.

• Recoil Separation: The ²⁵⁵No recoils are separated from the unreacted beam particles and other reaction products using a gas-filled recoil separator. The separator's magnetic and electric fields are tuned to select for ions with the mass-to-charge ratio of ²⁵⁵No.

• Detection: The separated ²⁵⁵No ions are implanted into a position-sensitive silicon strip detector. The detector records the time and position of the implantation event.

• Decay Analysis: The subsequent alpha decay of ²⁵⁵No to fermium-251 (²⁵¹Fm) is detected in the same position on the detector. The energy of the alpha particle (around 8.1 MeV) and the time difference between the implantation and the decay are measured to determine the half-life of ²⁵⁵No.

• Daughter Decay Identification: The subsequent decay of the daughter nucleus, ²⁵¹Fm, can also be observed to confirm the identification of the parent ²⁵⁵No.

Visualizations

Caption: A generalized experimental workflow for the synthesis and detection of nobelium isotopes.

Caption: The decay chain of Nobelium-255, showing the primary decay modes and daughter products.

strategies for enhancing the production rate of nobelium atoms

This guide provides troubleshooting assistance and answers to frequently asked questions for researchers and scientists involved in the experimental production of nobelium (No).

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for producing nobelium atoms?

A1: Nobelium is a synthetic element produced exclusively in particle accelerators.[1] The most common method involves bombarding heavy actinide targets with accelerated light or heavy ions.[2][3] This process, known as nuclear fusion, results in the formation of a nobelium nucleus and the emission of byproducts like neutrons.[2][4]

Common target materials include isotopes of curium (Cm), californium (Cf), plutonium (Pu), and uranium (U).[1][3] These targets are irradiated with high-energy ion beams such as carbon (C), oxygen (O), neon (Ne), or calcium (Ca).[2][3][5]

Q2: Which isotopes of nobelium are most commonly synthesized and why?

A2: The most frequently synthesized isotope is 255No.[1] Despite having a shorter half-life (3.1 minutes) than the most stable isotope, 259No (58 minutes), 255No can be produced on a larger scale, making it more practical for chemical studies.[1][6] Other isotopes like 252No, 254No, and 259No are also synthesized for nuclear physics research to explore the properties of transuranium elements.[5]

Q3: What are the main challenges in enhancing the production rate of nobelium?

A3: The primary challenges stem from nobelium's inherent instability and the low probability of the fusion reactions.[2][5] All known isotopes of nobelium are radioactive with short half-lives, meaning they decay rapidly after creation.[6][7] This necessitates highly efficient and rapid separation and detection systems. Furthermore, the production cross-sections (a measure of the reaction probability) are extremely small, leading to the formation of only a few atoms per minute or even per hour of experiment time.[1] This requires high-intensity particle beams and stable, durable targets capable of withstanding intense irradiation.

Troubleshooting Guide

This section addresses specific issues that may arise during nobelium production experiments.

Q1: We are observing a significantly lower-than-expected yield of nobelium atoms. What are the potential causes and how can we troubleshoot this?

A1: A low production rate can be attributed to several factors related to the target, the particle beam, or the detection system.

• Target-Related Issues:

  • Degradation: The intense ion beam can damage the target material, reducing its effective thickness or causing impurities. Consider using rotating targets to distribute the heat load and minimize localized damage.[8]

  • Incorrect Thickness: The target thickness must be optimized for the specific reaction energy. A target that is too thick can degrade the beam energy excessively, while a target that is too thin will reduce the number of potential reaction nuclei.

  • Purity: Impurities in the target (e.g., lead or bismuth) can lead to the production of unwanted elements, creating background noise and making it difficult to identify nobelium isotopes.[1] Ensure the highest possible purity of the target material.

• Beam-Related Issues:

  • Energy Calibration: The beam energy must be precisely tuned to the optimal energy for the fusion reaction. A deviation from this energy can drastically reduce the production cross-section. Regularly calibrate and monitor the accelerator's energy output.

  • Beam Intensity and Stability: A low beam intensity directly translates to a lower production rate.[5] Monitor the beam current on target to ensure it is stable and at the desired level. Fluctuations can indicate problems with the accelerator.

  • Beam Focusing: The beam must be accurately focused on the target area. An unfocused or misaligned beam can miss the target or irradiate the target holder, leading to a loss of yield and potential damage.

• Separator and Detector Issues:

  • Inefficient Separation: The system used to separate the nobelium atoms from the unreacted beam particles and other reaction products must be highly efficient. Check the magnetic and electric field settings of your recoil separator to ensure they are optimized for nobelium isotopes.

  • Detector Calibration and Efficiency: Ensure your detectors (e.g., silicon strip detectors) are properly calibrated to detect the specific alpha decay energies and half-lives of the nobelium isotopes of interest. Low detection efficiency will result in an underestimation of the production rate.

Q2: Our detectors are showing a high background count, making it difficult to identify nobelium decay events. What steps can we take to reduce the background?

A2: High background is a common issue in heavy element research.

• Shielding: Ensure adequate shielding around the detector setup to minimize cosmic rays and radiation from the accelerator itself.

• Beam Filtering: Use appropriate beam-filtering techniques to remove scattered beam particles before they reach the detector area.

• Target Purity: As mentioned, impurities in the target can produce radioactive isotopes that contribute to the background.[1] Use the purest available target material.

• Time-Correlated Spectroscopy: Employ time- and position-correlated alpha decay spectroscopy.[5] This technique helps to distinguish true nobelium decay chains from random background events by looking for characteristic sequences of decays from parent and daughter nuclei.

Data Presentation

Table 1: Common Nuclear Reactions for Nobelium Production

Target Isotope	Projectile Ion	Reaction Channel	Product Isotope
249Cf	12C	(12C, 4n)	257No
248Cm	12C	(12C, 5n)	255No
246Cm	12C	(12C, 4n)	254No
244Cm	12C	(12C, xn)	25xNo
238U	22Ne	(22Ne, 6n)	254No

Data compiled from various sources.[1][5][9]

Table 2: Properties of Key Nobelium Isotopes

Isotope	Half-Life	Primary Decay Mode(s)
259No	58 minutes	α-decay, EC, sf
255No	3.1 minutes	α-decay, EC
254No	55 seconds	α-decay
253No	1.7 minutes	α-decay, EC
252No	2.3 seconds	α-decay, sf

sf = spontaneous fission, EC = electron capture, α = alpha. Data compiled from various sources.[1][5][6][9][10]

Table 3: Example Experimental Parameters for 255No Production

Parameter	Value
Target Material	Californium-249 (249Cf)
Target Thickness	350 µg/cm²
Projectile Ion	Carbon-12 (12C)
Beam Energy	73 MeV
Beam Intensity	3 x 1012 ions/second
Approx. Production Rate	~1200 atoms per 10 minutes

This data represents a specific experimental setup and results may vary.[1]

Experimental Protocols

Methodology for the Production and Identification of 255No

This protocol outlines a general procedure for the synthesis of nobelium-255.

• Target Preparation:

  • A target of Californium-249 (249Cf) is prepared, often by electroplating or vapor deposition, onto a thin, durable backing foil (e.g., beryllium or aluminum).

  • The target thickness is typically in the range of hundreds of micrograms per square centimeter.[1]

• Irradiation:

  • The target is mounted inside a target chamber at a particle accelerator, such as a cyclotron.[10]

  • A beam of Carbon-12 (12C) ions is accelerated to a specific energy (e.g., 73 MeV).[1]

  • The 12C beam is directed onto the 249Cf target. The nuclear fusion reaction 249Cf(12C, xn)261-xNo occurs, with the 4n channel (emission of 4 neutrons) leading to the production of 257No, while other channels can produce different isotopes. To produce 255No, a common reaction is bombarding Curium-248 with Carbon-12.[1]

• Separation and Transport:

  • The newly formed nobelium atoms, recoiling from the target due to the momentum of the projectile, are physically separated from the unreacted target material and the primary beam.

  • A gas-filled recoil separator is often used. The nobelium recoils are guided by magnetic and electric fields through a low-pressure gas (e.g., helium) to a detector system.

• Detection and Identification:

  • The nobelium atoms are implanted into a position-sensitive detector, typically a silicon strip detector.

  • The identification is performed by observing the characteristic alpha decay of the implanted nucleus. For 255No, this would be an alpha particle with a specific energy, followed by the decay of its daughter and granddaughter nuclei (e.g., 251Fm).

  • By correlating the position and time of these sequential decay events, a genetic decay chain can be established, confirming the production of the nobelium isotope.[5]

Visualizations

General experimental workflow for nobelium production.

Troubleshooting decision tree for low nobelium yield.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. Nobelium (No) - Definition, Preparation, Properties, Uses, Compounds, Reactivity [examples.com]
• 3. scienceinfo.com [scienceinfo.com]
• 4. ephg.limited [ephg.limited]
• 5. grokipedia.com [grokipedia.com]
• 6. Nobelium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 7. quora.com [quora.com]
• 8. epj-conferences.org [epj-conferences.org]
• 9. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. azom.com [azom.com]

Reference Data & Comparative Studies

The Divalent State of Nobelium: An Experimental Cornerstone in Actinide Chemistry

A comparative analysis of the experimental evidence confirming the pronounced stability of the +2 oxidation state of nobelium, a unique characteristic among the actinide series.

The chemistry of the heavy actinide element nobelium (No, atomic number 102) is distinguished by the exceptional stability of its +2 oxidation state in aqueous solutions. This behavior contrasts sharply with most other actinides, which predominantly exhibit a +3 oxidation state. The stability of the No²⁺ ion, arising from its filled 5f¹⁴ electron subshell, was predicted theoretically and has been unequivocally confirmed through a series of elegant and challenging experimental studies. This guide provides a comparative overview of the key experimental evidence, alternative theoretical considerations, and the detailed protocols employed to establish this fundamental aspect of actinide science.

Theoretical Underpinnings of Divalent Nobelium

The preference of nobelium for the +2 oxidation state is rooted in its electronic structure. The ground-state electron configuration of a neutral nobelium atom is [Rn]5f¹⁴7s².[1] The loss of the two 7s electrons results in the No²⁺ ion with a [Rn]5f¹⁴ configuration.[2] This filled 5f subshell imparts significant electronic stability, analogous to the lanthanide element ytterbium, which also exhibits a stable +2 state.

In contrast, the formation of a No³⁺ ion would require the removal of an electron from the highly stable, filled 5f¹⁴ shell, which is energetically unfavorable.[2] This theoretical framework provides a strong basis for predicting the dominance of the divalent state in nobelium's chemistry.

Experimental Confirmation: A Tale of Ion Exchange

The most direct and compelling experimental confirmation of nobelium's stable +2 oxidation state comes from ion-exchange chromatography.[3] These experiments, often performed with tracer amounts of short-lived nobelium isotopes, compare its elution behavior with that of other elements with known and stable oxidation states.

Cation-Exchange Chromatography

In cation-exchange chromatography, a solution containing various ions is passed through a column packed with a resin that has negatively charged functional groups. Cations in the solution bind to the resin and are then selectively eluted by washing the column with a complexing agent or an acid solution. The strength of the binding and, consequently, the elution position, is primarily dependent on the charge and size of the ion.

Experiments have consistently demonstrated that nobelium in an aqueous solution, in the absence of strong oxidizing agents, behaves like the divalent alkaline earth ions such as Ba²⁺ and Sr²⁺, and not like the trivalent actinide ions (e.g., Fm³⁺, Md³⁺).[3][4] This is a powerful piece of evidence for the dominance of the No²⁺ species in solution.

Quantitative Comparison of Elution Behavior

The following table summarizes the comparative elution data from cation-exchange chromatography experiments, highlighting the distinct behavior of Nobelium(II) relative to trivalent actinides and its similarity to divalent alkaline earth elements.

Ion	Eluting Agent	Resin	Elution Behavior Comparison	Reference
No²⁺	α-hydroxyisobutyrate	Dowex 50	Elutes near Sr²⁺ and Ba²⁺	[3]
Fm³⁺	α-hydroxyisobutyrate	Dowex 50	Elutes much earlier than No²⁺	[3]
Md³⁺	α-hydroxyisobutyrate	Dowex 50	Elutes much earlier than No²⁺	[3]
Ba²⁺	α-hydroxyisobutyrate	Dowex 50	Elutes in a similar position to No²⁺	[3]
Sr²⁺	α-hydroxyisobutyrate	Dowex 50	Elutes in a similar position to No²⁺	[3]

Redox Potential: A Quantitative Measure of Stability

The stability of the +2 oxidation state can also be quantified by the standard reduction potential of the No³⁺/No²⁺ couple. The experimentally determined value confirms that No³⁺ is a strong oxidizing agent, readily being reduced to the more stable No²⁺.

Redox Couple	Standard Reduction Potential (E°)	Reference
No³⁺ + e⁻ → No²⁺	~ +1.4 - 1.5 V	[5]

This positive reduction potential indicates that the equilibrium strongly favors the No²⁺ ion in solution.

Experimental Protocols

The confirmation of nobelium's divalent nature relies on meticulous experimental procedures, often conducted at the single-atom level due to the element's scarcity and radioactivity.

Cation-Exchange Chromatography for Nobelium Separation

Objective: To demonstrate that nobelium elutes with divalent ions and is separated from trivalent actinides.

Materials:

• Isotope: ²⁵⁵No (half-life: 3.1 minutes) produced from the bombardment of a ²⁴⁹Cf target with ¹²C ions.

• Resin: Dowex 50 or similar strong acid cation-exchange resin.

• Column: Glass column with appropriate dimensions for small volume separations.

• Eluting Agent: Aqueous solution of α-hydroxyisobutyric acid (α-HIB), with the concentration and pH carefully controlled to achieve separation.

• Tracers: Isotopes of trivalent actinides (e.g., ²⁵⁶Fm, ²⁵⁶Md) and divalent alkaline earth elements (e.g., ¹⁴⁰Ba, ⁸⁵Sr) for comparison.

• Detection System: Alpha-particle detectors to monitor the elution of the radioactive isotopes.

Procedure:

• Production and Collection of Nobelium: The ²⁵⁵No atoms, recoiling from the target, are collected on a thin foil.

• Dissolution: The nobelium atoms are dissolved in a suitable aqueous solution (e.g., dilute acid).

• Column Loading: The solution containing ²⁵⁵No and the tracer isotopes is loaded onto the top of the equilibrated cation-exchange column.

• Elution: The column is eluted with the α-HIB solution. The concentration and pH of the eluent are critical for achieving a clean separation. Trivalent actinides form stronger complexes with α-HIB and are eluted earlier than the divalent ions.

• Fraction Collection and Detection: The eluate is collected in small fractions, and the alpha activity of each fraction is measured over time to identify the elution peaks of the different isotopes.

• Data Analysis: The elution volumes of nobelium are compared with those of the divalent and trivalent tracers to determine its charge in solution.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental confirmation of nobelium's +2 oxidation state using cation-exchange chromatography.

Caption: Experimental workflow for the confirmation of Nobelium's +2 oxidation state.

Alternative Methodologies and Interpretations

While cation-exchange chromatography provides the most definitive evidence, other experimental techniques and theoretical approaches have been used to support the understanding of nobelium's chemistry.

• Solvent Extraction: Early studies also employed solvent extraction techniques to differentiate between divalent and trivalent nobelium. The partitioning of nobelium between an aqueous phase and an organic extractant was compared with that of known divalent and trivalent ions.

• Theoretical Calculations: Advanced relativistic quantum chemical calculations have been instrumental in predicting and confirming the stability of the +2 oxidation state. These calculations can estimate the ionization potentials and redox potentials of heavy elements, providing a theoretical framework that is consistent with experimental observations.

References

• 1. Nobelium (No) - Definition, Preparation, Properties, Uses, Compounds, Reactivity [examples.com]
• 2. Nobelium - Wikipedia [en.wikipedia.org]
• 3. Nobelium | Synthetic, Radioactive, Actinide | Britannica [britannica.com]
• 4. Nobelium: tracer chemistry of the divalent and trivalent ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. webqc.org [webqc.org]

A Comparative Analysis of the Chemical Properties of Nobelium and Lawrencium

A definitive guide for researchers navigating the distinct chemistries of the final actinides, supported by experimental data and methodologies.

The elements nobelium (No, Z=102) and lawrencium (Lr, Z=103) mark the terminus of the actinide series, yet exhibit divergent chemical behaviors that are of significant interest to researchers in nuclear science, radiochemistry, and drug development. While lawrencium largely conforms to the expected trivalent state characteristic of late actinides, nobelium displays a pronounced stability in the divalent state, a unique feature within the f-block elements. This guide provides a comprehensive comparison of their chemical properties, substantiated by experimental data, to aid in the design and interpretation of studies involving these rare, synthetic elements.

Core Chemical Properties: A Tabular Comparison

The contrasting chemical natures of nobelium and lawrencium are quantitatively summarized in the table below. These values, derived from a combination of experimental measurements on an "atom-at-a-time" basis and theoretical calculations, highlight the fundamental differences in their electronic structures and resultant chemical behaviors.

Property	Nobelium (No)	Lawrencium (Lr)
Atomic Number	102	103
Electron Configuration	[Rn] 5f¹⁴ 7s²	[Rn] 5f¹⁴ 7s² 7p¹
Common Oxidation States	+2 , +3[1]	+3 [2][3]
First Ionization Potential	6.62621 ± 0.00005 eV	4.96 eV[4][5]
Ionic Radius (Coord. No. 6)	No²⁺: ~100 pm	Lr³⁺: 88.1 ± 0.1 pm[6]
Metallic Radius (predicted)	~197 pm (divalent metal)	~171 pm (trivalent metal)[7]
Redox Couple	E°(No²⁺/No³⁺) ≈ +1.4 to +1.5 V	E°(Lr³⁺/Lr¹⁺²⁺) < -0.44 V[8]
Complexation Behavior	Similar to alkaline earth metals (e.g., Sr²⁺, Ba²⁺)[9][10]	Typical of trivalent actinides and lanthanides (e.g., Lu³⁺)[6]

Contrasting Chemical Identities: Oxidation State and Relativistic Effects

The primary chemical distinction between nobelium and lawrencium lies in their preferred oxidation states in aqueous solution. Nobelium is unique among the actinides and lanthanides for its stable +2 oxidation state[1][11]. This stability is attributed to its [Rn] 5f¹⁴ 7s² electron configuration, where the filled 5f¹⁴ subshell provides a significant energetic barrier to the removal of a third electron. In contrast, lawrencium predominantly exhibits a +3 oxidation state, consistent with its position as the last actinide and its homology to lutetium[2][3]. Experiments have shown no evidence for the reduction of Lr³⁺ to a lower oxidation state in aqueous solution[8].

Relativistic effects play a crucial role in shaping the electronic structures and, consequently, the chemical properties of these heavy elements. For lawrencium, strong relativistic stabilization of the 7p orbital leads to an anomalous [Rn] 5f¹⁴ 7s² 7p¹ ground-state electron configuration, deviating from the expected d-block pattern of its homologue lutetium ([Xe] 4f¹⁴ 5d¹ 6s²)[12]. This configuration results in a remarkably low first ionization potential for lawrencium, the lowest among all actinides and lanthanides[12].

Fig. 1: Dominant oxidation states of Nobelium and Lawrencium.

Experimental Protocols for "Atom-at-a-Time" Chemistry

The study of nobelium and lawrencium is confined to the realm of "atom-at-a-time" chemistry due to their short half-lives and the minuscule production rates (on the order of a few atoms per minute or even per hour). Consequently, standardized, large-scale experimental protocols are not feasible. Instead, highly specialized, rapid, and efficient techniques are employed to probe the chemical properties of individual atoms. Below are descriptions of the key experimental methodologies.

Cation-Exchange Chromatography

This technique is crucial for determining the oxidation state and ionic radius of nobelium and lawrencium in aqueous solution.

• Principle: The element of interest, in its ionic form, is introduced onto a column packed with a cation-exchange resin. An eluting agent, typically a complexing agent, is then passed through the column. The strength of the interaction between the ion and the resin, and its affinity for the complexing agent in the mobile phase, determines its elution time. By comparing the elution position of the unknown element with that of elements with known ionic radii and oxidation states (e.g., other actinides, lanthanides, and alkaline earth metals), its chemical properties can be inferred.

• Application to Nobelium: Early experiments demonstrated that nobelium elutes with divalent ions like Ba²⁺ and Ra²⁺, and not with the trivalent actinides, when using hydrochloric acid as the eluent. This was the first direct evidence of the stable +2 oxidation state of nobelium in aqueous solution. In separations from trivalent actinides, α-hydroxyisobutyrate is a commonly used eluting agent.

• Application to Lawrencium: Cation-exchange chromatography has been used to confirm the trivalent state of lawrencium. Lr³⁺ was shown to co-extract with other trivalent actinide ions. By comparing its elution position with those of lanthanide elements, its ionic radius was determined.

References

• 1. First ionization energy of lawrencium determined | Press and Public Relations [press.uni-mainz.de]
• 2. researchgate.net [researchgate.net]
• 3. Lawrencium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. First measurement of ionization potential of lawrencium | CERN [home.cern]
• 6. Recent achievement :Research Group for Superheavy Elements / Advanced Science Research Center / Japan Atomic Energy Agency [asrc.jaea.go.jp]
• 7. aesj.net [aesj.net]
• 8. mdpi.com [mdpi.com]
• 9. eolss.net [eolss.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. m.youtube.com [m.youtube.com]
• 12. asrc.jaea.go.jp [asrc.jaea.go.jp]

Unraveling the Unique Chemistry of Nobelium: A Departure from Late Actinide Norms

A comparative analysis of nobelium's distinct chemical behavior, supported by experimental data, reveals a significant divergence from its late actinide neighbors. This guide explores the fundamental differences in oxidation state stability, driven by relativistic effects on electron orbitals, and details the experimental evidence that sets nobelium apart.

The chemistry of the late actinides, a group of synthetic, radioactive elements, is largely characterized by the dominance of the +3 oxidation state in aqueous solutions. However, nobelium (No, Z=102) presents a striking exception to this trend. Experimental and theoretical studies have firmly established that nobelium's most stable oxidation state in aqueous solution is +2, a property that aligns it more closely with the alkaline earth metals than its fellow f-block elements.[1][2][3][4][5][6] This unique characteristic is a direct consequence of its electronic structure and the profound influence of relativistic effects at the upper end of the periodic table.

The Decisive Factor: Oxidation State Stability

The primary chemical distinction between nobelium and other late actinides, such as mendelevium (Md) and lawrencium (Lr), lies in the stability of their oxidation states. While most actinides favor the trivalent state, nobelium exhibits a pronounced preference for divalency.[1][3][7] This stability arises from the electron configuration of the No²⁺ ion, which is [Rn]5f¹⁴.[8][9][10] The completely filled 5f subshell imparts a significant energetic advantage, making the removal of a third electron to reach the No³⁺ state ([Rn]5f¹³) energetically unfavorable.[3]

This inherent stability of the +2 state is quantitatively supported by standard reduction potentials. The potential for the No³⁺/No²⁺ couple is approximately +0.75 V, indicating that No³⁺ is a strong oxidizing agent and readily reduces to the more stable No²⁺ state.[1]

Element	Symbol	Atomic Number	Most Stable Oxidation State in Aqueous Solution	Electron Configuration of Most Stable Ion	Standard Reduction Potential (V)
Fermium	Fm	100	+3	[Rn] 5f¹¹	E°(Fm³⁺/Fm²⁺) ≈ -1.15
Mendelevium	Md	101	+3	[Rn] 5f¹²	E°(Md³⁺/Md²⁺) ≈ +0.15
Nobelium	No	102	+2	[Rn] 5f¹⁴	E°(No³⁺/No²⁺) ≈ +0.75 [1]
Lawrencium	Lr	103	+3	[Rn] 5f¹⁴	E°(Lr³⁺/Lr⁰) ≈ -2.06
Table 1: Comparison of Oxidation States and Reduction Potentials for Late Actinides.

The Role of Relativistic Effects

The unusual stability of the +2 state in nobelium is amplified by relativistic effects. For elements with high atomic numbers, the inner electrons travel at speeds approaching the speed of light. This leads to a "relativistic contraction" of the s and p orbitals and an "indirect relativistic expansion" and destabilization of the outer d and f orbitals.[11] In nobelium, the strong relativistic stabilization of the 7s² electrons makes them more difficult to remove, thus favoring the divalent state where these electrons are retained.[9]

References

• 1. Nobelium: tracer chemistry of the divalent and trivalent ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nobelium: Tracer Chemistry of the Divalent and Tri-Valentions - UNT Digital Library [digital.library.unt.edu]
• 3. Nobelium - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Nobelium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 6. Nobelium (No) - Definition, Preparation, Properties, Uses, Compounds, Reactivity [examples.com]
• 7. NOBELIUM: TRACER CHEMISTRY OF THE DIVALENT AND TRI-VALENTIONS (Journal Article) | OSTI.GOV [osti.gov]
• 8. Nobelium (No) | Research Starters | EBSCO Research [ebsco.com]
• 9. webqc.org [webqc.org]
• 10. researchgate.net [researchgate.net]
• 11. Praseodymium - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Validation of Nobelium Isotopes

For Researchers, Scientists, and Drug Development Professionals

The discovery of new elements and their isotopes is a frontier of nuclear science, pushing the boundaries of our understanding of matter. The validation of these discoveries requires rigorous experimental evidence and independent verification. This guide provides a comparative overview of the key experiments that led to the discovery and validation of different isotopes of nobelium (No), an element with atomic number 102. We will compare the approaches taken by the two pioneering institutions in this field: the Lawrence Berkeley Laboratory (LBL), now Lawrence Berkeley National Laboratory, in the United States, and the Joint Institute for Nuclear Research (JINR) in Dubna, Russia.

The initial claim of discovery in 1957 by a team at the Nobel Institute of Physics in Sweden could not be reproduced by other laboratories and was later retracted.[1][2] The first definitive identifications of nobelium isotopes were subsequently reported by research groups at LBL and JINR.

Quantitative Data on Nobelium Isotopes

The following table summarizes the key quantitative data from the initial discovery experiments for several nobelium isotopes. It is important to note that the values for half-lives and decay energies have been refined over time with more precise measurements.

Isotope	Discovering Institution	Year of First Validated Synthesis	Production Reaction	Reported Half-life	Primary Decay Mode	Alpha Decay Energy (MeV)
²⁵⁴No	Lawrence Berkeley Laboratory	1958	²⁴⁶Cm(¹²C, 4n)²⁵⁴No	~3 seconds	Alpha	8.10
²⁵²No	Joint Institute for Nuclear Research	1966	²³⁸U(²²Ne, 8n)²⁵²No	2.3 seconds	Alpha, Spontaneous Fission	8.41
²⁵³No	Joint Institute for Nuclear Research	1967	²⁴³Am(¹⁵N, 5n)²⁵³No	~105 seconds	Alpha	8.01
²⁵⁵No	Lawrence Berkeley Laboratory	1961	²⁴⁹Cf(¹²C, α2n)²⁵⁵No	~3 minutes	Alpha, Electron Capture	8.11
²⁵⁷No	Lawrence Berkeley Laboratory	1966	²⁴⁹Cf(¹²C, 4n)²⁵⁷No	23 seconds	Alpha	8.27
²⁵⁹No	Lawrence Berkeley Laboratory	1973	²⁴⁸Cm(¹⁸O, α3n)²⁵⁹No	58 minutes	Alpha, Electron Capture	7.53

Experimental Protocols

The synthesis and identification of nobelium isotopes relied on groundbreaking experimental techniques and instrumentation. Below are detailed methodologies for the key experiments conducted at LBL and JINR.

Lawrence Berkeley Laboratory: The Double-Recoil Technique

The LBL group, led by Albert Ghiorso, employed a novel method known as the "double-recoil technique" for the unambiguous identification of ²⁵⁴No in 1958.[3][4][5] This method was designed to physically separate the daughter nucleus from the parent nobelium isotope, providing a clear genetic link.

1. Production of Nobelium-254:

• Accelerator: The Heavy Ion Linear Accelerator (HILAC) was used to accelerate Carbon-12 (¹²C) ions.[3][5]

• Target: A thin target consisting of a mixture of Curium-244 (⁹⁵%) and Curium-246 (⁴.⁵%) was bombarded with the ¹²C ions.[3][5]

• Reaction: The nuclear fusion reaction ²⁴⁶Cm(¹²C, 4n)²⁵⁴No produced the nobelium-254 isotope.[3]

2. First Recoil and Collection:

• The newly formed ²⁵⁴No atoms recoiled out of the thin target.

• These recoiling atoms were caught on a moving conveyor belt (a metallized Mylar tape).

3. Alpha Decay and Second Recoil:

• The conveyor belt transported the collected ²⁵⁴No atoms to a position in front of a stationary "catcher" foil.

• As a ²⁵⁴No atom underwent alpha decay (²⁵⁴No → ²⁵⁰Fm + α), the daughter nucleus, Fermium-250 (²⁵⁰Fm), recoiled off the belt due to the momentum of the emitted alpha particle.

4. Collection and Identification of the Daughter Nucleus:

• The recoiling ²⁵⁰Fm atoms were collected on the stationary catcher foil.

• After a set collection time, the catcher foil was moved to a position in front of an alpha detector.

• The known alpha decay of ²⁵⁰Fm (t½ ≈ 30 minutes, Eα ≈ 7.43 MeV) was then measured. The detection of this specific decay signature confirmed the presence of its parent, ²⁵⁴No, on the conveyor belt.

Joint Institute for Nuclear Research: Gas-Filled Recoil Separator

The JINR group in Dubna, under the leadership of Georgy Flerov, utilized a different approach centered on a gas-filled recoil separator to identify nobelium isotopes, including ²⁵²No, in the mid-1960s.[2][6][7]

1. Production of Nobelium-252:

• Accelerator: The U-300 cyclotron at JINR was used to accelerate Neon-22 (²²Ne) ions.

• Target: A target of Uranium-238 (²³⁸U) was bombarded with the ²²Ne ions.

• Reaction: The fusion-evaporation reaction ²³⁸U(²²Ne, 8n)²⁵²No was one of the reactions used to synthesize ²⁵²No.[7]

2. Separation of Nobelium Nuclei:

• The reaction products, including the desired nobelium isotopes and a large number of projectile ions and other byproducts, were directed into a gas-filled recoil separator.

• The separator was filled with a low-pressure gas (e.g., helium). As the various particles passed through the gas, they underwent collisions, leading to an averaging of their charge states.

• A magnetic field within the separator then deflected the particles. The trajectory of a particle through the magnetic field is dependent on its magnetic rigidity, which is a function of its momentum and charge state. Because the charge states of the different ions were averaged, the separation was primarily based on their momentum, allowing for the efficient separation of the heavy nobelium recoil nuclei from the lighter projectile ions.

3. Detection and Identification:

• The separated nobelium nuclei were directed to the focal plane of the separator.

• At the focal plane, a detector system, typically consisting of silicon detectors, was used to implant the nobelium ions and measure their subsequent alpha decays or spontaneous fission events.

• By correlating the position of an implanted ion with its subsequent decay events (in terms of energy and time), the researchers could identify the specific nobelium isotope. For ²⁵²No, they measured its characteristic alpha decay and spontaneous fission branch.

Visualizing the Experimental Workflows

To better illustrate the experimental logic, the following diagrams, created using the DOT language, depict the workflows for the discovery of nobelium isotopes at LBL and JINR.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. chemicool.com [chemicool.com]
• 3. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Element No. 102 (Technical Report) | OSTI.GOV [osti.gov]
• 5. Periodic Table of Elements: Los Alamos National Laboratory [periodic.lanl.gov]
• 6. Nobelium (No) | Research Starters | EBSCO Research [ebsco.com]
• 7. grokipedia.com [grokipedia.com]

A Comparative Analysis of the Chemical Behavior of Nobelium and Its Homolog Ytterbium

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical properties of the actinide nobelium (No) and its lanthanide homolog, ytterbium (Yb). The distinct chemical behaviors of these elements, primarily driven by relativistic effects in the heavier nobelium, are crucial for researchers in heavy element chemistry, nuclear science, and could inform the design of novel chelating agents for radiopharmaceuticals. This document summarizes key experimental data, outlines detailed methodologies for the challenging studies of nobelium, and provides visual representations of the underlying principles.

At a Glance: Key Chemical and Physical Properties

The chemical divergence between nobelium and ytterbium is most prominently observed in the stability of their oxidation states in aqueous solution. While ytterbium predominantly exhibits a +3 oxidation state, nobelium's most stable state in aqueous media is +2. This is a significant deviation from the trend observed in the actinide series.[1][2]

Property	Nobelium (No)	Ytterbium (Yb)
Atomic Number	102	70
Electron Configuration	[Rn] 5f¹⁴ 7s²	[Xe] 4f¹⁴ 6s²
Common Oxidation States	+2 , +3[1]	+3 , +2[2]
Ionic Radius (pm)	No²⁺: ~100 - 110No³⁺: ~89 (estimated)	Yb²⁺: 102Yb³⁺: 86.8
Nature in +2 State	Stable in aqueous solution[1]	Strong reducing agent[3]
Homologous Behavior	Heavier homolog to ytterbium[1]	Lanthanide homolog to nobelium

The Decisive Factor: Electron Configuration and Relativistic Effects

The differing chemical behavior of nobelium and ytterbium can be attributed to their respective electron configurations and the influence of relativistic effects on nobelium's valence electrons.

References

• 1. Nobelium - Wikipedia [en.wikipedia.org]
• 2. Ytterbium - Wikipedia [en.wikipedia.org]
• 3. Ytterbium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]

A Comparative Analysis of Nobelium and Mendelevium: Unveiling Distinctive Properties of Late Actinides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties of nobelium (No) and mendelevium (Md), two of the late actinide elements. Understanding the subtle yet significant differences between these synthetic, radioactive elements is crucial for their identification, separation, and for advancing our fundamental knowledge of the behavior of elements at the upper end of the periodic table. This document summarizes key quantitative data, details experimental methodologies for their distinction, and visualizes the separation process.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key atomic and physical properties of nobelium and mendelevium, highlighting their distinguishing features.

Property	Mendelevium (Md)	Nobelium (No)
Atomic Number	101[1][2]	102[3][4]
Atomic Mass (most stable isotope)	258 amu[1][5]	259 amu[4][6]
Electron Configuration	[Rn] 5f¹³ 7s²[1][2]	[Rn] 5f¹⁴ 7s²[3][6]
Common Oxidation States	+3 , +2[1][5][7]	+2 , +3[3][4]
First Ionization Potential	~6.58 eV[8]	~6.65 eV[9]
Ionic Radius (predicted/estimated)	Md³⁺: ~91.2 pm (6-coordinate)[2]Md²⁺: ~115 pm[2]	No³⁺: ~90 pm (6-coordinate)[6]No²⁺: ~100 pm[6]
Melting Point (predicted)	827 °C (1100 K)[5][10]	827 °C (1100 K)[4][6][11]
Density (predicted)	~10.3 g/cm³[10]	~9.9 g/cm³[11][12]
Most Stable Isotope	²⁵⁸Md (Half-life: 51.5 days)[2][5]	²⁵⁹No (Half-life: 58 minutes)[3][13]
Commonly Used Isotope for Experiments	²⁵⁶Md (Half-life: 77.7 minutes)[14]	²⁵⁵No (Half-life: 3.1 minutes)[3][6]

Distinguishing Chemical Behavior: The Stability of the Divalent State

The most significant chemical distinction between mendelevium and nobelium lies in the stability of their oxidation states in aqueous solution.[3][5] While mendelevium predominantly exhibits the +3 oxidation state, typical for actinides, it can be reduced to a moderately stable +2 state.[2][5][7] In stark contrast, nobelium's most stable oxidation state in aqueous solution is +2.[3][13] This pronounced stability of the No²⁺ ion is attributed to its filled 5f¹⁴ electron shell, which imparts a noble gas-like configuration to the f-subshell.[3] This difference in redox behavior forms the basis for their experimental separation.

Experimental Protocols: Separation and Identification

The production and separation of nobelium and mendelevium are complex, multi-step processes performed at specialized facilities. Due to their extreme radioactivity and the minuscule quantities produced, all manipulations are carried out on a one-atom-at-a-time basis.

Production of Nobelium and Mendelevium Isotopes

Isotopes of mendelevium and nobelium are synthesized in particle accelerators by bombarding heavy element targets with light ion beams.[15]

• Mendelevium Production: A common method for producing mendelevium, specifically the isotope ²⁵⁶Md, involves the bombardment of an einsteinium-253 target with alpha particles (helium ions) in a cyclotron.[2][5]

  • Target: Einsteinium-253

  • Projectile: Alpha particles (He²⁺)

  • Nuclear Reaction: ²⁵³Es + ⁴He → ²⁵⁶Md + ¹n

• Nobelium Production: The isotope ²⁵⁵No, frequently used in chemical studies, is typically produced by bombarding a californium-249 target with carbon-12 ions.[3][6]

  • Target: Californium-249

  • Projectile: Carbon-12 ions (¹²C⁶⁺)

  • Nuclear Reaction: ²⁴⁹Cf + ¹²C → ²⁵⁵No + 6¹n

Chromatographic Separation

The chemical separation of nobelium from mendelevium and other actinides is achieved through extraction chromatography or cation-exchange chromatography, exploiting the unique stability of No²⁺.

Methodology: Cation-Exchange Chromatography

• Target Dissolution and Initial Separation: Following bombardment, the target material containing the newly synthesized atoms is dissolved in an acidic solution. A preliminary separation step, such as precipitation, may be employed to remove the bulk of the target material.

• Column Preparation: A cation-exchange column is prepared with a suitable resin (e.g., Dowex 50). The column is pre-conditioned by washing with an appropriate eluent, typically a dilute acid.

• Loading and Elution of Trivalent Actinides: The solution containing the mixture of actinides, including Md³⁺ and other trivalent ions, is loaded onto the column. A complexing agent, such as α-hydroxyisobutyrate, is used as the eluent. The trivalent actinides are eluted from the column in order of decreasing ionic radius, with heavier actinides eluting later.

• Reduction of Nobelium: To separate nobelium, a reducing agent (e.g., a mild reducing agent in the eluent) is introduced to reduce No³⁺ to the more stable No²⁺.

• Elution of Divalent Nobelium: Due to its lower charge and larger ionic radius compared to the trivalent actinides, No²⁺ is eluted from the column much earlier than the trivalent actinides. This allows for its effective separation.

• Detection: The eluted fractions are collected and analyzed using alpha spectroscopy or spontaneous fission counting to identify the characteristic decay energies and half-lives of the nobelium and mendelevium isotopes.

Mandatory Visualization

Caption: Experimental workflow for the production and separation of nobelium and mendelevium.

References

• 1. List of Elements in Order of Ionization Energy (eV) [atomicnumber.net]
• 2. Mendelevium - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. aesj.net [aesj.net]
• 5. A review on solid phase extraction of actinides and lanthanides with amide based extractants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nobelium - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. chemglobe.org [chemglobe.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Ionization Energy | Periodic Table of Elements - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Compare Mendelevium vs Nobelium | Element Comparison of Properties, Structure, Periodic Table Facts [schoolmykids.com]
• 12. cambridgeinternational.org [cambridgeinternational.org]
• 13. Nobelium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 14. m.youtube.com [m.youtube.com]
• 15. quora.com [quora.com]

A Comparative Analysis of Experimental and Theoretical Data for the Element Nobelium

This guide provides a comprehensive cross-validation of experimental and theoretical data available for nobelium (No), a synthetic actinide element with atomic number 102. Due to its extreme radioactivity and the minuscule quantities in which it can be produced, many of its properties are challenging to determine experimentally. Consequently, theoretical calculations play a crucial role in predicting its behavior. This document compares the available experimental measurements with theoretical predictions, offering researchers, scientists, and drug development professionals a consolidated view of the current understanding of this heavy element.

Data Presentation: Physicochemical Properties of Nobelium

The following tables summarize the quantitative data for various atomic and physical properties of nobelium, presenting a side-by-side comparison of experimental values and theoretical predictions.

Table 1: Atomic and Electronic Properties of Nobelium

Property	Experimental Value	Theoretical/Predicted Value
First Ionization Potential	6.62621 ± 0.00005 eV[1]	6.65 ± 0.07 eV[2]
Electron Configuration	[Rn] 5f¹⁴ 7s²[1][2][3][4]	[Rn] 5f¹⁴ 7s²
Common Oxidation States	+2, +3 (with +2 being more stable in aqueous solution)[1][3][5][6][7]	+2, +3[1][6][7]
Electronegativity (Pauling)	Not Experimentally Determined	1.3[4][6]
Electron Affinity	Not Experimentally Determined	-223.22 kJ/mol (-2.33 eV)[4]
Atomic Radius	Not Experimentally Determined	~197 pm (metallic radius)[2][5]
Ionic Radius (No²⁺)	Not Experimentally Determined	1.1 Å[6]

Table 2: Bulk and Physical Properties of Nobelium

Property	Experimental Value	Theoretical/Predicted Value
Physical State at 20°C	Solid (predicted)[7]	Solid
Melting Point	Not Experimentally Determined	827 °C (1100 K)[1][3][8], 800 °C[2][5]
Boiling Point	Unknown[3][8]	Unknown
Density	Not Experimentally Determined	9.9 ± 0.4 g/cm³[2], ~9.9 g/cm³[3]
Crystal Structure	Not Experimentally Determined	Face-centered cubic[2][5]
Enthalpy of Sublimation	Not Experimentally Determined	~126 kJ/mol[2][5]

Experimental Protocols

The experimental investigation of nobelium is a complex endeavor due to its short half-life and the atom-at-a-time scale of production. The most common isotope used for chemical studies is ²⁵⁵No (half-life: 3.1 minutes), which can be produced in larger quantities than the most stable isotope, ²⁵⁹No (half-life: 58 minutes).[5]

1. Synthesis of Nobelium Isotopes

• Methodology: Nobelium isotopes are synthesized in particle accelerators through fusion-evaporation reactions. This involves bombarding a target of a heavy element with a beam of lighter ions.

• Example Reaction: A common method to produce ²⁵⁵No is by bombarding a target of californium-249 with carbon-12 ions.[5] Another approach involves bombarding curium-246 or curium-248 with carbon-12.[5][6]

• Separation: After production, the nobelium atoms must be rapidly separated from the target material and other reaction byproducts. This is often achieved using gas-filled recoil separators, which utilize magnetic and electric fields to isolate the desired atoms based on their mass and charge.

2. Measurement of First Ionization Potential

• Methodology: The first ionization potential of nobelium was precisely measured using Resonance Ionization Spectroscopy (RIS) in the gas phase.[3]

• Procedure: A sample of nobelium atoms is created and thermalized. These atoms are then irradiated with lasers of specific, tunable wavelengths. The wavelength is scanned until the photons have the exact energy required to excite and then ionize the atoms. Detecting the resulting ions as a function of laser wavelength allows for a precise determination of the ionization energy.[9]

3. Chemical Characterization

• Methodology: The chemical properties of nobelium, particularly its preference for the +2 oxidation state, have been investigated using cation-exchange chromatography .[2][10]

• Procedure: Nobelium ions are introduced into a column containing a resin that binds cations. An eluting agent is then passed through the column. The strength of the interaction between the nobelium ions and the resin determines how quickly they move through the column. By comparing the elution behavior of nobelium with that of other elements with known oxidation states (like Ca²⁺ and Sr²⁺), its chemical properties can be inferred.[2] Experiments have shown that nobelium behaves more like the alkaline-earth elements than other actinides, confirming the stability of the No²⁺ ion.[10]

4. Direct Molecular Measurement

• Methodology: A novel technique developed at Lawrence Berkeley National Laboratory's 88-Inch Cyclotron has enabled the first direct measurement of molecules containing nobelium.[11]

• Procedure: This "atom-at-a-time" chemistry approach allows for the creation and direct detection of molecules with heavy elements, providing definitive identification of the molecular species produced.[11]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the cross-validation of data for a synthetic element like nobelium and the general experimental process for its synthesis and characterization.

Caption: Logical workflow for the cross-validation of theoretical and experimental data for nobelium.

Caption: General experimental workflow for the synthesis and characterization of nobelium.

References

• 1. Nobelium | No (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. webqc.org [webqc.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Nobelium - Properties and Data [chemlin.org]
• 5. Nobelium - Wikipedia [en.wikipedia.org]
• 6. Periodic Table of Elements: Nobelium - No (EnvironmentalChemistry.com) [environmentalchemistry.com]
• 7. Nobelium (No) | Research Starters | EBSCO Research [ebsco.com]
• 8. study.com [study.com]
• 9. New study explores nuclear structure of fermium and nobelium isotopes using laser spectroscopy - News - University of Liverpool [news.liverpool.ac.uk]
• 10. britannica.com [britannica.com]
• 11. New Technique Sheds Light on Chemistry at the Bottom of the Periodic Table - Berkeley Lab – Berkeley Lab News Center [newscenter.lbl.gov]

A Comparative Analysis of the Ionic Radii of Late Actinides, Including Nobelium

A comprehensive guide for researchers, scientists, and drug development professionals on the ionic radii of late actinide elements. This guide provides a comparative analysis of quantitative data, outlines the experimental methodologies employed in their determination, and visualizes the periodic trends governing these elemental properties.

The study of late actinides, a series of radioactive elements at the terminus of the periodic table, presents unique challenges due to their inherent instability and scarcity. Among the fundamental properties governing their chemical behavior is the ionic radius, which dictates coordination chemistry, complex formation, and ultimately, their behavior in various chemical and biological systems. This guide provides a comparative study of the ionic radii of the late actinides, with a particular focus on nobelium, and offers insights into the experimental and theoretical approaches used to elucidate these values.

Comparative Ionic Radii of Late Actinide Ions

The ionic radii of the late actinides exhibit a general trend known as "actinide contraction," where the radius of a given ion tends to decrease with increasing atomic number.[1][2] This phenomenon is attributed to the poor shielding of the nuclear charge by the 5f electrons.[1][2] The following table summarizes the experimentally determined and calculated ionic radii for the most common oxidation states of the late actinides.

Element	Atomic Number	Ion	Ionic Radius (pm)	Coordination Number
Berkelium (Bk)	97	Bk³⁺	96	6
Bk⁴⁺	83	6
Californium (Cf)	98	Cf³⁺	95	6[3]
Cf⁴⁺	82.1	6[3]
Einsteinium (Es)	99	Es³⁺	-	-
Fermium (Fm)	100	Fm²⁺	-	-
Fm³⁺	91	-[4]
Mendelevium (Md)	101	Md²⁺	115	-[5]
Md³⁺	89.6	6[5][6]
Nobelium (No)	102	No²⁺	-	-
No³⁺	-	-
Lawrencium (Lr)	103	Lr³⁺	88.1 ± 0.1	-[7]

Note: The availability of experimental data for some ions is limited due to the extreme challenges in producing and handling these elements.

Experimental Protocols for Determining Ionic Radii

The determination of ionic radii for highly radioactive and short-lived late actinides requires sophisticated and specialized experimental techniques. Due to the minute quantities of material available, direct measurements are often supplemented by theoretical calculations and extrapolations from trends observed in lighter actinides and lanthanides.

X-ray Crystallography

X-ray crystallography is a primary method for determining the atomic structure of a crystalline solid, from which interatomic distances and, subsequently, ionic radii can be derived.[8]

Methodology:

• Crystal Preparation: A single crystal of a compound containing the actinide of interest is required. For late actinides, this is a significant challenge due to the small amounts of material produced and their high radioactivity.

• X-ray Diffraction: The crystal is mounted in a diffractometer and irradiated with a beam of X-rays. The X-rays are diffracted by the electrons in the crystal, producing a unique diffraction pattern.

• Data Collection and Analysis: The intensities and positions of the diffracted X-ray beams are measured. This data is then used to calculate the electron density map of the crystal.

• Structure Refinement: From the electron density map, the positions of the individual atoms within the crystal lattice are determined. The distance between the centers of adjacent ions (the internuclear distance) can then be precisely measured.

• Ionic Radius Apportionment: The internuclear distance is apportioned between the cation and the anion to determine the ionic radius of each. This apportionment can be based on various assumptions, such as the known radius of one of the ions or by using methods like the Pauling method which considers the effective nuclear charge.[9]

For the highly radioactive late actinides, these experiments are conducted in specialized hot cells with remote handling equipment to protect researchers from radiation. Synchrotron X-ray sources are often employed to provide the high-intensity X-ray beams necessary to obtain diffraction data from very small crystals.[10]

Chromatographic Methods and Theoretical Calculations

For elements like mendelevium and lawrencium, which are often produced on an atom-at-a-time basis, traditional crystallographic methods are not feasible. In these cases, their ionic radii are often estimated through comparative studies with other elements.

Methodology:

• Elution Chromatography: The actinide ions are passed through an ion-exchange chromatography column. The position at which an ion elutes from the column is related to its size and charge.

• Comparative Analysis: By comparing the elution behavior of the unknown actinide ion with that of other ions with known ionic radii (often trivalent lanthanide ions), an estimate of the actinide's ionic radius can be made. For example, the ionic radius of lawrencium was estimated by comparing its elution position with that of erbium.[7]

• Theoretical Calculations: Computational quantum chemistry methods, such as relativistic density functional theory, are used to calculate the electron density of the ions. From this, a theoretical ionic radius can be determined. These calculations are crucial for predicting the properties of the heaviest, most unstable elements.

Visualization of Periodic Trends

The following diagram illustrates the trend of actinide contraction for the trivalent ions of the late actinides.

Caption: Trend of actinide contraction in trivalent late actinide ions.

This guide provides a foundational understanding of the ionic radii of late actinides, highlighting the experimental and theoretical efforts to characterize these exotic elements. The data and methodologies presented are essential for researchers working in nuclear chemistry, materials science, and drug development, where a precise understanding of the fundamental properties of these elements is paramount.

References

• 1. byjus.com [byjus.com]
• 2. du.edu.eg [du.edu.eg]
• 3. Californium: Atom properties | Pilgaard Elements [pilgaardelements.com]
• 4. Fermium [gordonengland.co.uk]
• 5. Mendelevium - Wikipedia [en.wikipedia.org]
• 6. webqc.org [webqc.org]
• 7. Lawrencium - Wikipedia [en.wikipedia.org]
• 8. Ionic radius - Wikipedia [en.wikipedia.org]
• 9. (a) Explain the Pauling method to determine ionic radii?(b) Describe - askIITians [askiitians.com]
• 10. X-ray synchrotron radiation studies of actinide materials - PMC [pmc.ncbi.nlm.nih.gov]

confirming the ground state electron configuration of nobelium through ionization potential measurements

A precise experimental determination of the first ionization potential of nobelium (No) has provided definitive evidence for its ground state electron configuration, settling a long-standing question in heavy element chemistry. This guide compares the experimental findings with theoretical predictions for competing electron configurations and details the sophisticated experimental techniques employed.

The investigation into the fundamental properties of superheavy elements, such as nobelium (atomic number 102), is essential for understanding the influence of relativistic effects on atomic structure and the periodic table. A key property is the first ionization potential (IP), the energy required to remove one electron from a neutral atom. This value is highly sensitive to the arrangement of the outermost electrons, making its measurement a powerful tool for determining the ground state electron configuration.

For nobelium, two plausible ground state configurations were considered: [Rn] 5f¹⁴ 7s² and [Rn] 5f¹³ 6d¹ 7s². The former, with a filled f-shell, was predicted to be the ground state. The experimental measurement of the first ionization potential provides a direct test of these theoretical predictions.

Performance Comparison: Experimental Data vs. Theoretical Predictions

The experimentally measured first ionization potential of nobelium is in strong agreement with the theoretical value calculated for the [Rn] 5f¹⁴ 7s² configuration. This confirmation solidifies our understanding of the electronic structure of this heavy actinide.

Configuration	Predicted First Ionization Potential (eV)	Experimental First Ionization Potential (eV)
[Rn] 5f¹⁴ 7s²	6.637	6.62621 ± 0.00005[1]
[Rn] 5f¹³ 6d¹ 7s²	7.29

The measured value of 6.62621 ± 0.00005 eV is remarkably close to the predicted value for the [Rn] 5f¹⁴ 7s² configuration, and significantly different from the prediction for the alternative configuration. This provides compelling evidence that [Rn] 5f¹⁴ 7s² is the ground state of nobelium.[1]

Experimental Protocols

The measurement of the ionization potential of an element like nobelium, which can only be produced in atom-at-a-time quantities and has a short half-life, requires highly sensitive and specialized experimental techniques.

Primary Method: Resonance Ionization Spectroscopy (RADRIS)

The precise experimental value for nobelium's ionization potential was obtained using the Radiation Detected Resonance Ionization Spectroscopy (RADRIS) technique. This method involves a two-step laser excitation followed by the detection of the characteristic alpha decay of the nobelium isotope.

Experimental Workflow:

• Production and Separation: Nobelium isotopes (e.g., ²⁵⁴No) are produced in a fusion-evaporation reaction by bombarding a lead target with a calcium beam. The resulting nobelium atoms are separated from other reaction products using a velocity filter.

• Thermalization and Neutralization: The separated nobelium ions are thermalized in a buffer gas cell (e.g., argon) and neutralized on a tantalum catcher filament.

• Two-Step Laser Ionization:

  • Step 1 (Excitation): A pulsed dye laser excites the neutral nobelium atoms from their ground state to an intermediate excited state.

  • Step 2 (Ionization): A second, more powerful laser provides the additional energy to promote the electron from the excited state into the continuum, thus ionizing the atom.

• Detection: The created nobelium ion is guided by an electric field to a detector. The identification of the nobelium ion is confirmed by detecting its characteristic alpha decay.

• Ionization Potential Determination: The first ionization potential is determined by scanning the energy of the second laser and observing the onset of ionization. By identifying a series of highly excited (Rydberg) states and extrapolating to the series limit, a very precise value for the ionization potential can be obtained.[1]

RADRIS Experimental Workflow

Alternative Method: Surface Ionization

Another technique that has been successfully applied to determine the ionization potentials of heavy elements is surface ionization. This method is conceptually simpler than resonance ionization spectroscopy but generally provides lower precision.

Experimental Workflow:

• Production and Transport: The heavy element of interest is produced in a nuclear reaction. The reaction products are then transported via a gas jet to a hot surface ionizer.

• Surface Ionization: The atoms adsorb onto a hot metallic surface with a high work function (e.g., rhenium or tungsten). Due to the high temperature, the atoms can be ionized upon desorption. The efficiency of this process is related to the ionization potential of the atom and the work function of the surface material.

• Mass Separation and Detection: The resulting ions are extracted from the ion source, mass-separated, and then guided to a detector where their decay is monitored.

• Ionization Potential Determination: By measuring the ionization efficiency at different temperatures and comparing it to elements with known ionization potentials, the ionization potential of the unknown element can be determined.

Surface Ionization Workflow

Conclusion

The precise measurement of the first ionization potential of nobelium stands as a landmark achievement in the study of superheavy elements. The excellent agreement between the experimental value and the theoretical prediction for the [Rn] 5f¹⁴ 7s² configuration provides unequivocal evidence for this being the ground state. This work not only deepens our understanding of the atomic structure at the upper end of the periodic table but also showcases the remarkable capabilities of modern experimental techniques like RADRIS for probing the properties of exotic, short-lived nuclei.

References

• 1. tandfonline.com [tandfonline.com]

Unraveling Nobelium's Place: A Comparative Guide to its Position in the Periodic Table

A definitive validation of nobelium's placement as the penultimate actinide, and a heavier homologue to ytterbium, has been solidified through a combination of sophisticated experimental data and theoretical calculations. This guide provides a comprehensive comparison of nobelium's properties with relevant elements, supported by detailed experimental protocols, to offer researchers, scientists, and drug development professionals a clear understanding of the evidence solidifying its position in the periodic table.

Nobelium (No), with an atomic number of 102, has long been a subject of scientific inquiry due to its unique chemical behavior, which deviates from many of its actinide neighbors. The primary point of contention and subsequent validation has been its unexpectedly stable divalent oxidation state (+2) in aqueous solutions, a characteristic more akin to the alkaline earth metals or the lanthanide element ytterbium than the typically trivalent actinides.

Comparative Analysis of Key Properties

The validation of nobelium's placement is best understood through a direct comparison of its properties with those of its periodic neighbors and homologs.

Table 1: Comparison of Electronic and Ionic Properties

Property	Nobelium (No)	Lawrencium (Lr)	Mendelevium (Md)	Ytterbium (Yb)	Barium (Ba)
Electron Configuration	[Rn] 5f¹⁴ 7s²[1]	[Rn] 5f¹⁴ 7s² 7p¹	[Rn] 5f¹³ 7s²	[Xe] 4f¹⁴ 6s²	[Xe] 6s²
Most Stable Oxidation State	+2[1]	+3	+3	+2	+2
First Ionization Potential (eV)	6.62621(5)	4.963(16)	6.58(1)	6.25416(12)	5.2117
Ionic Radius (pm) of the Most Stable Ion	No²⁺: ~100	Lr³⁺: 88.1	Md³⁺: 89.7	Yb²⁺: 102	Ba²⁺: 135

Table 2: Comparison of Predicted Physical Properties

Property	Nobelium (No)	Lawrencium (Lr)	Mendelevium (Md)	Ytterbium (Yb)
Melting Point (°C)	827 (predicted)	1627 (predicted)	827 (predicted)	824
**Density (g/cm³) **	9.9 (predicted)	15.6-16.6 (predicted)	10.3 (predicted)	6.97
Crystal Structure	Face-centered cubic (predicted)	Hexagonal close-packed (predicted)	Face-centered cubic (predicted)	Face-centered cubic

The data clearly illustrates that nobelium's electron configuration, with a completely filled 5f subshell, leads to a stable +2 oxidation state, analogous to ytterbium's filled 4f subshell. This is a significant departure from the +3 state favored by most other actinides.

Experimental Validation Protocols

The confirmation of nobelium's chemical properties relies on atom-at-a-time experiments due to its short half-life and the minuscule quantities in which it can be produced.

Cation-Exchange Chromatography for Oxidation State Determination

This experiment was pivotal in establishing the stability of the No²⁺ ion in aqueous solution.

Experimental Protocol:

• Synthesis of Nobelium: Nobelium isotopes, typically ²⁵⁵No (half-life: 3.1 minutes), are produced by bombarding a target of Californium-249 with Carbon-12 ions in a particle accelerator.

• Separation and Collection: The produced nobelium atoms are transported via a gas-jet system and collected on a surface.

• Chromatographic Separation:

  • Column: A cation-exchange resin column is used.

  • Eluent: A solution of α-hydroxyisobutyrate is employed as the eluting agent. The concentration and pH of this solution are critical for separating different metal ions.

  • Procedure: The collected nobelium atoms are dissolved in an acidic solution and loaded onto the column. The eluent is then passed through the column.

  • Detection: The elution position of nobelium is determined by detecting its characteristic alpha decay.

• Results: In these experiments, nobelium was observed to elute with the divalent ions, such as Ba²⁺ and Sr²⁺, rather than with the trivalent actinide ions, providing strong evidence for its stable +2 oxidation state.

Experimental workflow for determining nobelium's oxidation state.

First Ionization Potential Measurement using Laser Spectroscopy

The precise measurement of the first ionization potential provides a direct probe of the binding energy of the outermost electrons, offering a stringent test for theoretical models of atomic structure.

Experimental Protocol:

• Production and Separation: Nobelium-254 atoms (half-life: 51 seconds) are produced through the fusion of a Calcium-48 beam with a Lead-208 target. The resulting nobelium atoms are separated from other reaction products using the Berkeley Gas-filled Separator (BGS).[2][3][4][5][6]

• Thermalization and Neutralization: The separated No⁺ ions are thermalized in a gas cell filled with high-purity argon gas and neutralized on a tantalum filament.

• Two-Step Resonance Ionization:

  • Step 1: A tunable dye laser excites the neutral nobelium atoms from their ground state (7s²) to an excited state.

  • Step 2: A second, more powerful laser provides the energy to ionize the excited nobelium atoms.

• Ion Detection: The resulting No⁺ ions are guided by electric fields to a detector, where their arrival is correlated with the laser pulses. The ionization potential is determined by scanning the energy of the second laser and observing the threshold for ionization.

• Results: The experimentally determined first ionization potential of 6.62621(5) eV is in excellent agreement with theoretical predictions that account for relativistic effects and the stability of the filled 5f¹⁴ shell.

Workflow for measuring the first ionization potential of nobelium.

Logical Relationship of Properties and Placement

The unique properties of nobelium are a direct consequence of its electronic structure, which is heavily influenced by relativistic effects.

Relationship between nobelium's properties and its periodic table placement.

References

• 1. scholars.mssm.edu [scholars.mssm.edu]
• 2. FIONA to Take on the Periodic Table’s Heavyweights - Berkeley Lab – Berkeley Lab News Center [newscenter.lbl.gov]
• 3. researchgate.net [researchgate.net]
• 4. Studies of heavy and super heavy elements with FIONA: the broad impact of mass-number identifications (Journal Article) | OSTI.GOV [osti.gov]
• 5. Heavy Element Group - Our Equipment [heavyelementgroup.lbl.gov]
• 6. Heavy Element Complex Formation Measured by FIONA - Fall 2022 Meeting of the APS Division of Nuclear Physics [archive.aps.org]

Safety & Regulatory Compliance

Navigating the Handling and Disposal of Nobelium: A Guide for Advanced Research

For Immediate Reference: Nobelium is a synthetic, highly radioactive element with no stable isotopes. Due to its extreme rarity, short half-life, and the minuscule quantities produced, standard chemical disposal procedures are not applicable. All handling and management of Nobelium must be conducted in specialized facilities under strict regulatory oversight. The primary "disposal" method is allowing the element to decay to a less radioactive state under controlled and shielded conditions.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals involved in the theoretical or practical handling of Nobelium (No), a synthetic actinide series element with atomic number 102. Given its inherent instability, this guide focuses on the principles of safe handling and management through radioactive decay.

Core Safety and Handling Protocols

Due to its high radioactivity, Nobelium is considered extremely toxic and must be handled with extreme caution.[1][2] Operations are restricted to specially designed radiological facilities equipped for remote handling and adequate shielding to protect personnel from radiation exposure.[1][3]

Key safety measures include:

• Controlled Environments: All work must be performed within facilities specifically licensed for handling transuranic elements.

• Remote Handling: Manipulation of Nobelium should be carried out using remote techniques to minimize personnel exposure.[1]

• Shielding: Appropriate shielding, such as lead-lined containers and hot cells, is mandatory for storing and handling Nobelium to protect against radiation.[1]

• Personal Protective Equipment (PPE): All personnel must use specialized protective equipment as dictated by the facility's radiation safety protocols.[3]

• Secure Storage: Nobelium must be stored in lead-lined containers within secure, regulated facilities.[1]

Quantitative Data: Nobelium Isotopes

Nobelium has no stable isotopes. All known isotopes are radioactive with short half-lives, a critical factor in its management. The most stable isotope is Nobelium-259, with a half-life of 58 minutes.[4][5] The most commonly used isotope in research, Nobelium-255, has a half-life of 3.1 minutes because it can be produced in larger quantities.[5][6] The following table summarizes the properties of key Nobelium isotopes.

Isotope	Half-Life	Primary Decay Mode
No-259	58 minutes	Alpha Decay, Electron Capture
No-255	3.1 minutes	Alpha Decay, Electron Capture
No-253	1.62 minutes	Alpha Decay
No-254	51 seconds	Alpha Decay
No-257	25 seconds	Alpha Decay
No-256	2.91 seconds	Spontaneous Fission, Alpha Decay
No-252	2.57 seconds	Spontaneous Fission, Alpha Decay

(Data sourced from multiple references)[4][5][6][7]

Experimental Protocols: Management Through Decay

Specific experimental protocols for the "disposal" of Nobelium are not publicly documented due to its nature. The universally accepted management strategy is secure containment and shielding until the material has decayed to a stable or less radioactive element.

General Procedural Steps for Nobelium Management:

• Synthesis and Isolation: Nobelium is synthesized in particle accelerators by bombarding lighter actinide targets with charged particles.[5][8] For instance, Nobelium-255 can be produced by bombarding Californium-249 with Carbon-12 ions.[5]

• Immediate Experimental Use: Due to its extremely short half-life, any chemical or physical analysis of Nobelium is conducted almost immediately after its production in the same specialized facility.

• Containment and Shielding: Post-experiment, any remaining Nobelium and all contaminated materials (e.g., substrates, labware) are treated as high-level radioactive waste. These materials must be immediately transferred to a secure, shielded container (hot cell or lead-lined vessel).

• Monitored Decay: The contained waste is stored securely to allow for radioactive decay. Given the short half-lives of all Nobelium isotopes, the radioactivity associated with Nobelium itself will diminish rapidly.

• Long-Term Waste Management: The resulting daughter products of Nobelium's decay may also be radioactive and require further long-term management as per the facility's and national radioactive waste disposal regulations. The final disposition of this secondary waste would follow established protocols for radioactive materials of similar type and activity.

Logical Workflow for Nobelium Management

The following diagram illustrates the logical workflow from the production of Nobelium to its management through decay.

Caption: Logical workflow for the management of Nobelium.

Disclaimer: This information is intended for educational and informational purposes only. The handling of Nobelium or any other radioactive material requires specialized training, equipment, and licensing. Always adhere to the specific safety protocols and regulatory requirements of your institution and governing bodies.

References

• 1. chemistrycool.com [chemistrycool.com]
• 2. Nobelium - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 3. livingperiodictable.com [livingperiodictable.com]
• 4. ISOFLEX USA - Nobelium (No) [isoflex.com]
• 5. Nobelium - Wikipedia [en.wikipedia.org]
• 6. Nobelium Element | Uses, Facts, Physical & Chemical Characteristics [periodic-table.com]
• 7. azom.com [azom.com]
• 8. Nobelium: Element Properties And Applications [samaterials.co.uk]

Safeguarding Nobelium Research: A Comprehensive Guide to Handling and Disposal

For Immediate Use By Authorized Personnel

This document provides essential safety and logistical protocols for the handling of Nobelium (No), a synthetic, highly radioactive transuranic element. Due to its extreme rarity and radiological hazards, all operations involving Nobelium must be conducted by highly trained professionals in specialized facilities. The following procedures are based on established best practices for handling similar heavy actinides, such as Curium and Californium, and are designed to minimize exposure and ensure a safe laboratory environment.

Radiological Hazards of Nobelium

Nobelium is a potent alpha emitter, with some isotopes also undergoing spontaneous fission.[1] The primary hazard associated with Nobelium is internal contamination through inhalation or ingestion, which can lead to significant radiation doses to internal organs. External radiation exposure is a lesser, but still present, concern.

The following table summarizes the radiological data for key Nobelium isotopes. This information is critical for dose assessment, shielding calculations, and waste characterization.

Isotope	Half-life	Decay Mode(s)	Primary Emissions (Energy)
²⁵³No	1.7 minutes	α, EC	α: ~8.01, 7.96 MeV
²⁵⁴No	55 seconds	α, EC, SF	α: ~8.10 MeV
²⁵⁵No	3.1 minutes	α, EC	α: ~8.12, 8.07, 7.93 MeV
²⁵⁷No	25 seconds	α	α: ~8.32, 8.27, 8.22 MeV
²⁵⁹No	58 minutes	α, EC, SF	α: ~7.91, 7.87, 7.83 MeV

Data sourced from various nuclear databases. α = alpha decay, EC = electron capture, SF = spontaneous fission.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to protect against radioactive contamination. The following is the minimum required ensemble for any work with Nobelium.

PPE Component	Specifications	Rationale
Body Covering	Disposable, fluid-resistant, full-body coveralls with integrated hood.	Prevents skin and personal clothing contamination.
Gloves	Double-gloving with nitrile or neoprene gloves. Inner glove tucked under the coverall sleeve, outer glove pulled over the sleeve.	Provides a primary barrier against surface contamination. Double-gloving allows for the safe removal of the outer, potentially contaminated, glove.
Footwear	Disposable, slip-resistant shoe covers worn over dedicated laboratory shoes.	Prevents the spread of contamination outside of the laboratory.
Eye Protection	Safety glasses with side shields or splash goggles.	Protects the eyes from splashes of contaminated liquids.
Respiratory Protection	A NIOSH-approved respirator with P100 filters is required for any operations with the potential to generate airborne radioactive particles. For higher-risk procedures, a powered air-purifying respirator (PAPR) may be necessary.	Protects against the inhalation of radioactive aerosols, the primary route of internal contamination.

Operational Plan: Handling Nobelium in a Glovebox

All manipulations of Nobelium must be performed within a hermetically sealed glovebox maintained under negative pressure to ensure containment.

Pre-Operational Checks

• Glovebox Integrity: Visually inspect the glovebox panels, seals, and gloves for any signs of damage or wear. Conduct a pressure test to confirm the glovebox is airtight.

• Instrumentation: Verify that all monitoring equipment, including radiation detectors and atmospheric sensors, are calibrated and functioning correctly.

• Emergency Supplies: Ensure that a spill kit containing absorbent materials, decontamination solutions, and waste containers is readily available.

Experimental Workflow

The following diagram outlines a typical workflow for a chemical experiment involving a Nobelium sample within a glovebox.

Figure 1: Nobelium Experimental Workflow

Key Experimental Protocols

• Sample Introduction: All materials entering the glovebox must pass through an airlock. The airlock must be purged with an inert gas before the inner door is opened to prevent the introduction of airborne contaminants.

• Solution Preparation: When dissolving Nobelium, use minimal volumes of appropriate solvents. All containers must be clearly labeled with the contents, concentration, and date.

• Sample Transfer: Use dedicated pipettes or other transfer devices for handling Nobelium solutions. All transfers should be performed over a spill tray.

Waste Disposal Plan

All waste generated from Nobelium research is classified as transuranic (TRU) waste and must be managed according to strict regulatory requirements.

Waste Segregation

• Solid Waste: Includes used PPE, absorbent paper, and other contaminated disposable items. This waste should be collected in a designated, labeled, puncture-resistant container within the glovebox.

• Liquid Waste: Includes leftover solutions and rinseates. This waste should be collected in a labeled, leak-proof container. The chemical composition of the liquid waste must be documented.

• Sharps Waste: Any sharp objects, such as pipette tips or needles, must be placed in a designated sharps container.

Waste Packaging and Removal

• All primary waste containers within the glovebox must be securely sealed.

• The exterior of the primary containers should be decontaminated before being transferred out of the glovebox via the airlock.

• Once outside the glovebox, the primary containers must be placed in a secondary containment, such as a 55-gallon drum, which is then labeled with the appropriate radioactive waste markings.[2]

Final Disposal

All packaged TRU waste will be transported to a licensed deep geological repository for permanent disposal.[2][3]

Emergency Procedures

In the event of an emergency, the primary objectives are to protect personnel, prevent the spread of contamination, and notify the appropriate authorities.

Minor Spill Within the Glovebox

• Alert: Immediately notify all personnel in the laboratory.

• Contain: Use absorbent material to contain the spill.

• Clean: Clean the affected area from the outside of the spill inward, using a decontamination solution.

• Survey: Perform a swipe survey to ensure the area is decontaminated.

• Report: Document the incident and report it to the Radiation Safety Officer (RSO).

Breach of Glovebox Integrity (e.g., torn glove)

• Withdraw: Immediately withdraw your hands from the glovebox.

• Alert: Alert others in the laboratory.

• Isolate: If possible, cover the breach with tape or other material to prevent the release of contamination.

• Monitor: Proceed immediately to a designated area for personnel monitoring. The RSO must be notified immediately.

• Decontaminate: If skin contamination is detected, wash the affected area with a mild soap and water.[4][5]

Personnel Contamination

• Remove: Carefully remove any contaminated PPE.

• Wash: Wash the affected skin area with lukewarm water and a mild detergent. Avoid abrading the skin.[4][5]

• Monitor: Re-monitor the skin to assess the effectiveness of the decontamination.

• Seek Medical Attention: All cases of personnel contamination must be reported to the RSO and the individual must undergo a medical evaluation.

References

• 1. frontier-cf252.com [frontier-cf252.com]
• 2. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 3. osti.gov [osti.gov]
• 4. mtech.edu [mtech.edu]
• 5. Radiation Emergency Procedures | Office of Environment, Health & Safety [ehs.berkeley.edu]